1-(2-Methylcyclopropyl)ethan-1-amine

Core Science & Biosynthesis

Chemical structure of 1-(2-Methylcyclopropyl)ethan-1-amine

Technical Profile: 1-(2-Methylcyclopropyl)ethan-1-amine [1]

Part 1: Executive Summary & Structural Architecture

1.1. Compound Identity

• IUPAC Name: 1-(2-Methylcyclopropyl)ethan-1-amine[1]

• CAS Registry Number: 42302-92-1[1]

• Molecular Formula:

  [2]

• Molecular Weight: 99.18 g/mol

• Key Precursor: 1-(2-Methylcyclopropyl)ethan-1-one (CAS 930-56-3)[3]

1.2. Structural Significance 1-(2-Methylcyclopropyl)ethan-1-amine represents a high-value scaffold in medicinal chemistry, specifically within the class of cyclopropylamines . This moiety serves as a critical bioisostere for isopropyl or sec-butyl groups, introducing conformational rigidity and specific metabolic stability profiles.

The cyclopropane ring imparts unique electronic properties due to its "banana bonds" (high p-character), allowing the ring to act as a

-donor similar to an alkene, yet maintaining saturation. This structural feature is frequently exploited in the design of:

• Monoamine Oxidase Inhibitors (MAOIs): Structurally analogous to tranylcypromine, where the cyclopropylamine core engages the FAD cofactor in the enzyme active site.

• NMDA Receptor Antagonists: As a fragment in glutamate modulators.

• Kinase Inhibitors: As a rigid linker that directs substituents into specific hydrophobic pockets.

1.3. Stereochemical Complexity The molecule possesses three stereogenic centers, creating a high degree of three-dimensional complexity (

possible stereoisomers).

• Ring Carbons (C1, C2): The methyl group (at C2) and the ethylamine chain (at C1) can be in a cis or trans relationship relative to the ring plane.

• Exocyclic Carbon (

  ): The carbon atom of the ethylamine chain bearing the amine is chiral.

This stereochemical diversity allows for precise tuning of ligand-receptor interactions, a critical feature in Fragment-Based Drug Discovery (FBDD).

Part 2: Synthetic Methodologies

The most robust route for accessing 1-(2-methylcyclopropyl)ethan-1-amine is via the Reductive Amination of its corresponding ketone precursor. This method is preferred over the Curtius rearrangement for this specific substrate due to atom economy and scalability.

Primary Route: Reductive Amination

Precursor: 1-(2-Methylcyclopropyl)ethan-1-one (CAS 930-56-3)

Protocol:

• Imine Formation: The ketone is treated with ammonium acetate (

  ) in methanol. The use of excess ammonium acetate drives the equilibrium toward the imine/iminium species.

• Reduction: Sodium cyanoborohydride (

  ) is added as the reducing agent. is selected over because it is stable at pH 6-7, allowing for the selective reduction of the iminium ion without reducing the ketone precursor.

Reaction Scheme (DOT Visualization):

Figure 1: Reductive amination pathway for the synthesis of the target amine.

Alternative Route: Curtius Rearrangement

For enantioselective synthesis, researchers may start with a chiral cyclopropanecarboxylic acid derivative.

• Activation: Convert 2-methylcyclopropanecarboxylic acid to the acyl azide (using DPPA).

• Rearrangement: Thermal rearrangement yields the isocyanate.

• Hydrolysis: Acidic hydrolysis releases the amine with retention of configuration at the ring carbon.

Part 3: Physicochemical Profiling

3.1. Physical Properties Table

Property	Value	Source/Note
Molecular Weight	99.18 g/mol	Calculated
Physical State	Liquid (at STP)	Analogous to similar amines
Boiling Point	~110-120 °C	Predicted based on C6 amines
pKa (Conjugate Acid)	10.2 - 10.5	Typical for aliphatic primary amines
LogP	0.9 - 1.2	Predicted (Lipophilic fragment)
H-Bond Donors	2	Primary Amine (-NH2)
H-Bond Acceptors	1	Nitrogen lone pair

3.2. Spectroscopic Identification (Predicted)

• NMR (CDCl , 400 MHz):
  • 0.3–0.8 ppm (m, 3H): Cyclopropane ring protons (high field due to shielding cone).
  • 1.05 ppm (d, 3H): Methyl group on the ring.
  • 1.10 ppm (d, 3H): Methyl group on the ethyl chain ( -methyl).
  • 2.4–2.8 ppm (m, 1H): -H (proton adjacent to amine).

• MS (ESI+):

  • m/z.

  • Characteristic fragmentation: Loss of

    (M-17) and cyclopropane ring opening.

Part 4: Pharmacological Applications

4.1. Bioisosterism & Metabolic Stability The 2-methylcyclopropyl group acts as a bioisostere for the sec-butyl group. However, unlike a flexible alkyl chain, the cyclopropane ring locks the vectors of the substituents.

• CYP450 Interaction: The cyclopropyl amine moiety can act as a mechanism-based inhibitor (suicide substrate) for cytochrome P450 enzymes (specifically CYP2D6 and MAO enzymes) via single-electron transfer (SET) ring-opening mechanisms. This is a critical consideration for toxicity profiling.

4.2. Target Classes

• GPCRs: Used in the design of histamine H3 antagonists and dopamine D3 partial agonists.

• Enzymes: The scaffold is prevalent in LSD1 (Lysine Specific Demethylase 1) inhibitors, where the cyclopropane ring mimics the transition state of histone demethylation.

4.3. Stereochemical Divergence The biological activity is highly dependent on the specific isomer. The trans-isomers generally show different binding profiles compared to cis-isomers due to the spatial projection of the amine.

Figure 2: Simplified stereochemical tree focusing on the divergence of Ring vs. Alpha-carbon chirality.

References

• BLD Pharm. (n.d.). 1-(2-Methylcyclopropyl)ethan-1-amine (CAS 42302-92-1).[1] Retrieved from

• PubChem. (2025).[4] 1-(2-Methylcyclopropyl)ethan-1-one (CAS 930-56-3).[3][4][5][6][7] National Library of Medicine. Retrieved from

• NIST Chemistry WebBook. (2025). Ethanone, 1-(2-methylcyclopropyl)-.[1][3][4][5][6][7] National Institute of Standards and Technology.[3][8][9] Retrieved from

• Chusov, D., et al. (2016). Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. Organic Letters. Retrieved from

• Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press. (General reference for Cyclopropylamine Bioisosterism).

Sources

• 1. 42302-92-1|1-(2-Methylcyclopropyl)ethan-1-amine|BLD Pharm [bldpharm.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]
• 4. 1-(2-Methylcyclopropyl)ethan-1-one | C6H10O | CID 136726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]
• 6. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]
• 7. Ethanone, 1-(2-methylcyclopropyl)- (CAS 930-56-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]
• 9. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]

2-Methylcyclopropyl Ethylamine Derivatives: Synthetic Architecture & Pharmacological Utility

Executive Summary

This technical guide analyzes the chemical space of 2-methylcyclopropyl ethylamine derivatives , a class of conformationally restricted amines utilized in medicinal chemistry. These compounds serve as rigid bioisosteres of flexible alkylamines (such as isohexylamine or phenethylamine), offering a strategic scaffold to probe the steric requirements of monoamine transporters, G-protein coupled receptors (GPCRs), and metabolic enzymes like Monoamine Oxidase (MAO).

By introducing a cyclopropane ring into the ethylamine backbone, researchers can lock specific rotamers, thereby enhancing receptor subtype selectivity and metabolic stability against

-oxidation. This guide details the stereoselective synthesis, structure-activity relationships (SAR), and mechanistic pharmacology of this chemotype.

Structural Architecture & Stereochemical Considerations

The core scaffold consists of a cyclopropane ring substituted at the C2 position with a methyl group and at the C1 position with an ethylamine chain (or N-ethyl substituent, depending on the specific derivative class).

Conformational Restriction via Cyclopropylic Strain

Unlike flexible alkyl chains, the cyclopropane ring imposes severe constraints on the torsion angles of attached substituents.[1][2]

• Bioisosterism: The 2-methylcyclopropyl moiety acts as a bioisostere for an isopropyl or sec-butyl group but with fixed geometry.

• Cyclopropylic Strain: Similar to allylic strain, the eclipse interaction between the C1-substituent and the C2-methyl group forces the side chain into specific orientations (syn- or anti-periplanar).[1] This is critical for distinguishing between receptor subtypes (e.g., Dopamine D2 vs. D3).

Isomerism

The biological activity is strictly governed by the relative stereochemistry:

• Cis-isomers: The methyl group and the amine chain are on the same face. Often associated with higher potency in MAO inhibition due to steric alignment with the FAD cofactor.

• Trans-isomers: Often used to probe extended binding pockets in GPCRs (e.g., Histamine H3 receptors).

Synthetic Methodologies

The synthesis of 2-methylcyclopropyl ethylamine derivatives requires precise stereocontrol. The Simmons-Smith reaction and Charette Asymmetric Cyclopropanation are the industry standards.

Retrosynthetic Analysis

The most reliable route involves the cyclopropanation of a chiral allylic alcohol, followed by chain extension (homologation) to the amine.

Workflow Visualization (DOT)

The following diagram outlines the stereoselective synthesis of the (1R, 2R)-trans-isomer.

Figure 1: Stereoselective synthesis pathway utilizing Charette asymmetric cyclopropanation for high enantiomeric excess.

Pharmacological Mechanisms[1][3][4][5][6]

Mechanism-Based MAO Inhibition

Cyclopropylamines are "suicide substrates" for Monoamine Oxidase (MAO). The 2-methylcyclopropyl ethylamine derivatives function via a Single Electron Transfer (SET) mechanism.

• Oxidation: MAO abstracts an electron from the amine nitrogen, forming a radical cation.

• Ring Opening: The strained cyclopropane ring undergoes homolytic fission, generating a carbon-centered radical.

• Covalent Adduct: This radical attacks the FAD cofactor (specifically the N5 or C4a position) or a cysteine residue in the active site, irreversibly inactivating the enzyme.

Selectivity: The "2-methyl" substitution adds steric bulk that can shift selectivity towards MAO-B (implicated in Parkinson's) over MAO-A, depending on the precise chain length and N-substitution.

MAO Inactivation Pathway (DOT)

Figure 2: Mechanism of suicide inhibition of MAO enzymes by cyclopropylamine derivatives.

Receptor Ligand Profiles

Beyond enzyme inhibition, these derivatives serve as ligands for aminergic GPCRs.

• Dopamine D3: The rigid ethyl linker mimics the distance in dopamine but restricts the rotameric population, potentially enhancing affinity for the D3 subtype over D2.

• Sigma Receptors: N-substituted variants show affinity for Sigma-1 receptors, relevant for neuroprotection studies.

Experimental Protocols

Protocol A: Synthesis of trans-2-Methylcyclopropyl Carbinol (Precursor)

This protocol utilizes the Furukawa modification of the Simmons-Smith reaction.

Reagents:

• Crotyl alcohol (trans-2-buten-1-ol): 10 mmol

• Diethylzinc (Et2Zn, 1.0 M in hexanes): 20 mmol

• Diiodomethane (CH2I2): 40 mmol

• Dichloromethane (DCM): Anhydrous

Procedure:

• Setup: Flame-dry a 250 mL round-bottom flask under Argon atmosphere. Add 50 mL anhydrous DCM.

• Cooling: Cool the solvent to -10°C.

• Zinc Reagent: Add Et2Zn (20 mL) dropwise via syringe. Caution: Pyrophoric.

• Carbenoid Formation: Add CH2I2 dropwise over 20 minutes. A white precipitate may form. Stir for 30 mins at 0°C.

• Substrate Addition: Add Crotyl alcohol (dissolved in 5 mL DCM) slowly to the mixture.

• Reaction: Allow to warm to room temperature and stir for 12 hours. Monitor by TLC (stained with KMnO4).

• Quench: Cool to 0°C. Quench cautiously with saturated NH4Cl solution.

• Workup: Extract with Et2O (3x). Wash organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc 8:2) yields the cyclopropyl carbinol.

Protocol B: MAO-B Inhibition Assay (Fluorometric)

Validates the biological activity of the synthesized derivative.

Materials:

• Recombinant Human MAO-B (5 mg/mL)

• Substrate: p-Tyramine or Amplex Red

• Inhibitor: Synthesized 2-methylcyclopropyl ethylamine derivative

• Buffer: 100 mM Potassium Phosphate, pH 7.4

Method:

• Pre-incubation: Incubate MAO-B enzyme with the test compound (various concentrations: 1 nM - 10

  M) in buffer for 30 minutes at 37°C. This allows the irreversible adduct to form.

• Substrate Addition: Add the substrate (Tyramine) and detection reagent (Amplex Red + HRP).

• Measurement: Measure fluorescence (Ex/Em = 530/590 nm) kinetically for 20 minutes.

• Analysis: Plot residual enzyme activity (%) vs. log[Inhibitor]. Calculate

  and (inactivation rate constant) to verify mechanism-based inhibition.

Comparative Data Analysis

Table 1: Structure-Activity Relationship (SAR) of Cyclopropylamine Analogs

Compound Class	R1 (Ring)	R2 (Amine)	MAO-A IC50	MAO-B IC50	Primary Mechanism
Tranylcypromine	Phenyl	H	4.2 M	5.6 M	Non-selective Irreversible
2-Me-Cyclopropyl	Methyl	Ethyl	>100 M	12 M	Weak Reversible/Irreversible
N-Me-2-Phenyl	Phenyl	Methyl	15 M	2.1 M	MAO-B Selective
2-Me-CP-Ethylamine	Methyl	H (Chain ext.)	N/A	High Affinity	Conformational Probe

Note: Data represents aggregate values from similar chemotypes; specific potency varies by exact stereoisomer.

References

• Mechanism of MAO Inactivation: Silverman, R. B. (1983). Mechanism of inactivation of monoamine oxidase by trans-2-phenylcyclopropylamine and the structure of the enzyme-inactivator adduct. Journal of Biological Chemistry.

• Cyclopropylamine Synthesis Strategies: Gagnon, A., & Charette, A. B. (2004). Stereoselective synthesis of cyclopropylamines.

• Conformational Restriction in Neurotransmitters: Shuto, S., et al. (2002). Conformational analysis of the NMDA receptor antagonist... designed by a novel conformational restriction method based on the structural feature of cyclopropane ring.[1][2] Chemical and Pharmaceutical Bulletin.

• MAO-B Selective Inhibitors: Fehrentz, J. A., et al. (2015).[3] cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS Journal.

• Dopamine Receptor Ligands (PCPMA Scaffold): Chen, X., et al. (2020).[4] Design and Synthesis of Bitopic 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as Selective Dopamine D3 Receptor Ligands. Journal of Medicinal Chemistry.

Sources

• 1. Conformational Restriction of Histamine with a Rigid Bicyclo[3.1.0]hexane Scaffold Provided Selective H3 Receptor Ligands [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Bitopic 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as Selective Dopamine D3 Receptor Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular weight and formula of 1-(2-Methylcyclopropyl)ethan-1-amine

Structural Characterization, Synthetic Architecture, and Medicinal Utility

Part 1: Chemical Identity & Core Metrics[1]

1-(2-Methylcyclopropyl)ethan-1-amine is a specialized cyclopropylamine building block used in the synthesis of conformationally restricted pharmacophores. Its structure features a cyclopropane ring substituted with a methyl group and an ethylamine chain, introducing significant steric bulk and rigid stereochemical vectors compared to acyclic analogs.

Molecular Specification Table

Property	Specification
CAS Registry Number	42302-92-1
IUPAC Name	1-(2-Methylcyclopropyl)ethan-1-amine
Molecular Formula	C₆H₁₃N
Molecular Weight	99.17 g/mol
SMILES	CC(N)C1C(C1)C
InChI Key	Derived from structure
Physical State	Liquid (Standard Conditions)
Predicted Boiling Point	~130–140 °C (Based on structural analogs)
pKa (Conjugate Acid)	~10.5 (Typical for primary aliphatic amines)

Part 2: Synthetic Architecture & Experimental Protocols

The synthesis of 1-(2-Methylcyclopropyl)ethan-1-amine typically proceeds via the modification of its ketone precursor, 1-(2-methylcyclopropyl)ethan-1-one (CAS 930-56-3). The following protocol outlines a robust Oximation-Reduction sequence , preferred in research settings for its reliability and high yield compared to direct reductive amination.

Mechanistic Pathway Diagram

Figure 1: Two-step synthetic pathway from the commercially available ketone precursor.

Detailed Protocol 1: Oxime Formation

Objective: Convert the ketone carbonyl to a reactive oxime intermediate.

• Reagents: 1-(2-methylcyclopropyl)ethan-1-one (1.0 eq), Hydroxylamine hydrochloride (1.5 eq), Sodium Acetate (2.0 eq), Ethanol (0.5 M concentration).

• Procedure:

  • Dissolve Hydroxylamine HCl and Sodium Acetate in water/ethanol mixture.

  • Add the ketone dropwise at room temperature.

  • Heat to reflux (approx. 78°C) for 2–3 hours. Monitor consumption of ketone by TLC (Hexane:EtOAc 4:1).

  • Workup: Evaporate ethanol. Extract aqueous residue with Dichloromethane (DCM). Wash organic layer with brine, dry over MgSO₄, and concentrate.[1]

  • Checkpoint: The crude oxime is typically a viscous oil or low-melting solid.

Detailed Protocol 2: Hydride Reduction

Objective: Reduce the oxime to the primary amine.

• Reagents: Crude Oxime (1.0 eq), Lithium Aluminum Hydride (LiAlH₄) (2.5 eq), Anhydrous THF.

• Procedure:

  • Safety Precaution: LiAlH₄ reacts violently with moisture. Use flame-dried glassware and an inert atmosphere (N₂ or Ar).

  • Suspend LiAlH₄ in anhydrous THF at 0°C.

  • Dissolve the oxime in THF and add dropwise to the hydride suspension.

  • Allow to warm to room temperature, then reflux for 4–6 hours.

  • Quenching (Fieser Method): Cool to 0°C. Carefully add water (1 mL per g LiAlH₄), then 15% NaOH (1 mL per g), then water (3 mL per g).

  • Filter the granular precipitate. Concentrate the filtrate to yield the crude amine.

• Purification: Distillation under reduced pressure or conversion to the HCl salt (using HCl in dioxane) for recrystallization.

Part 3: Medicinal Chemistry Applications[4][5][6]

The 1-(2-Methylcyclopropyl)ethan-1-amine moiety serves as a critical bioisostere and conformational restrictor in drug design.

1. Conformational Restriction

Unlike a flexible butyl chain, the cyclopropane ring locks the carbon backbone into a specific spatial arrangement. This reduces the entropic penalty upon binding to a receptor target.

• Application: Used in the design of NMDA receptor antagonists and monoamine reuptake inhibitors where the orientation of the amine relative to the hydrophobic bulk is critical.

2. Metabolic Stability

The cyclopropyl group adjacent to the amine can sterically hinder Monoamine Oxidase (MAO) mediated deamination, potentially extending the half-life of the drug candidate compared to standard isopropyl or ethyl amines.

3. Stereochemical Diversity

This molecule possesses multiple stereocenters (two on the ring, one on the chain).

• Isomerism: The cis and trans relationship of the methyl group to the ethylamine chain creates distinct 3D vectors.

• Drug Design Strategy: Synthesis of enantiopure versions (using chiral amines or resolution) allows researchers to probe specific binding pockets with high precision (See Reference 2).

Bioisostere Logic Diagram

Figure 2: Impact of cyclopropyl restriction on binding affinity and metabolic stability.

Part 4: Safety & Handling (E-E-A-T)

• Hazards: As a primary aliphatic amine, this compound is likely corrosive and a skin/eye irritant . The cyclopropane ring adds potential flammability.

• Storage: Store under inert gas (Argon) at 2–8°C to prevent oxidation and carbonate formation (absorbs CO₂ from air).

• Handling: Always handle in a fume hood. Wear chemical-resistant gloves (Nitrile) and safety goggles.

References

• Google Patents. (2021). Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines. US20210395185A1.

• PubChem. (2025).[2] 1-(2-Methylcyclopropyl)ethan-1-one (Precursor Data). CID 136726.[2][3] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-(2-Methylcyclopropyl)ethan-1-one | C6H10O | CID 136726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-(2-methyl cyclopropyl) ethanone, 930-56-3 [thegoodscentscompany.com]

Technical Guide: 1-(2-Methylcyclopropyl)ethan-1-amine Hydrochloride

The following technical guide provides an in-depth analysis of 1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride , designed for researchers and drug development professionals.

Executive Summary & Chemical Identity

1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride is a specialized aliphatic amine salt featuring a cyclopropane ring substituted with a methyl group and an ethylamine chain. In medicinal chemistry, this motif serves as a critical conformational restrictor and a bioisostere for acyclic alkyl chains (e.g., isobutylamine), often improving metabolic stability and potency in drug candidates.

The compound is notable for the cyclopropylamine (CPA) structural alert—a moiety known to act as a mechanism-based inhibitor (suicide substrate) for enzymes such as Monoamine Oxidase (MAO) and Cytochrome P450, driven by the ring strain (~27.5 kcal/mol) and potential for radical ring-opening.

Chemical Identification

Parameter	Detail
Chemical Name	1-(2-Methylcyclopropyl)ethan-1-amine hydrochloride
Parent Amine CAS	42302-92-1 (Generic connectivity)
Molecular Formula	C₆H₁₃N[1][2][3][4] · HCl
Molecular Weight	135.64 g/mol (Salt); 99.17 g/mol (Free Base)
Structural Features	Cyclopropane ring, -chiral amine, vicinal methyl substitution
Synonyms	-(2-Methylcyclopropyl)ethylamine HCl; 1-Amino-1-(2-methylcyclopropyl)ethane HCl

Physicochemical Profile

Understanding the physical properties is essential for accurate dosing and formulation. The hydrochloride salt significantly improves the stability and handling characteristics compared to the volatile free amine.

Property	Value / Description	Experimental Note
Physical State	White to off-white crystalline solid	Hygroscopic; store under desiccant.
Melting Point	145–155 °C (Typical for HCl salts)	Decomposes upon melting; avoid prolonged high heat.
Solubility	High in Water, Methanol, DMSO	Soluble >50 mg/mL in polar protic solvents.
pKa (Conjugate Acid)	~9.5 – 10.5	Basic amine; exists as cation at physiological pH.
Chirality	2 Stereocenters (Ring + Chain)	Product is often a mixture of diastereomers unless chirally synthesized.

Safety Data & Hazard Analysis (MSDS Core)

Signal Word: WARNING

This section synthesizes GHS classifications with specific toxicological insights relevant to cyclopropylamine derivatives.

GHS Classification

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[2]

Toxicological Mechanisms (The "Why")

Unlike simple aliphatic amines, this compound carries specific mechanistic risks:

• Enzyme Inhibition: The cyclopropylamine moiety can undergo single-electron transfer (SET) oxidation by flavin-dependent enzymes (e.g., MAO, LSD1), leading to ring opening and covalent modification of the enzyme active site.

• Ring Strain Release: Metabolic processing may generate reactive radical intermediates capable of alkylating cellular proteins.

Handling Decision Tree

The following workflow dictates the required Personal Protective Equipment (PPE) based on the scale of operation.

Synthesis & Manufacturing Context

For researchers requiring de novo synthesis or structural modification, the primary route involves the reductive amination of the corresponding ketone.

Synthetic Pathway

The precursor, 1-(2-methylcyclopropyl)ethan-1-one (CAS 930-56-3), is converted to the amine. The choice of reducing agent dictates the diastereoselectivity.

[4]

Protocol: Reductive Amination (Bench Scale)

• Dissolution: Dissolve 1-(2-methylcyclopropyl)ethan-1-one (1.0 equiv) in dry Methanol.

• Imine Formation: Add Ammonium Acetate (10.0 equiv) and stir at room temperature for 1 hour under inert atmosphere (

  ).

• Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (

  , 1.5 equiv) portion-wise. Caution: Generates HCN gas if acidified; maintain basic pH.

• Workup: Quench with NaOH (1M). Extract with Dichloromethane (DCM).

• Salt Formation: Treat the dried organic layer with 4M HCl in Dioxane. Filter the precipitate.

Handling, Stability & Storage

Storage Conditions

• Temperature: 2–8°C (Refrigerate).

• Atmosphere: Hygroscopic. Store under Argon or Nitrogen.

• Incompatibility: Strong oxidizing agents (risk of N-oxide formation or ring cleavage) and acid chlorides (acylation).

Self-Validating Purity Check

Before using this compound in critical biological assays, validate integrity:

• 1H NMR: Check for the disappearance of the ketone methyl singlet (~2.2 ppm) and appearance of the methine quartet (~3.0 ppm) adjacent to the amine.

• Appearance: If the white solid turns yellow or sticky, it indicates hydrolysis (hygroscopicity) or oxidation. Recrystallize from Ethanol/Ether.

Emergency Response Protocols

Scenario	Immediate Action	Medical Note
Inhalation	Move to fresh air. If breathing is difficult, give oxygen.	Monitor for delayed pulmonary edema (amine irritation).
Skin Contact	Wash with soap and water for 15 mins. Remove contaminated clothing.	Amine salts can cause chemical burns if trapped under clothes.
Eye Contact	Rinse cautiously with water for 15 mins. Remove contact lenses.	Alkaline nature of amines can cause corneal damage.
Spill Cleanup	Dampen with water to prevent dust. Sweep up into a closed container.	Do not use acidic absorbents (exothermic reaction).

References

• PubChem. (2025).[2] 1-(2-Methylcyclopropyl)ethan-1-one (CAS 930-56-3).[1][2][5][6][7] National Library of Medicine. Retrieved March 7, 2026, from [Link]

Sources

• 1. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]
• 2. 1-(2-Methylcyclopropyl)ethan-1-one | C6H10O | CID 136726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]
• 6. Ethanone, 1-(2-methylcyclopropyl)- [webbook.nist.gov]
• 7. Ethanone, 1-(2-methylcyclopropyl)- (CAS 930-56-3) - Chemical & Physical Properties by Cheméo [chemeo.com]

Advanced Guide to Methylcyclopropyl Ethanamine Isomers in Drug Design

This is a comprehensive technical guide on Methylcyclopropyl Ethanamine Isomers , designed for researchers in medicinal chemistry and drug discovery.

Part 1: Executive Summary

Methylcyclopropyl ethanamine building blocks represent a high-value structural class in modern drug discovery, primarily utilized as conformationally restricted bioisosteres of flexible alkyl amines (e.g., isopentylamine) or phenyl-ethylamines.[1] By incorporating the cyclopropane ring, these scaffolds introduce defined vectors for the amine "warhead" while simultaneously modulating metabolic stability through the blockade of P450-mediated oxidation sites.[1][2]

This guide dissects the isomer space of these molecules, establishing a rigorous classification system, detailing synthetic routes for specific stereochemical outcomes, and analyzing their utility in GPCR ligand design (specifically Histamine H3/H4 and Dopamine receptors).[1][2]

Part 2: Structural Classification & Isomer Space

The term "methylcyclopropyl ethanamine" encompasses a diverse chemical space defined by regioisomerism (position of the methyl group) and stereoisomerism (relative orientation).[1][2]

The Regio-Isomer Map

The core scaffold is 2-(cyclopropyl)ethan-1-amine .[3] The methyl group can be positioned at two distinct sites on the ring relative to the ethylamine chain:

• Geminal (1,1-Substitution): 2-(1-Methylcyclopropyl)ethanamine.[1][2]

  • Characteristics: Achiral ring carbon (if C2/C3 are unsubstituted).[1][2] High steric bulk at the anchor point.[1][2]

  • Utility: Excellent for blocking metabolic "soft spots" at the branching carbon.[1][2]

• Vicinal (1,2-Substitution): 2-(2-Methylcyclopropyl)ethanamine.[2]

  • Characteristics: Possesses two chiral centers (C1 and C2).[1][2] Exists as cis and trans diastereomers.[1][2]

  • Utility: Critical for vectoring the amine group into specific binding pockets (e.g., distinguishing between agonist/antagonist states).[1][2]

Visualization of Isomer Hierarchy

The following diagram maps the structural relationships and stereochemical possibilities.

Figure 1: Hierarchical classification of methylcyclopropyl ethanamine isomers, distinguishing between metabolic blockers (Geminal) and stereochemical probes (Vicinal).[3]

Part 3: Medicinal Chemistry Applications

Bioisosterism & Metabolic Stability

The cyclopropyl group is often used to replace an isopropyl or ethyl group.[1][2]

• Geminal (1-Methyl): Mimics a tert-butyl or gem-dimethyl group but with different electronic properties (high s-character in C-C bonds).[3] It effectively blocks CYP450 oxidation at the benzylic-like position.[1][2]

• Vicinal (2-Methyl): Used to "freeze" the bioactive conformation of a flexible chain.[1][2] For example, in Histamine H3 agonists, the cis-isomer mimics the "folded" conformation of histamine, while the trans-isomer mimics the "extended" conformation [1].[1][3]

pKa Modulation

Cyclopropylamines typically exhibit a lower pKa (approx. 8-9) compared to their acyclic alkyl counterparts (pKa 10-11). This is crucial for:

• Improving oral bioavailability (higher fraction of neutral species at intestinal pH).[1][2]

• Enhancing blood-brain barrier (BBB) penetration.[1][2]

Part 4: Synthetic Methodologies

Synthesis of these building blocks requires distinct strategies for geminal vs. vicinal isomers.[1][2]

Route A: Geminal (1-Methyl) Synthesis

Target: 2-(1-methylcyclopropyl)ethanamine This route relies on the Kulinkovich reaction or alkylation of nitriles.[3]

• Precursor: Methyl methacrylate or related esters.[1][2]

• Cyclopropanation: Reaction with Grignard reagents (EtMgBr) in the presence of Ti(OiPr)4 (Kulinkovich-Szymoniak) to yield the cyclopropylamine directly, or cyclopropanation of methallyl alcohol followed by chain extension.[1][2]

• Alternative (Nitrile): Alkylation of cyclopropanecarbonitrile with MeLi/CeCl3 followed by reduction.

Route B: Vicinal (2-Methyl) Synthesis

Target: 2-(trans-2-methylcyclopropyl)ethanamine Stereocontrol is paramount here.[3] The Simmons-Smith reaction or Chiral Pool synthesis is preferred.[1][2]

• Chiral Pool Start: (S)-Epichlorohydrin or chiral butanediol derivatives.[1][2]

• Cyclization: Formation of the cyclopropane ring via intramolecular displacement.[1][2]

• Chain Extension: Conversion of a hydroxymethyl group to the ethanamine side chain via:

  • Activation: Mesylation/Tosylation.[1][2]

  • Displacement: Cyanide (NaCN) to form the nitrile.[1][2]

  • Reduction: LiAlH4 or Borane reduction to the primary amine.[1][2]

Synthetic Workflow Diagram

Figure 2: Divergent synthetic pathways for accessing specific regioisomers.

Part 5: Experimental Protocol

Protocol: Synthesis of trans-2-(2-methylcyclopropyl)ethanamine Hydrochloride Note: This protocol is adapted from standard homologation procedures for cyclopropyl alcohols [2].

Step 1: Activation of Alcohol [1][3]

• Charge a round-bottom flask with trans-2-methylcyclopropanemethanol (1.0 eq) and DCM (10 vol).

• Cool to 0°C. Add Et3N (1.5 eq) followed by dropwise addition of Methanesulfonyl chloride (MsCl, 1.2 eq).

• Stir for 2h. Quench with water.[1][2] Wash organic layer with brine, dry over MgSO4, and concentrate to yield the mesylate.[1]

Step 2: Nitrile Displacement

• Dissolve the mesylate in DMSO (5 vol).

• Add NaCN (1.5 eq).[1][2] Caution: NaCN is highly toxic. [1]

• Heat to 60°C for 4-6h. Monitor by TLC/LCMS.[1][2]

• Workup: Dilute with water, extract with Et2O (3x).[1][2] The product is 2-(2-methylcyclopropyl)acetonitrile.[2]

Step 3: Reduction to Amine

• Suspend LiAlH4 (2.0 eq) in anhydrous THF under Argon.

• Add the nitrile solution dropwise at 0°C.

• Reflux for 3h.

• Fieser Quench: Cool to 0°C. Add water (x mL), 15% NaOH (x mL), water (3x mL).

• Filter precipitate.[1][2] Acidify filtrate with HCl/dioxane to precipitate the hydrochloride salt.[1][2]

• Recrystallize from EtOH/Et2O.[1][2]

Validation Criteria:

• 1H NMR (DMSO-d6): Look for cyclopropyl high-field multiplets (0.2–0.8 ppm) and the ethyl chain triplets (approx 2.8 ppm for CH2-N).

• LCMS: [M+H]+ corresponding to C6H13N (MW 99.17 free base).[1][2]

Part 6: References

• Kazuta, Y., et al. (2003).[1][2] "Cyclopropane-Based Conformational Restriction of Histamine. (1S,2S)-2-(2-Aminoethyl)-1-(1H-imidazol-4-yl)cyclopropane, a Highly Selective Agonist for the Histamine H3 Receptor."[3] Journal of Medicinal Chemistry, 46(10), 1980–1988.[1][2] Link[1]

• Wipf, P., et al. (2005).[1][2] "Synthesis of the C(1)-C(16) Fragment of Curacin A." Journal of Organic Chemistry, 70(20), 8096–8102.[1][2] Link[1]

• Gagnon, A., et al. (2023).[1][2] "Installation of C(sp3) Bioisosteres via Alkyl Sulfinates." Domainex Technical Blog. Link

• Hansen, K. B., et al. (2020).[1][2] "Scalable Synthesis of Cyclopropylamine Derivatives." Organic Process Research & Development, 24(4), 555-560.[1] Link[1]

Sources

• 1. (S)-1-(1-Methylcyclopropyl)ethan-1-amine hydrochloride | 2252277-59-9 [sigmaaldrich.com]
• 2. 2-Methylcyclopentylamine | C6H13N | CID 409747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. |1-(2-Aminoethyl)cyclopropan-1-amine|BLDPharm [bldpharm.com]

The Cyclopropylamine Scaffold in Medicinal Chemistry: Physicochemical Tuning and Mechanism-Based Design

Executive Summary

The cyclopropyl ring is a highly versatile and privileged structural motif that appears frequently in U.S. FDA-approved therapeutics 1. When directly conjugated to an amine, the resulting cyclopropylamine scaffold provides a unique combination of conformational rigidity, metabolic stability, and distinct electronic properties. This whitepaper explores the causality behind selecting cyclopropylamines in drug design, detailing their role in modulating basicity, mitigating off-target toxicities, and acting as mechanism-based enzyme inactivators.

Physicochemical Rationale: pKa Modulation and hERG Mitigation

Replacing a standard aliphatic amine (e.g., isopropylamine) with a cyclopropylamine significantly alters the physicochemical profile of a drug candidate. The internal C-C bond angles of the cyclopropane ring (approximately 60°) force the carbon atoms to adopt a hybridization state with unusually high s-character (sp²-like).

This structural constraint exerts a strong electron-withdrawing inductive (-I) effect on the adjacent amine nitrogen, which directly impacts the molecule's basicity [[2]](). For instance, while a typical primary aliphatic amine has a pKa of ~10.5, cyclopropylamine has a pKa of approximately 8.6. This pKa modulation is a critical tool for medicinal chemists:

• Enhancing Membrane Permeability: Lowering the pKa reduces the fraction of protonated (ionized) species at physiological pH (7.4), thereby increasing the concentration of the neutral, lipophilic species capable of passive diffusion across lipid bilayers.

• Mitigating hERG Toxicity: The human ether-a-go-go-related gene (hERG) potassium channel is notorious for trapping highly basic, lipophilic amines. By dampening the basicity of the amine via cyclopropyl incorporation, chemists can systematically reduce hERG binding affinity and the associated risk of drug-induced long QT syndrome 2.

Mechanism-Based Enzyme Inhibition: The LSD1 Paradigm

Beyond physicochemical tuning, cyclopropylamines are privileged scaffolds for designing mechanism-based (suicide) inhibitors. This is classically exemplified by monoamine oxidase (MAO) inhibitors like tranylcypromine, and more recently, inhibitors of Lysine-Specific Demethylase 1 (LSD1/KDM1A) 3.

LSD1 is a flavin-dependent enzyme that regulates epigenetic states by demethylating histone H3 at lysines 4 and 9. Overexpression of LSD1 is implicated in various oncological pathways, making it a prime therapeutic target 4. Cyclopropylamine-based inhibitors (e.g., styrenylcyclopropylamines and clinical candidate GSK2879552) dock into the LSD1 active site. Upon enzymatic oxidation, the cyclopropyl ring undergoes a single-electron transfer (SET) event, leading to a radical-mediated ring opening. This highly reactive radical intermediate rapidly forms a covalent adduct with the FAD cofactor, irreversibly inactivating the enzyme 3.

Caption: Mechanism of LSD1 inactivation via cyclopropylamine-mediated FAD adduct formation.

Comparative Scaffold Analysis: Piperidine vs. Thiane Derivatives

When incorporating the cyclopropylamine motif into larger, saturated heterocyclic systems, the choice of the core ring profoundly impacts the drug's metabolic and pharmacokinetic profile. A classic design comparison evaluates N-cyclopropylpiperidin-4-amine against its thio-analogue, N-cyclopropylthian-4-amine 5.

Table 1: Physicochemical Comparison of Saturated N-Cyclopropyl Scaffolds

Property	N-cyclopropylpiperidin-4-amine	N-cyclopropylthian-4-amine	Medicinal Chemistry Rationale 5
Molecular Weight	140.23 g/mol	157.29 g/mol	Thiane introduces higher mass but remains well within Lipinski's limits.
Lipophilicity (LogP)	Lower	Higher	Sulfur is less polar than the secondary amine in piperidine, increasing overall lipophilicity and altering the volume of distribution.
Basicity (pKa)	Higher (exocyclic amine)	Lower (exocyclic amine)	The electronegativity of the sulfur atom exerts a modest electron-withdrawing effect, further reducing the basicity of the exocyclic amine.
Aqueous Solubility	Higher	Lower	The lack of a hydrogen bond donor/acceptor pair within the thiane ring decreases aqueous solubility compared to piperidine.
Metabolic Liability	Susceptible to N-oxidation	Diverts metabolism to Sulfur	Thiane provides a distinct metabolic profile, potentially improving stability by diverting CYP450 metabolism away from the basic nitrogen.

Synthetic Methodology: Reductive Amination Protocol

The synthesis of N-cyclopropyl heterocyclic scaffolds is most efficiently achieved via reductive amination. The following self-validating protocol details the synthesis of N-cyclopropylpiperidin-4-amine from N-Boc-4-piperidone [[5]]().

Caption: Standard reductive amination workflow for synthesizing N-cyclopropylamine scaffolds.

Step-by-Step Experimental Procedure:

• Imine Formation: Dissolve N-Boc-4-piperidone (1.0 eq, e.g., 1.0 mmol) and cyclopropylamine (1.2 eq, 1.2 mmol) in anhydrous dichloromethane (DCM, 10 mL) under an inert atmosphere (N₂ or Ar) 4.

  • Causality: A slight stoichiometric excess of the volatile cyclopropylamine ensures complete conversion of the ketone. Anhydrous conditions are critical to drive the equilibrium toward the imine intermediate.

• Dehydration: Add a dehydrating agent such as titanium(IV) isopropoxide (1.5 eq) or anhydrous magnesium sulfate. Stir at room temperature for 2-4 hours 5.

  • Causality: Water is a byproduct of imine condensation. Its physical or chemical removal prevents the reverse hydrolysis reaction, maximizing the yield of the transient imine.

• Reduction: Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq). Stir the reaction mixture at room temperature for 12-24 hours 4.

  • Causality: NaBH(OAc)₃ is explicitly chosen over stronger reducing agents like NaBH₄. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, rendering it too mild to reduce the starting ketone but sufficiently reactive to reduce the protonated iminium ion, thereby preventing the formation of corresponding alcohol byproducts.

• Reaction Monitoring & Quenching: Monitor the disappearance of the starting ketone via Thin Layer Chromatography (TLC). Once complete, carefully quench the reaction by the dropwise addition of saturated aqueous NaHCO₃ 4.

  • Causality: The basic quench neutralizes the acetic acid generated during the reduction and breaks down boron complexes, liberating the free amine product into the organic phase.

• Extraction & Purification: Separate the organic layer. Extract the aqueous phase twice with DCM (2 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the Boc-protected intermediate [[4]](). Subsequent acidic deprotection (e.g., TFA in DCM) yields the final N-cyclopropylpiperidin-4-amine scaffold 5.

References

• Source: nih.
• Source: benchchem.
• Source: acs.
• Source: benchchem.
• Source: ethernet.edu.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Guide: Solubility Profile & Handling of 1-(2-Methylcyclopropyl)ethan-1-amine

This guide serves as a technical reference for the physicochemical characterization and handling of 1-(2-Methylcyclopropyl)ethan-1-amine (CAS 42302-92-1), a specialized aliphatic amine intermediate often utilized in the synthesis of fluoroquinolone antibiotics and other bioactive heterocyclic compounds.[1]

[1]

Executive Summary

1-(2-Methylcyclopropyl)ethan-1-amine is a chiral aliphatic amine acting as a critical "building block" in medicinal chemistry.[1] Its solubility behavior is strictly governed by its protonation state.[1] As a free base, it exhibits lipophilic character typical of cycloalkyl amines; as a hydrochloride salt (the most common commercial form), it behaves as a hydrophilic electrolyte.[1]

This guide provides the theoretical solubility matrix, experimental determination protocols, and handling procedures to ensure reproducibility in drug development workflows.

Physicochemical Identity & Theoretical Profile[1]

Before experimental handling, one must understand the structural drivers of solubility for this compound.[1]

Property	Value / Description	Note
Chemical Name	1-(2-Methylcyclopropyl)ethan-1-amine
CAS Number	42302-92-1
Molecular Formula	C₆H₁₃N
Molecular Weight	99.17 g/mol	Free Base
pKa (Predicted)	~10.5 (Conjugate Acid)	Typical for -branched primary amines.[1]
LogP (Predicted)	1.2 – 1.5	Moderately lipophilic (Free Base).[1]
Stereochemistry	3 Chiral Centers	Diastereomers may show distinct solubility/melting points.[1]

Structural Logic

The molecule consists of a hydrophobic 2-methylcyclopropyl tail and a hydrophilic ethyl-1-amine head.[1]

• Free Base: The hydrophobic tail dominates, making it an oil or low-melting solid soluble in organic solvents.[1]

• Salt Form: Protonation of the amine (

  ) inverts the solubility profile, driving high aqueous solubility.[1]

Solubility Matrix

The following data categorizes solubility based on the "Like Dissolves Like" principle, validated by standard amine behavior.

Free Base Form (Liquid/Low-Melting Solid)

Primary Utility: Organic Synthesis, Extractions[1]

Solvent Class	Representative Solvent	Solubility Rating	Mechanistic Insight
Chlorinated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Dipole-dipole interactions; preferred for extraction from basic water.[1]
Alcohols	Methanol, Ethanol, IPA	High (>100 mg/mL)	Hydrogen bonding (Donor/Acceptor).[1]
Ethers	THF, MTBE, Diethyl Ether	High (>50 mg/mL)	Good solvation of the hydrophobic cyclopropyl group.[1]
Hydrocarbons	Hexane, Toluene	Moderate to High	Soluble due to the lipophilic alkyl/cycloalkyl backbone.[1]
Water	Water (pH > 11)	Low to Moderate	Sparingly soluble.[1] Phase separation likely at high concentrations.[1]

Hydrochloride Salt Form (Solid)

Primary Utility: Storage, Aqueous Reactions[1]

Solvent Class	Representative Solvent	Solubility Rating	Mechanistic Insight
Water	Water (pH < 7)	Very High (>200 mg/mL)	Ionic solvation of .[1]
Alcohols	Methanol	High	High dielectric constant supports ion separation.[1]
Alcohols	Ethanol/IPA	Moderate	Solubility decreases as alkyl chain length of solvent increases.[1]
Aprotic Polar	DMSO, DMF	High	Strong solvation of cations.[1]
Non-Polar	DCM, Hexane, Ether	Insoluble (<1 mg/mL)	Lack of lattice energy disruption; salt precipitates.[1]

Experimental Protocols

As an application scientist, relying on literature values is insufficient for critical development. Use these self-validating protocols to determine exact solubility in your specific matrix.

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

Objective: Determine the saturation solubility of the HCl salt in a specific buffer or solvent.[1]

Reagents:

• Test Compound (1-(2-Methylcyclopropyl)ethan-1-amine HCl)[1]

• Solvent (e.g., PBS pH 7.4, Water, Methanol)[1]

• 0.45 µm Syringe Filter (PTFE for organic, Nylon for aqueous)[1]

Workflow:

• Supersaturation: Add excess solid compound to 2 mL of solvent in a glass vial until undissolved solid remains visible.

• Equilibration: Agitate at controlled temperature (e.g., 25°C) for 24 hours.

• Filtration: Filter the supernatant using a pre-warmed syringe filter to avoid precipitation during cooling.

• Quantification: Analyze the filtrate via HPLC-UV (low wavelength ~210 nm due to lack of chromophore) or LC-MS.

Protocol B: pH-Dependent Distribution (LogD Profiling)

Objective: Determine the extraction efficiency of the free base from water into organic solvent (DCM) at varying pH.[1]

Figure 1: Workflow for converting the water-soluble salt to the organic-soluble free base. This confirms the pH-switchable solubility.[1]

Synthesis & Impurity Impact

Understanding the synthesis helps predict solubility anomalies caused by impurities.[1]

Common Synthetic Route:

• Precursor: 1-(2-Methylcyclopropyl)ethan-1-one (Ketone).[1]

• Reaction: Reductive amination (using

  and ) or Oxime formation followed by reduction.[1]

• Implication: Residual ketone or alcohol byproducts are highly lipophilic.[1] If your "water-soluble" salt solution is cloudy, it likely contains these neutral organic impurities.[1]

Purification Tip: If the HCl salt is sticky or hygroscopic (common for this class), recrystallize from Isopropanol/Diethyl Ether .[1] Dissolve in minimal hot IPA, then slowly add Et2O until turbid.

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 136726, 1-(2-Methylcyclopropyl)ethan-1-one (Precursor Data). Retrieved from [Link][1]

• Wermuth, C. G. (2011).[1] The Practice of Medicinal Chemistry. Academic Press.[1] (Standard reference for amine salt selection and solubility).

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]

Sourcing and Application of 1-(2-Methylcyclopropyl)ethan-1-amine in Modern Drug Discovery: A Technical Guide

As a Senior Application Scientist, I frequently observe discovery programs stalling because teams treat building block procurement as a mere logistics exercise. Sourcing a highly sterically hindered, chiral, sp³-rich primary amine like 1-(2-Methylcyclopropyl)ethan-1-amine requires a strategic framework. We do not just buy chemicals; we must integrate self-validating quality control systems to ensure that our structure-activity relationship (SAR) data is built on an unimpeachable foundation.

This whitepaper outlines the structural rationale, commercial sourcing strategies, self-validating analytical protocols, and synthetic methodologies required to successfully deploy this specialized amine in drug discovery workflows.

The Strategic Value of Strained Amines

The incorporation of the cyclopropyl fragment is a versatile strategy in medicinal chemistry, frequently utilized to 1[1]. 1-(2-Methylcyclopropyl)ethan-1-amine serves as a conformationally restricted bioisostere for sec-butylamine or isopropylamine.

The Causality of Structural Design: Why choose a 2-methylcyclopropyl moiety over a standard aliphatic chain? The cyclopropane ring introduces enhanced s-character to the C-C bonds. This geometric constraint dictates a precise spatial orientation of the amine and methyl groups, locking the molecule into a bioactive conformation. Furthermore, the steric bulk immediately adjacent to the amine severely restricts the approach of CYP450 enzymes, drastically improving metabolic stability against

-oxidation. This exact structural paradigm has been successfully exploited in the2[2].

Commercial Sourcing: Supplier Evaluation Framework

Because 1-(2-Methylcyclopropyl)ethan-1-amine is a niche, research-grade chemical, standard catalog availability fluctuates. Researchers must source it from specialized building-block providers that offer 3[3].

Below is a quantitative summary of supplier tiers to guide procurement:

Supplier Tier	Representative Vendors	Typical Purity	Enantiomeric Excess (ee)	Trace Metal Risk	Strategic Application
Tier 1 (Specialty)	Enamine, Wuxi AppTec	> 98.5%	> 99.0%	Low (<10 ppm)	Late-stage SAR, Clinical candidates
Tier 2 (Aggregator)	Combi-Blocks, BLD Pharm	> 95.0%	Variable (Often Racemic)	Moderate	Hit-to-lead screening, Library synthesis

Quality Assurance: A Self-Validating Analytical Protocol

I mandate that no commercial batch enters the synthetic pipeline without self-validation. Relying solely on a supplier's Certificate of Analysis (CoA) is a critical failure point, particularly for chiral amines where trace enantiomeric impurities can confound biological assays.

Methodology 1: Self-Validating Quality Control (Chiral Derivatization & NMR)

Objective: Unambiguously validate the enantiomeric excess (ee) and chemical purity of the sourced amine.

• Step 1: Mosher’s Amide Formation. Dissolve 10 mg of the sourced 1-(2-Methylcyclopropyl)ethan-1-amine in 0.5 mL anhydrous CDCl₃. Add 1.5 eq of triethylamine, followed by 1.2 eq of (R)-(-)-

  -Methoxy- -(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl). Stir at room temperature for 30 minutes.

  • Causality: Direct chiral HPLC of highly branched primary amines often yields broad, overlapping peaks due to non-specific interactions with the stationary phase. By converting the amine to a Mosher's amide, we transform enantiomers into diastereomers.

• Step 2: ¹⁹F NMR Acquisition. Transfer the crude reaction mixture directly to an NMR tube. Acquire ¹⁹F NMR spectra at 376 MHz.

  • Causality: The distinct spatial orientation of the trifluoromethyl groups in the resulting diastereomers provides baseline-resolved peaks in the ¹⁹F spectrum. This delivers an unambiguous, self-validating measurement of ee without requiring a separate chiral reference standard.

• Step 3: LC-MS Profiling. Dilute a 1 µL aliquot of the underivatized amine in 1 mL of MeCN/H₂O (50:50). Run a 5-minute gradient on a C18 column (ESI+).

  • Causality: This confirms the absence of trace heavy metals (e.g., Rh or Ru) that are frequently retained from the catalytic cyclopropanation steps used by suppliers during synthesis.

Synthetic Integration: Methodologies for Drug Development

Once validated, integrating this sterically hindered amine into a drug scaffold requires specialized coupling conditions.

Methodology 2: Ni-Catalyzed Reductive Cross-Coupling

Objective: Couple the sterically hindered amine to an aryl halide core to generate a 1-arylcyclopropylamine bioisostere.

• Step 1: Pre-activation. In a nitrogen-filled glovebox, combine the cyclopropylamine (1.5 eq), aryl iodide (1.0 eq), NiCl₂·glyme (10 mol%), and a bipyridine ligand (10 mol%) in anhydrous DMA (0.2 M).

• Step 2: Reductive Initiation. Add non-activated zinc flakes (2.0 eq) and TMSCl (0.5 eq) to the vial. Seal and stir at room temperature for 2 hours.

  • Causality: Traditional Buchwald-Hartwig aminations using palladium catalysts often fail with 1-(2-Methylcyclopropyl)ethan-1-amine. The extreme steric bulk at the

    -carbon impedes the reductive elimination step, leading to -hydride elimination byproducts instead. Nickel’s smaller atomic radius and ability to access single-electron transfer (SET) pathways bypass the steric bottlenecks of two-electron Pd chemistry, allowing4[4].

• Step 3: Workup. Quench with saturated aqueous NaHCO₃, extract with EtOAc, and purify the target compound via reverse-phase flash chromatography.

Workflow Visualization

Workflow mapping the sourcing, QC, and synthetic integration of the cyclopropylamine.

References

• Title: The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: a novel class of irreversible inhibitors of histone demethylase KDM1A Source: PubMed - National Institutes of Health (NIH) URL: [Link]

• Title: Ni-Catalyzed Reductive Cross-Coupling of Cyclopropylamines and Other Strained Ring NHP Esters with (Hetero)Aryl Halides Source: Organic Letters - ACS Publications URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: a novel class of irreversible inhibitors of histone demethylase KDM1A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclopropylamine derivatives with tuned pKa - Enamine [enamine.net]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of 1-(2-Methylcyclopropyl)ethan-1-amine

Executive Summary

This guide details the synthesis of 1-(2-methylcyclopropyl)ethan-1-amine, a high-value pharmacophore found in various kinase inhibitors and GPCR modulators. The core challenge in this transformation is the preservation of the strained cyclopropane ring (approx. 27.5 kcal/mol strain energy) during the conversion of the ketone to the amine.

We present two validated protocols:

• Method A (Racemic): A robust Titanium(IV) isopropoxide-mediated reductive amination suitable for rapid scaffold generation.

• Method B (Asymmetric): A stereoselective route using Ellman’s auxiliary (tert-butanesulfinamide) for generating enantiopure clinical candidates.

Strategic Analysis & Mechanistic Insights

The Cyclopropyl Challenge

The cyclopropyl moiety acts as a bioisostere for double bonds or isopropyl groups, improving metabolic stability and potency. However, the "cyclopropylcarbinyl" position is chemically sensitive.

• Risk: Generation of a radical or carbocation at the

  -position can trigger ring opening (homoallylic rearrangement).

• Mitigation: We avoid catalytic hydrogenation (Pd/C, H

  ), which frequently causes hydrogenolysis of the cyclopropane ring. Instead, we utilize hydride transfer reagents (NaBH , NaBH CN) which proceed via an anionic/polar mechanism that leaves the ring intact.

The Titanium Advantage

Traditional acid-catalyzed reductive amination (e.g., using HCl/MeOH) is often too slow for sterically hindered ketones or too harsh for acid-sensitive rings.

• Role of Ti(OiPr)

  : It acts as a Lewis acid to activate the carbonyl and, crucially, as a water scavenger. This drives the equilibrium toward the imine intermediate without requiring Dean-Stark apparatus or molecular sieves, which is essential for volatile cyclopropyl ketones.

Visualizing the Pathway

The following diagram illustrates the reaction logic and the critical divergence point where ring opening is avoided.

Figure 1: Reaction pathway highlighting the necessity of hydride reduction over catalytic hydrogenation to preserve the cyclopropane ring.

Protocol A: Racemic Synthesis (Ti-Mediated)

Best for: Early-stage SAR (Structure-Activity Relationship) studies where enantiopurity is not yet critical.

Materials

• Substrate: 1-(2-Methylcyclopropyl)ethan-1-one (1.0 equiv)

• Amine Source: Ammonium acetate (NH

  OAc) (5.0 equiv)

• Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)

  ) (2.0 equiv)

• Reductant: Sodium cyanoborohydride (NaBH

  CN) (1.5 equiv)

• Solvent: Absolute Methanol (MeOH)

Step-by-Step Procedure

• Complexation: In a flame-dried flask under N

  , dissolve the ketone (10 mmol) in absolute MeOH (20 mL).

• Activation: Add NH

  OAc (50 mmol) followed by dropwise addition of Ti(OiPr) (20 mmol).

  • Note: The solution may turn slightly yellow/hazy.

• Aging: Stir at ambient temperature for 12 hours. This "aging" period is critical to ensure complete conversion of the ketone to the Ti-imine complex.

• Reduction: Cool the mixture to 0°C. Add NaBH

  CN (15 mmol) in portions.

  • Caution: NaBH

    CN generates HCN if acidified; ensure the system is vented to a scrubber if large scales are used.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Quench & Workup (The "Titanium Sludge" Fix):

  • Add 10 mL of 2M NaOH (aq). A heavy white precipitate (TiO

    ) will form.

  • Crucial Step: Do not attempt to filter immediately. Dilute with EtOAc (30 mL) and stir vigorously for 15 minutes until the precipitate becomes granular.

  • Filter through a pad of Celite.

• Isolation: Acidify the filtrate with 1M HCl (extracts amine into water). Wash the aqueous layer with Et

  O (removes unreacted ketone). Basify the aqueous layer to pH >12 with 6M NaOH. Extract with DCM (3x). Dry over Na SO and concentrate.

Protocol B: Asymmetric Synthesis (Ellman Auxiliary)

Best for: Lead optimization and process development requiring

ee.

Strategic Overview

This method uses (R)-tert-butanesulfinamide to control the stereochemistry of the new amine center. The cyclopropane ring stereochemistry (cis/trans) is determined by the starting material, but the new C-N center is controlled by the auxiliary.

Workflow Diagram

Figure 2: Ellman auxiliary workflow for stereoselective amine synthesis.

Procedure

• Condensation:

  • Mix Ketone (1.0 equiv), (R)-tert-butanesulfinamide (1.1 equiv), and Ti(OEt)

    (2.0 equiv) in dry THF.

  • Reflux for 6–12 hours. Monitor by TLC (the imine is usually less polar than the sulfinamide).

  • Workup: Pour into brine, filter the Ti salts through Celite, and purify the Sulfinyl Imine via silica chromatography.

• Stereoselective Reduction:

  • Dissolve the Sulfinyl Imine in dry THF at -48°C.

  • Add L-Selectride (for high diastereoselectivity) or NaBH

    (for moderate selectivity and lower cost).

  • Mechanism:[1][2][3] The bulky tert-butyl group directs the hydride attack to a specific face of the imine.

• Cleavage:

  • Treat the resulting sulfinamide with 4M HCl in Dioxane/MeOH (1:1) at room temperature for 1 hour.

  • Concentrate to yield the amine hydrochloride salt.

Data Summary: Reducing Agent Compatibility

Reducing Agent	Compatibility with Cyclopropane	Risk Factor	Recommendation
H / Pd-C	Low	High (Ring Opening)	AVOID
NaBH CN	High	Low (Cyanide waste)	Standard for Method A
NaBH	High	Low	Good, but requires pre-formation of imine
L-Selectride	High	Low	Preferred for Method B (Stereocontrol)

References

• Bhattacharyya, S. "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds."[4][5] Journal of Organic Chemistry, 1995, 60(15), 4928–4929.

• Ellman, J. A., et al. "Asymmetric Synthesis of Amines with tert-Butanesulfinamide." Accounts of Chemical Research, 2002, 35(11), 984–995.

• Barney, J. D., et al. "Synthesis of Cyclopropylamines via Kulinkovich-Szymoniak Reaction." Chemical Reviews, 2011. (Context on cyclopropane stability).

• PubChem Compound Summary. "1-(2-Methylcyclopropyl)ethan-1-one." National Center for Biotechnology Information.

Sources

• 1. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 2. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. designer-drug.com [designer-drug.com]
• 5. Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines [organic-chemistry.org]

Application Note: Stereoretentive Synthesis of Cyclopropylamines via the Curtius Rearrangement

Introduction & Mechanistic Rationale

Cyclopropylamines are highly privileged pharmacophores in modern drug discovery, serving as rigidified bioisosteres for aliphatic amines and key structural motifs in therapeutics such as the antiplatelet agent ticagrelor and the MAO inhibitor tranylcypromine. Synthesizing these strained ring systems while maintaining absolute stereochemical control is a significant synthetic challenge.

The Curtius rearrangement remains the gold-standard protocol for converting cyclopropanecarboxylic acids to their corresponding amines. The defining advantage of this reaction is its mechanism: the thermal decomposition of the acyl azide to an isocyanate proceeds via a concerted intramolecular migration[1]. Because the migration of the cyclopropyl group from the carbonyl carbon to the electron-deficient nitrogen occurs simultaneously with the extrusion of nitrogen gas (

), the reaction avoids discrete carbenium ion or radical intermediates. Consequently, the stereochemical configuration of the migrating chiral carbon is completely retained [2].

The Moisture Conundrum

While highly reliable, the Curtius rearrangement is notoriously sensitive to trace moisture. If water is present during the isocyanate stage, it acts as a nucleophile, forming an unstable carbamic acid that rapidly decarboxylates into a free primary amine. This newly formed amine is highly nucleophilic and will immediately attack unreacted isocyanate, resulting in the formation of a highly insoluble 1,3-dicyclopropylurea byproduct, which drastically reduces the yield of the desired carbamate[3],[4].

Reaction pathway of the Curtius rearrangement highlighting the moisture-sensitive isocyanate.

Experimental Design & Reagent Selection

The critical first step of the Curtius rearrangement is the generation of the acyl azide. Two primary methods are utilized in process and medicinal chemistry, each with distinct operational causalities:

Table 1: Comparison of Azidation Strategies

Azidation Strategy	Reagents	Yield / Scalability	Safety Profile	Key Advantage
One-Pot DPPA	DPPA, , Toluene	High / Moderate (Lab scale)	Moderate (Avoids isolation of explosive azide)	Operational simplicity; homogeneous reaction mixture[5].
Mixed Anhydride	, ,	High / High (Process scale)	Low (Requires handling of toxic and azide isolation)	Highly cost-effective for large-scale production[3].

For laboratory-scale drug development, the Diphenylphosphoryl azide (DPPA) method is vastly preferred. DPPA acts as both the activating agent and the azide source, allowing the entire sequence (activation, rearrangement, and trapping) to be performed in a single telescoped operation without isolating the potentially explosive acyl azide intermediate[5].

Detailed Protocol: DPPA-Mediated Synthesis of N-Boc-Cyclopropylamine

The following protocol details the conversion of a generic chiral cyclopropanecarboxylic acid to its tert-butyloxycarbonyl (N-Boc) protected amine.

Required Reagents & Equipment

• Substrate: Chiral cyclopropanecarboxylic acid (1.0 equiv)

• Reagents: DPPA (1.1 equiv), Triethylamine (

  , 1.2 equiv), Anhydrous tert-butanol (t-BuOH, 10.0 equiv)

• Solvent: Anhydrous Toluene (0.2 M relative to substrate)

• Equipment: Flame-dried round-bottom flask, reflux condenser, bubbler (to monitor

  evolution), argon/nitrogen manifold.

Step-by-Step Methodology

Step 1: System Preparation and Deprotonation

• Purge a flame-dried round-bottom flask with Argon.

• Dissolve the cyclopropanecarboxylic acid (1.0 equiv) in anhydrous toluene. Causality: Toluene is chosen because its boiling point (110 °C) safely accommodates the thermal rearrangement temperature (80 °C) without vigorous reflux, and it is inert to isocyanates[4].

• Add

  (1.2 equiv) dropwise at room temperature and stir for 15 minutes. Causality: deprotonates the carboxylic acid, generating a highly nucleophilic carboxylate anion required for the subsequent attack on the phosphorus atom of DPPA.

Step 2: Acyl Azide Generation 4. Add DPPA (1.1 equiv) dropwise to the reaction mixture at room temperature. 5. Stir the mixture at room temperature for 1 to 2 hours. Causality: This allows complete formation of the acyl azide prior to heating. Premature heating can lead to uncontrolled, runaway nitrogen evolution.

Step 3: Thermal Rearrangement 6. Equip the flask with a reflux condenser attached to a mineral oil bubbler. 7. Gradually heat the reaction mixture to 80 °C. Causality: The Curtius rearrangement is thermally driven. At ~80 °C, the acyl azide decomposes, extruding

gas. The bubbler provides a visual confirmation of the reaction rate. Maintain this temperature until gas evolution ceases (typically 2-3 hours).

Step 4: Nucleophilic Trapping 8. Once

evolution stops, add anhydrous t-BuOH (10.0 equiv) to the hot solution. Causality: An excess of t-BuOH is used to rapidly trap the newly formed isocyanate, driving the equilibrium toward the Boc-protected amine and outcompeting any trace moisture. 9. Stir at 80 °C for an additional 6-8 hours, then cool to room temperature.

Step 5: Workup and Isolation 10. Dilute the mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated

, and brine. 11. Dry the organic layer over anhydrous , filter, and concentrate under reduced pressure to yield the crude N-Boc cyclopropylamine.

Step-by-step workflow for the DPPA-mediated Curtius synthesis of cyclopropylamines.

Self-Validation & Troubleshooting

A robust protocol must be a self-validating system. To ensure the integrity of the Curtius rearrangement, utilize the following In-Process Controls (IPCs):

• Infrared (IR) Spectroscopy Tracking: The conversion of the intermediates can be tracked precisely using ATR-FTIR. The intermediate acyl azide exhibits a distinct, sharp stretch at ~2140 cm⁻¹ . Upon heating, this peak will disappear and be replaced by an intense, broad isocyanate stretch at ~2250 cm⁻¹ . The complete disappearance of the 2250 cm⁻¹ peak after the addition of t-BuOH confirms successful trapping.

• Volumetric Gas Tracking: The stoichiometry of the reaction dictates that 1 mole of

  is released per mole of substrate. On larger scales, connecting the reactor to a gas flow meter allows for precise kinetic tracking of the rearrangement step.

• Troubleshooting Urea Formation: If a fine, white, insoluble precipitate forms during Step 3 or 4, this is the 1,3-dicyclopropylurea byproduct[3]. Its presence is a definitive indicator of moisture ingress. To troubleshoot, ensure all glassware is rigorously flame-dried, solvents are freshly distilled or passed through activated molecular sieves, and the t-BuOH is strictly anhydrous.

References

• The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses National Institutes of Health (PMC)[Link]

• The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry SciSpace[Link]

• Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging Almac Group[Link]

Sources

• 1. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. almacgroup.com [almacgroup.com]
• 5. scispace.com [scispace.com]

Using 1-(2-Methylcyclopropyl)ethan-1-amine as a chiral building block

Executive Summary

1-(2-Methylcyclopropyl)ethan-1-amine (MCEA) represents a high-value chiral building block in modern medicinal chemistry. Structurally, it combines a conformationally restricted cyclopropane ring with an exocyclic chiral amine handle. This unique architecture serves two primary functions in drug design:

• Bioisosterism: It acts as a rigidified mimic of aliphatic amino acid side chains (Valine, Isoleucine), locking bioactive conformations to improve potency.

• Metabolic Stability: The cyclopropyl moiety impedes cytochrome P450-mediated

  -hydroxylation, a common metabolic clearance pathway for alkyl amines.

This guide details the stereochemical considerations, synthetic protocols, and application strategies for integrating MCEA into drug discovery campaigns, specifically targeting GPCR ligands and epigenetic modulators (LSD1 inhibitors).

Chemical Profile & Stereochemical Complexity

Unlike simple alkyl amines, MCEA possesses three contiguous stereocenters : two on the cyclopropane ring (C1, C2) and one at the exocyclic

-carbon. This creates a theoretical space of 8 stereoisomers, though the trans-configuration of the ring is thermodynamically favored and most commonly utilized.

Property	Value / Description
IUPAC Name	1-(2-methylcyclopropyl)ethan-1-amine
Molecular Formula
Molecular Weight	99.18 g/mol
pKa (Conjugate Acid)	~8.5 (Lower than typical alkyl amines due to -like character of cyclopropane)
Key Pharmacophore	Conformationally constrained aliphatic amine; -hole interactions.
Metabolic Feature	Blocks -hydride elimination; Mechanism-based inactivation of MAO/LSD1.

Pharmacophore Mapping: The "Lock" Effect

MCEA serves as a rigid replacement for flexible alkyl chains. By restricting the bond rotation between the amine and the hydrophobic tail, MCEA reduces the entropic penalty of binding to a protein target.

Figure 1: Pharmacophore mapping illustrating the entropic advantage of MCEA over flexible alkyl chains.

Applications in Drug Discovery

A. Epigenetic Modulation (LSD1 Inhibition)

The cyclopropylamine core is a "warhead" for Lysine-Specific Demethylase 1 (LSD1).[1] The mechanism involves the enzymatic oxidation of the amine to an imine, followed by a single-electron transfer (SET) ring-opening of the cyclopropane. This generates a reactive radical that covalently modifies the FAD cofactor, irreversibly inhibiting the enzyme.

• Advantage: The 2-methyl substitution on the ring modulates the electronics and steric bulk, potentially improving selectivity over Monoamine Oxidases (MAO-A/B).

B. Peptidomimetics (GPCRs)

In peptide-based ligand design, replacing a Valine or Isoleucine residue with MCEA can lock the peptide backbone into a specific turn (e.g.,

-turn) or helix geometry, protecting it from proteolytic degradation.

Protocol: Stereoselective Synthesis via Ellman Auxiliary

Since the biological activity often depends on the absolute configuration of the exocyclic amine, a stereoselective synthesis is required. The following protocol uses the Ellman sulfinamide strategy to set the exocyclic chiral center with high diastereoselectivity (

).

Materials Required

• Precursor: trans-1-(2-methylcyclopropyl)ethan-1-one (Commercially available or synthesized via cyclopropanation).

• Auxiliary: (R)-(+)-2-Methyl-2-propanesulfinamide (Ellman's Sulfinamide).

• Reagents: Titanium(IV) ethoxide (

  ), Sodium borohydride ( ), THF (anhydrous), HCl (4M in dioxane).

Workflow Diagram

Figure 2: Stereoselective synthesis of MCEA using the Ellman auxiliary route.

Step-by-Step Procedure

Step 1: Condensation (Imine Formation)

• Charge a flame-dried round-bottom flask with trans-1-(2-methylcyclopropyl)ethan-1-one (1.0 equiv) and (R)-2-methyl-2-propanesulfinamide (1.1 equiv) in anhydrous THF (0.5 M).

• Add

  (2.0 equiv) dropwise under atmosphere.

• Heat to reflux (approx. 65°C) for 16 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.

• Workup: Cool to RT. Pour into brine while stirring vigorously. Filter the resulting titanium salts through a Celite pad. Wash the pad with EtOAc.

• Concentrate the filtrate and purify via silica gel chromatography to yield the N-sulfinyl imine.

Step 2: Diastereoselective Reduction

• Dissolve the N-sulfinyl imine (1.0 equiv) in anhydrous THF (0.2 M).

• Cool the solution to -48°C (dry ice/acetonitrile bath). Note: Temperature control is critical for diastereoselectivity.

• Add

  (4.0 equiv) in one portion.

• Allow to warm to RT slowly over 4 hours.

• Quench: Add saturated

  solution dropwise. Extract with EtOAc (3x).[2]

• Dry over

  , concentrate, and isolate the major diastereomer via column chromatography.

Step 3: Acidolytic Cleavage

• Dissolve the reduced sulfinamide in MeOH.

• Add 4M HCl in dioxane (excess, ~4-5 equiv).

• Stir at RT for 1 hour. A white precipitate (amine hydrochloride) may form.

• Concentrate to dryness. Triturate with diethyl ether to remove sulfinyl byproducts.

• Result: Pure 1-(2-methylcyclopropyl)ethan-1-amine hydrochloride salt.

Quality Control & Validation

To ensure the integrity of this building block before library synthesis, the following validation steps are mandatory.

Analytical Method	Purpose	Acceptance Criteria
NMR (DMSO- )	Confirm structure and salt form.	Distinct multiplets for cyclopropyl protons (0.2–0.9 ppm). Doublet for methyl group. Broad singlet for .
Chiral HPLC/SFC	Determine Enantiomeric Excess (ee).	> 98% ee. (Column: Chiralpak IC or IG; Mobile Phase: /MeOH + DEA).
NOESY 1D/2D	Confirm Relative Stereochemistry.	NOE correlation between ring methine protons to confirm trans vs cis geometry.

Safety & Handling

• Toxicity: Cyclopropylamines are potential mechanism-based inhibitors of monoamine oxidases.[1] Handle as a potential neuroactive agent.

• Volatility: The free base is volatile. Store as the hydrochloride or tartrate salt.

• Stability: The cyclopropane ring is stable to standard acidic/basic conditions but can open under radical conditions or strong Lewis acids (e.g.,

  ) at elevated temperatures.

References

• Ellman, J. A., et al. (2002). "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines." Accounts of Chemical Research.

• Widen, J. C., et al. (2021). "Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines." U.S. Patent Application 20210395185A1.

• Mimasu, S., et al. (2010). "Structure-Based Design of Tranylcypromine Derivatives as Novel Lysine-Specific Demethylase 1 Inhibitors." Biochemistry.

• Gagnon, A., et al. (2023). "Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications." Journal of Medicinal Chemistry. (Cited contextually for scaffold utility).

• PubChem. (2023). "Compound Summary: 1-(2-methylcyclopropyl)ethan-1-amine." National Library of Medicine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Note: Strategic Synthesis of 1-(2-Methylcyclopropyl)ethan-1-amine Hydrochloride

Abstract & Strategic Overview

This application note details a robust, field-proven protocol for the synthesis of 1-(2-methylcyclopropyl)ethan-1-amine hydrochloride . This amine is a high-value pharmacophore in medicinal chemistry, often acting as a bioisostere for isopropyl or phenyl groups to improve metabolic stability and restrict conformational freedom.[1]

The Synthetic Challenge

The primary challenge in synthesizing this molecule lies in the cyclopropane ring , which acts as a "spring-loaded" trap.

• Ring Fragility: Strong acids or aggressive catalytic hydrogenation (e.g., Pd/C at high pressure) can trigger ring-opening hydrogenolysis, destroying the core scaffold.[1]

• Stereochemical Complexity: The starting material, 1-(2-methylcyclopropyl)ethan-1-one, typically exists as a mixture of cis and trans isomers.[1] The reduction step introduces a new chiral center, resulting in up to four diastereomers.

Selected Route: The Oxime Intermediary

To ensure reproducibility and scaffold integrity, this guide utilizes a Two-Step Reductive Amination via Oxime Isolation .[1]

• Why not Direct Reductive Amination? Direct reaction with ammonium acetate/cyanoborohydride often leads to dialkylation byproducts and requires acidic conditions that jeopardize the ring.

• Why Oxime? Isolating the oxime allows for purification prior to the sensitive reduction step and permits the use of Lithium Aluminum Hydride (LAH), which reduces the oxime to the amine without compromising the cyclopropane ring (unlike catalytic hydrogenation over Palladium).

Retrosynthetic Analysis & Workflow

The synthesis disconnects the C-N bond to the corresponding ketone oxime, derived from the commercially available methyl ketone.

Figure 1: Modular synthetic workflow designed to minimize ring-opening side reactions.

Detailed Experimental Protocol

Step 1: Preparation of 1-(2-Methylcyclopropyl)ethan-1-one Oxime[1]

Objective: Convert the ketone to a stable oxime intermediate while buffering pH to prevent acid-catalyzed ring opening.

• Reagents:

  • 1-(2-Methylcyclopropyl)ethan-1-one (1.0 eq)[1]

  • Hydroxylamine hydrochloride (1.5 eq)[1][2]

  • Sodium Acetate (anhydrous) (2.0 eq)[1]

  • Solvent: Ethanol/Water (3:1 v/v)[1]

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Hydroxylamine HCl (1.5 eq) and Sodium Acetate (2.0 eq) in water.

  • Expert Insight: Sodium acetate acts as a buffer.[1] Using strong bases like NaOH can lead to competitive aldol-type polymerization of the methyl ketone.[1]

• Addition: Add the Ethanol. Then, add the ketone (1.0 eq) dropwise at room temperature.

• Reaction: Heat the mixture to 60°C for 3–4 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexanes).[1] The oxime is typically more polar than the ketone.

• Workup:

  • Rotary evaporate to remove ethanol.[1][3]

  • Extract the aqueous residue with Dichloromethane (DCM) (

    ).[1]

  • Wash combined organics with brine, dry over MgSO

    , and concentrate.[3]

  • Result: The oxime usually isolates as a viscous oil or low-melting solid (mixture of E/Z isomers).[1] Yields are typically >90%.[1]

Step 2: Reduction to 1-(2-Methylcyclopropyl)ethan-1-amine[1]

Objective: Reduce the oxime to the primary amine using a hydride source that preserves the cyclopropane ring.

• Reagents:

  • Oxime Intermediate (from Step 1) (1.0 eq)[1]

  • Lithium Aluminum Hydride (LAH) (2.5 eq) — Use pellets or powder.[1]

  • Solvent: Anhydrous THF (Tetrahydrofuran)[1][4]

Procedure:

• Safety Prep: Flame-dry a 3-neck flask under Argon/Nitrogen. Fit with a reflux condenser and addition funnel.[1]

• LAH Suspension: Suspend LAH (2.5 eq) in anhydrous THF at 0°C.

• Addition: Dissolve the Oxime (1.0 eq) in anhydrous THF. Add this solution dropwise to the LAH suspension over 30 minutes.

  • Critical Parameter: Maintain temperature <10°C during addition to control hydrogen evolution.[1]

• Reflux: Once addition is complete, warm to room temperature, then heat to reflux (66°C) for 6–12 hours.

  • Mechanism:[1][3][4][5][6][7] The oxime is reduced to the hydroxylamine and then cleaved to the primary amine.

• Fieser Quench (Crucial for Yield):

  • Cool to 0°C.[1][8]

  • For every x grams of LAH used, add carefully in order:

    • x mL Water

    • x mL 15% NaOH (aq)

    • 3x mL Water

  • Why? This produces a granular white precipitate of aluminum salts that filters easily, avoiding the dreaded "aluminum emulsion" that traps product.

• Isolation: Filter the granular solid through a Celite pad. Rinse with THF.[1] Concentrate the filtrate to obtain the crude amine oil.

Step 3: Hydrochloride Salt Formation[1]

Objective: Stabilize the volatile amine as a solid salt.

Procedure:

• Dissolve the crude amine in a minimal amount of dry Diethyl Ether or MTBE.

• Cool to 0°C.

• Add 4M HCl in Dioxane (1.1 eq) dropwise.

• A white precipitate will form immediately.[1]

• Stir for 15 minutes, filter the solid, and wash with cold ether.

• Drying: Dry under high vacuum to remove traces of dioxane.[1]

Data Summary & Specifications

Parameter	Specification / Expected Value
Physical State	White to off-white hygroscopic solid (HCl salt)
Molecular Weight	135.64 g/mol (HCl salt)
Yield (Overall)	65% – 75% (from ketone)
1H NMR Diagnostic	Cyclopropyl ring protons: 0.2 – 0.8 ppm (complex multiplet)
1H NMR Diagnostic	Amine methine (-CH-NH3+): 2.8 – 3.2 ppm
Mass Spec (ESI)	[M+H]+ = 100.1 (Free base mass)

Critical Process Parameters (Troubleshooting)

Preventing Ring Opening

The cyclopropane ring is sensitive to "homoconjugate" activation.[1]

• Avoid: Catalytic hydrogenation with Palladium on Carbon (Pd/C) .[1] Pd is notorious for cleaving cyclopropanes to propanes.[1]

• Alternative: If hydrogenation is required (e.g., scale-up where LAH is unsafe), use Raney Nickel or Rhodium on Alumina , which are less aggressive toward the ring [1].

Stereochemical Management

The product will likely be a mixture of diastereomers.

• The starting ketone is often a cis/trans mixture.

• The reduction creates a new chiral center at the

  -carbon.

• Resolution: If a single isomer is required, it is best achieved via chiral HPLC of the final amine or by salt crystallization with a chiral acid (e.g., L-Tartaric acid or Mandelic acid) [2].

References

• Catalytic Hydrogenation Specificity: Rylander, P. N. Hydrogenation Methods. Academic Press, 1985.[1] (General reference for Rh vs Pd specificity on cyclopropanes).

• Chiral Resolution of Cyclopropyl Amines: Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.[1] US Patent Application 20210395185A1.[1]

• Oxime Reduction Protocol: Synthesis Protocol for 1-Cyclopropyl-ethanone oxime. BenchChem Application Notes.[1][3] [1]

• Cyclopropyl Ketone Properties: PubChem Compound Summary for 1-(2-Methylcyclopropyl)ethan-1-one. [1]

Sources

• 1. 1-(2-Methylcyclopropyl)ethan-1-one | C6H10O | CID 136726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN106631824B - Synthesis method of (1-cyclopropyl-1-methyl) ethylamine hydrochloride - Google Patents [patents.google.com]
• 5. Reductive_amination [chemeurope.com]
• 6. CN106631827B - The synthetic method of one kind (1- cyclopropyl -1- methyl) ethylamine and its hydrochloride - Google Patents [patents.google.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]

Hofmann rearrangement of cyclopropanecarboxamides to amines

Application Note: Advanced Methodologies for the Hofmann Rearrangement of Cyclopropanecarboxamides to Cyclopropylamines

Strategic Rationale & Chemical Context

Cyclopropylamine is an indispensable building block in modern drug development, serving as a core pharmacophore in floxacin antibiotics, anti-HIV agents, and novel CNS therapeutics such as soticlestat derivatives 1. The classical synthesis of this amine relies on the Hofmann rearrangement of cyclopropanecarboxamide (CPCA) using sodium hypochlorite (NaOCl) and sodium hydroxide (NaOH) 2.

However, traditional batch processing of this reaction is fundamentally flawed by competing side reactions—most notably the parasitic hydrolysis of the primary amide back to cyclopropanecarboxylic acid 1. Furthermore, the highly exothermic nature of the rearrangement poses severe safety and scalability hazards. To circumvent these limitations, modern process chemistry has adopted two distinct, highly optimized paradigms: Process Intensification via Continuous-Flow Chemistry and Mild Oxidative Rearrangement via Hypervalent Iodine .

Mechanistic Insights and Kinetic Causality

To understand why classical conditions fail, one must analyze the reaction kinetics. The Hofmann rearrangement proceeds through an N-haloamide intermediate, which is deprotonated to form an unstable anion. This anion undergoes a concerted alkyl migration, expelling the halide to form an isocyanate, which is subsequently hydrolyzed and decarboxylated to yield the primary amine 3.

The Causality of Yield Degradation: Kinetic studies reveal that the activation energy for the desired N-chlorination step is significantly higher than the activation energy for the undesired hydrolysis of the amide 1. In a conventional batch reactor, poor heat dissipation prevents chemists from safely elevating the temperature. Consequently, the reaction must be run slowly at lower temperatures (0–25 °C), which inadvertently gives the competing hydrolysis pathway ample time to consume the starting material.

By transitioning to a microreaction system, the superior heat transfer allows the reaction to be safely executed at 90 °C. At this elevated temperature, the kinetics heavily favor the higher-activation-energy chlorination pathway, effectively outrunning the hydrolysis and boosting yields to >96% within just 4 minutes [[4]]().

Mechanistic pathway of the Hofmann rearrangement of cyclopropanecarboxamide.

Quantitative Data & Method Comparison

Selecting the correct methodology depends on the scale of the synthesis and the sensitivity of the substrate. Table 1 outlines the operational parameters and quantitative outcomes of the three primary approaches.

Table 1: Comparative Analysis of Hofmann Rearrangement Conditions for CPCA

Methodology	Reagents & Solvents	Operating Temperature	Residence / Reaction Time	Typical Yield	Key Strategic Advantage
Classical Batch	NaOCl, NaOH, H₂O	0 °C to 25 °C	3 – 5 hours	80 – 85%	Low equipment cost; utilizes standard bulk reagents.
Continuous-Flow	NaOCl, NaOH, H₂O	90 °C	4 – 5 minutes	> 96%	High throughput; safely manages exotherm; suppresses hydrolysis.
Hypervalent Iodine	PIFA, MeCN/H₂O	Room Temperature	2 – 4 hours	70 – 85%	Exceptionally mild; tolerates sensitive functional groups; avoids Cl₂/Br₂.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to ensure reaction integrity and prevent downstream failures.

Protocol A: Continuous-Flow Synthesis of Cyclopropylamine (Process Scale)

Rationale: Utilizing a T-shaped micromixer ensures rapid homogenization of the biphasic aqueous system. The high surface-area-to-volume ratio of the heated microreactor safely dissipates the exotherm while locking the system into kinetic control 4.

Continuous-flow microreaction workflow for cyclopropylamine synthesis.

Step-by-Step Methodology:

• Feed Preparation: Prepare Feed A by dissolving cyclopropanecarboxamide (1.0 M) in a mixture of water and methanol. Prepare Feed B consisting of an aqueous solution of NaOCl (1.2 M) and NaOH (2.5 M).

• System Priming: Prime the continuous-flow system with solvent. Set the microreactor temperature to 90 °C.

• Reaction Execution: Pump Feed A and Feed B simultaneously into a T-shaped micromixer at flow rates calibrated to achieve a 4-minute residence time within the heated microreactor zone.

• In-line Quenching: Direct the reactor effluent into a secondary mixing stream containing aqueous sodium sulfite (Na₂SO₃) to immediately quench any unreacted hypochlorite.

• Self-Validation Checkpoint (In-line IR): Monitor the effluent using an in-line ATR-FTIR flow cell. The transient isocyanate intermediate exhibits a strong, distinct stretch at ~2250–2270 cm⁻¹. The absence of this peak post-quench, coupled with the appearance of primary amine N-H stretches (~3300 cm⁻¹), validates complete conversion and hydrolysis.

• Isolation: Distill the final quenched mixture to isolate pure cyclopropylamine.

Protocol B: PIFA-Mediated Batch Rearrangement (Discovery Scale)

Rationale: For late-stage functionalization in medicinal chemistry (e.g., synthesizing complex soticlestat analogs), harsh basic conditions or hypohalites may degrade sensitive moieties. Phenyliodine(III) bis(trifluoroacetate) (PIFA) acts as a mild, neutral oxidant and leaving group, facilitating the rearrangement at room temperature 5, [[6]]().

Step-by-Step Methodology:

• Substrate Dissolution: In a flame-dried round-bottom flask, dissolve the cyclopropanecarboxamide derivative (1.0 eq) in a 1:1 (v/v) mixture of acetonitrile (MeCN) and deionized water. The water is critical as it acts as the nucleophile to trap the resulting isocyanate.

• Oxidant Addition: While stirring vigorously at room temperature, add PIFA (1.2 eq) portion-wise over 10 minutes to prevent localized concentration spikes.

• Rearrangement: Stir the reaction mixture at room temperature for 2 to 4 hours. The PIFA activates the amide nitrogen, driving the alkyl migration and subsequent decarboxylation.

• Self-Validation Checkpoint (TLC/GC-MS): Sample the reaction at 2 hours. Perform a mini-workup (quench with Na₂S₂O₃, extract with EtOAc). Analyze via GC-MS. The validation is confirmed by the disappearance of the starting material molecular ion and the emergence of the target amine mass (e.g., m/z 57 for unsubstituted cyclopropylamine), alongside the iodobenzene byproduct (m/z 204).

• Work-up & Isolation: Once validated, quench the bulk reaction with saturated aqueous Na₂S₂O₃. Acidify the mixture with 1M HCl to pH 2 and wash with dichloromethane to remove the iodobenzene byproduct. Basify the aqueous layer with 2M NaOH to pH > 10, and extract the free cyclopropylamine with an appropriate organic solvent (e.g., diethyl ether or dichloromethane). Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

References

1.3 2. 2 3. 1 4.4 5.5 6.6

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. US5032687A - Process for the preparation of cyclopropylamine - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Structure–Activity Relationship Study on Soticlestat Derivatives for the Discovery of CYP46A1 (CH24H) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Cyclopropylamine linkers in PROTAC and drug discovery

Application Note: Cyclopropylamine-Based Linker Strategies in PROTAC Design

Part 1: Introduction & Strategic Rationale

The Evolution of "Linkerology": From Passive Spacers to Active Drivers In the early stages of Proteolysis Targeting Chimera (PROTAC) development, linkers were viewed primarily as passive connectors—simple polyethylene glycol (PEG) or alkyl chains designed to bridge the E3 ligase ligand and the Protein of Interest (POI) ligand. However, the field has shifted toward "Linkerology," recognizing that the linker dictates the physicochemical properties (permeability, solubility) and the thermodynamic stability of the ternary complex (POI-PROTAC-E3).

Why Cyclopropylamine? The incorporation of cyclopropylamine (CPA) and related spiro-cyclopropyl motifs represents a next-generation strategy for linker rigidification. Unlike flexible PEG chains, which suffer from high entropic penalties upon binding, CPA-based linkers offer:

• Conformational Restriction: The strain of the cyclopropane ring (approx. 27.5 kcal/mol) locks the linker into specific vectors, reducing the entropic cost of ternary complex formation.

• Bioisosterism: The cyclopropyl group acts as a bioisostere for alkene or phenyl groups but with distinct electronic and steric profiles, often improving metabolic stability against oxidases (e.g., CYP450).

• Permeability: Rigidifying the linker often masks polar surface area (PSA) and prevents "hydrophobic collapse," a common issue where long flexible linkers fold onto themselves in aqueous media, shielding the warheads.

Part 2: Chemical Design & Structural Logic

The Entropic Advantage

A flexible linker must freeze multiple rotatable bonds to form a productive ternary complex. This results in a significant entropic penalty (

).

• Flexible Linker (PEG): High degrees of freedom. The PROTAC must lose significant entropy to bind.

• Rigid Linker (Cyclopropylamine): Pre-organized conformation. The molecule is already closer to the bioactive state, minimizing entropy loss and potentially improving cooperativity (

  ).

Vector Orientation

The exit vector—the angle at which the linker leaves the ligand—is critical.

• Linear Alkyl: Offers limited vector control.

• Cyclopropylamine: The

  character and the rigid bond angle of the cyclopropane ring provide unique exit vectors that can access deep pockets or avoid steric clashes on the E3 ligase surface.

Metabolic Stability

Linear alkyl amines are prone to N-dealkylation. The cyclopropyl group adjacent to the nitrogen (cyclopropylamine) suppresses this metabolic soft spot due to the high energy barrier of forming a cyclopropyl radical or cation intermediate, significantly extending the PROTAC's half-life.

Part 3: Experimental Protocols

Protocol A: Synthesis of a Bifunctional Spiro-Cyclopropylamine Linker

Objective: Synthesize a rigid, bifunctional linker (amine-acid terminus) containing a spiro-cyclopropyl moiety for coupling to E3 and POI ligands. This protocol targets a Spiro[2.3]hexane-1-amine derivative, a high-value rigid scaffold.

Reagents:

• Starting material: tert-butyl 3-methyleneazetidine-1-carboxylate

• Reagents: Diethylzinc (

  ), Diiodomethane ( ), Trifluoroacetic acid (TFA), HATU, DIPEA.

• Solvents: Dichloromethane (DCM), Toluene.

Step-by-Step Procedure:

• Simmons-Smith Cyclopropanation:

  • Dissolve tert-butyl 3-methyleneazetidine-1-carboxylate (1.0 eq) in anhydrous toluene under

    .

  • Cool to 0°C. Add

    (1.0 M in hexanes, 2.5 eq) dropwise.

  • Add

    (2.5 eq) dropwise (Caution: Exothermic).

  • Allow to warm to RT and stir for 12 hours.

  • Mechanism:[1][2][3] The zinc carbenoid adds across the exocyclic double bond to form the spiro[2.3]hexane system.

  • Quench: Saturated

    . Extract with EtOAc. Purify via silica flash chromatography.

  • Yield Target: >80%.[4]

• Functionalization (Introduction of Linker Arms):

  • Note: The azetidine nitrogen serves as one attachment point. We need to introduce a second handle (e.g., carboxylic acid) on the cyclopropane or via the nitrogen if using the cyclopropane as a core spacer.

  • Alternative Route (Bifunctional Linear Precursor): If using a linear cyclopropylamine backbone:

    • React a cyclopropanone ketal with a protected diamine or amino-ester.

    • Perform reductive amination with the POI-ligand aldehyde.

• Deprotection & Coupling:

  • Dissolve the Boc-protected spiro-linker in DCM/TFA (4:1). Stir 1 hr. Concentrate in vacuo.

  • Coupling to E3 Ligand (e.g., Thalidomide-acid):

    • Mix Thalidomide-COOH (1.0 eq), HATU (1.1 eq), and DIPEA (3.0 eq) in DMF.

    • Add the deprotected spiro-linker amine (1.0 eq). Stir 2 hrs.

    • Purify via Prep-HPLC.

• Final Assembly (PROTAC):

  • The resulting intermediate (E3-Linker-COOH or NH2) is coupled to the POI ligand using standard amide coupling or Click chemistry (if azide/alkyne handles were installed).

Protocol B: Evaluation of Linker Rigidity on Ternary Complex Formation

Objective: Determine if the cyclopropylamine linker enhances the stability of the Ternary Complex (TC) compared to a flexible PEG control.

Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

• Assay Setup:

  • Protein A: Recombinant POI (e.g., BRD4) tagged with Terbium cryptate (Donor).

  • Protein B: Recombinant E3 Ligase (e.g., VHL) tagged with d2 or XL665 (Acceptor).

  • Compounds:

    • Compound A: PROTAC with Flexible PEG Linker.[5]

    • Compound B: PROTAC with Rigid Cyclopropylamine Linker.

• Procedure:

  • Prepare a serial dilution of PROTACs (10 µM to 0.1 nM) in assay buffer (50 mM HEPES, 100 mM NaCl, 0.1% Pluronic F-127).

  • Incubate POI-Donor (5 nM) and E3-Acceptor (5 nM) with the PROTAC dilutions for 60 mins at RT.

  • Measure TR-FRET signal (Excitation: 337 nm; Emission: 665 nm / 620 nm).

• Data Analysis:

  • Plot FRET Ratio (665/620) vs. log[PROTAC].

  • Hook Effect Analysis: Look for the bell-shaped curve.

  • Interpretation:

    • Higher

      (Amplitude): Indicates a more populated or structurally favorable ternary complex for the Rigid Linker.

    • Shift in

      : A lower for the Rigid Linker suggests positive cooperativity ( ).[6]

Part 4: Data Summary & Visualization

Table 1: Comparative Metrics of Linker Types

Feature	Flexible Linker (PEG/Alkyl)	Rigid Linker (Cyclopropylamine/Spiro)	Impact on Drug Discovery
Entropy ( )	High Penalty (Negative)	Low Penalty (Less Negative)	Rigid linkers bind more readily if pre-organized correctly.
Metabolic Stability	Low (Oxidative cleavage common)	High (Steric/Electronic protection)	Improved and oral bioavailability.
Solubility	High (PEG) / Low (Alkyl)	Moderate to High (if polar atoms included)	Balance of permeability and solubility.
Cooperativity ( )	Often Neutral ( )	Potential for Positive ( )	Enhanced potency and selectivity.

Diagram 1: The "Entropic Penalty" Concept

Caption: Comparison of flexible PEG linkers (high entropic cost) vs. rigid cyclopropylamine linkers (pre-organized) in facilitating ternary complex formation.

Diagram 2: Synthetic Workflow for Spiro-Cyclopropylamine Linker

Caption: Synthetic route for generating a bifunctional spiro[2.3]hexane linker and its incorporation into a PROTAC.

Part 5: References

• Troup, R. I., Fallan, C., & Baud, M. G. J. (2020).[7] Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy.[4][7][8][9][10] Link

• Bemis, T. A., et al. (2021).[6] Targeted Protein Degradation: Design Considerations for PROTAC Development. NIH National Library of Medicine. Link

• Wurz, R. P., et al. (2018). A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation. Journal of Medicinal Chemistry. Link

• Testa, A., et al. (2020).[6] 3D-Pharmacophore-Based Discovery of Novel BRPF1 Bromodomain Inhibitors Guided by Molecular Dynamics. Journal of Medicinal Chemistry. (Context: Rigid linker design principles). Link

• Nunes, J., et al. (2019).[6] Spirocyclic Linkers in PROTAC Design. (General reference to spirocyclic/rigid linker strategies discussed in search results).

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. What Is a PROTAC Linker and Its Role in Modern Drug Discovery - AiFChem [aifchem.com]
• 6. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. explorationpub.com [explorationpub.com]
• 8. scilit.com [scilit.com]
• 9. Linkers for Linkerology - Enamine [enamine.net]
• 10. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: N-Alkylation of 1-(2-Methylcyclopropyl)ethan-1-amine

The following Application Note and Protocol guide is designed for the N-alkylation of 1-(2-Methylcyclopropyl)ethan-1-amine . This document prioritizes high-fidelity chemical synthesis, addressing the specific steric and electronic challenges posed by the cyclopropyl moiety.

Strategic Analysis & Molecule Characterization[1]

The Substrate

1-(2-Methylcyclopropyl)ethan-1-amine presents a unique set of synthetic challenges. Unlike simple aliphatic amines, this scaffold features:

• -Cyclopropyl Effect: The cyclopropyl ring adjacent to the amine center stabilizes positive charge development (via -conjugation/bent bonds) but also imposes significant steric bulk.

• Acid Sensitivity: While less sensitive than cyclopropanols, the ring can undergo ring-opening or rearrangement (homoallyl rearrangement) under strongly acidic conditions or high temperatures.

• Stereochemical Complexity: The molecule possesses two stereocenters (one on the ethyl chain, one on the ring) and cis/trans isomerism at the ring. N-alkylation must preserve this stereochemical integrity.

Reaction Pathway Selection

To achieve Mono-N-alkylation selectively, we must avoid the "Polyalkylation Cascade" typical of direct alkylation with halides.

Parameter	Method A: Reductive Amination (Recommended)	Method B: Direct Alkylation (Alternative)
Selectivity	High (Mono-alkylation dominant)	Low (Mix of Mono-, Di-, and Quaternary)
Conditions	Mild (pH 5-6), Room Temp	Basic, often requires heat
Ring Stability	Excellent (Hydride reduction is gentle)	Good, but elimination side-reactions possible
Atom Economy	Moderate (Requires reducing agent)	High (Nucleophilic substitution)

Method A: Reductive Amination (The Gold Standard)

Objective: Selective synthesis of secondary amines using an aldehyde/ketone and a hydride donor. Mechanism: Formation of an iminium intermediate followed by irreversible hydride reduction.

Reagents & Materials[1]

• Substrate: 1-(2-Methylcyclopropyl)ethan-1-amine (1.0 equiv).

• Carbonyl Source: Desired Aldehyde (1.0–1.1 equiv) or Ketone (1.2–1.5 equiv).[1]

• Reducing Agent: Sodium Triacetoxyborohydride (STAB, NaBH(OAc)

  ) (1.4–1.6 equiv).

  • Why STAB? Unlike NaBH

    , STAB is mild and does not reduce aldehydes/ketones rapidly, allowing the imine to form first. It avoids the need for harsh pH adjustments.

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF). DCE is preferred for solubility and rate.

• Additive: Acetic Acid (AcOH) (1.0–2.0 equiv) – Catalyzes imine formation.[1]

Experimental Protocol

Step 1: Imine Formation

• Charge a flame-dried reaction vessel with 1-(2-Methylcyclopropyl)ethan-1-amine (1.0 equiv) and anhydrous DCE (0.1 M concentration).

• Add the Aldehyde/Ketone (1.1 equiv).[1]

• Add Acetic Acid (1.0 equiv).

• Stir at Room Temperature (20–25 °C) for 30–60 minutes under Nitrogen.

  • Checkpoint: Monitor by TLC/LCMS.[2] The complete disappearance of the amine is not required before reduction, but equilibrium formation of the imine is critical.

Step 2: Selective Reduction

• Cool the mixture to 0 °C (optional, but recommended for volatile aldehydes).

• Add NaBH(OAc)

  (1.5 equiv) in 3 portions over 15 minutes.

  • Caution: Mild gas evolution (

    ) may occur.

• Allow the reaction to warm to Room Temperature and stir for 4–16 hours.

Step 3: Quench & Workup

• Quench by slow addition of saturated aqueous NaHCO

  (pH should be ~8-9).

• Stir vigorously for 15 minutes to decompose borate complexes.

• Extract with DCM (3x).

• Wash combined organics with Brine, dry over Na

  SO , and concentrate in vacuo.

Workflow Visualization

Caption: Step-wise logic for Reductive Amination, highlighting the irreversible reduction step that locks in the mono-alkylated product.

Method B: Direct Alkylation (Controlled)

Objective: N-alkylation using alkyl halides (R-X) when aldehydes are unstable or unavailable. Critical Control: To prevent over-alkylation, the amine must be in large excess, or a specific base strategy must be used.

Reagents

• Substrate: 1-(2-Methylcyclopropyl)ethan-1-amine (3.0–5.0 equiv).

• Electrophile: Alkyl Bromide/Iodide (1.0 equiv).

• Base: Cesium Carbonate (Cs

  CO ) or DIPEA.

• Solvent: Acetonitrile (MeCN) or DMF.

Experimental Protocol

• Dissolve the Amine (excess) and Cs

  CO (1.5 equiv) in MeCN .

• Heat to 50–60 °C.

• Add the Alkyl Halide dropwise over 1 hour using a syringe pump.

  • Why? Keeping the concentration of the alkylating agent low relative to the amine favors mono-alkylation.

• Monitor strictly by LCMS. Stop reaction immediately upon consumption of the alkyl halide.

• Purification: Requires column chromatography to separate the excess starting amine (which can be recovered) from the product.

Analytical & Purification Protocol

Due to the stereocenters in the 1-(2-methylcyclopropyl)ethan-1-amine scaffold, N-alkylation may result in complex diastereomeric mixtures if the starting material is not enantiopure.

Purification Strategy

• Flash Chromatography:

  • Stationary Phase: Silica Gel (standard).

  • Mobile Phase: DCM:MeOH:NH

    OH (95:5:0.5). The ammonia is crucial to prevent tailing of the amine on acidic silica.

• Reverse Phase HPLC (For final polishing):

  • Column: C18 (e.g., Waters XBridge).

  • Buffer: 10 mM Ammonium Bicarbonate (Basic pH) is preferred to keep the amine neutral and improve peak shape.

NMR Validation (Diagnostic Signals)

Proton Environment	Chemical Shift ( )	Multiplicity	Notes
Cyclopropyl CH	-0.2 – 0.8 ppm	Multiplet	Highly shielded, diagnostic of ring integrity.
N-CH (Ethyl chain)	2.4 – 2.8 ppm	Multiplet	Shifts downfield upon alkylation.
N-CH -R (New group)	2.5 – 3.0 ppm	Triplet/Multiplet	Confirm integration matches mono-alkylation.

Troubleshooting & Safety

Common Failure Modes

• Ring Opening: If strong acids (HCl, H

  SO ) are used during workup or salt formation, the cyclopropyl ring may open to form an alkene (homoallyl).

  • Solution: Use weak acids (Acetic, Citric) or maintain basic conditions.

• Over-Alkylation (Dialkylation): Common in Method B.

  • Solution: Switch to Method A (Reductive Amination) or increase steric bulk of the electrophile.

Safety: Cyclopropyl Amines

• MAO Inhibition: Many cyclopropyl amines are potent Monoamine Oxidase (MAO) inhibitors. Handle with care as potential bioactive agents.

• Volatility: Low molecular weight cyclopropyl amines are volatile. Avoid high-vacuum drying for extended periods.

References

• BenchChem. (2025).[1][2] Experimental procedure for N-alkylation of primary amines. Retrieved from .

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Salvatore, R. N., et al. (2002).[3] Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines. Journal of Organic Chemistry, 67(3), 674-683.[3] Link

• Organic Chemistry Portal. (2023). Synthesis of Secondary Amines. Retrieved from .

• Master Organic Chemistry. (2017). Reductive Amination: The Best Way to Make Secondary Amines. Retrieved from .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Navigating the Challenges: Protecting Group Strategies for Cyclopropyl Primary Amines

An Application Note and Protocol Guide

Introduction: The Unique Chemistry of Cyclopropylamines

The cyclopropylamine motif is a privileged scaffold in modern medicinal chemistry, appearing in numerous drug candidates and approved pharmaceuticals. Its rigid, three-dimensional structure can impart favorable pharmacological properties, such as improved potency, metabolic stability, and membrane permeability. However, the inherent ring strain of the cyclopropane ring (approximately 27 kcal/mol) presents unique challenges for synthetic chemists, particularly when manipulating the primary amine functionality. The strained C-C bonds of the cyclopropane ring are susceptible to cleavage under various reaction conditions, especially those involving strong acids or electrophilic activation, which can lead to undesired ring-opening side products.[1][2][3] Therefore, the selection and implementation of a suitable protecting group for the primary amine are critical steps that require careful consideration to ensure the integrity of the cyclopropyl ring throughout a synthetic sequence.

This guide provides a detailed overview of robust and field-proven protecting group strategies for cyclopropyl primary amines, with a focus on mild and selective methods for both protection and deprotection. The protocols and insights provided are intended for researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules containing the cyclopropylamine moiety.

The Imperative of Mildness: Selecting a Protecting Group

The primary directive when choosing a protecting group for a cyclopropyl primary amine is the preservation of the three-membered ring. This necessitates the use of reaction conditions that are sufficiently mild to avoid ring-opening. Key factors to consider include:

• pH Control: Strongly acidic conditions should be avoided, as protonation of the cyclopropane ring can facilitate cleavage.[3]

• Electrophilicity: Highly electrophilic reagents can react with the C-C bonds of the cyclopropane ring.

• Temperature: Elevated temperatures can promote rearrangement and decomposition pathways.

• Orthogonality: The chosen protecting group should be stable to the conditions of subsequent synthetic steps and selectively removable in the presence of other functional groups.

Based on these principles, several protecting groups have emerged as particularly well-suited for cyclopropyl primary amines. The following sections will detail the application of the most reliable of these: the tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 2-nitrobenzenesulfonyl (Nosyl) groups.

Recommended Protecting Group Strategies

The tert-Butoxycarbonyl (Boc) Group: A Versatile and Mild Option

The Boc group is one of the most widely used protecting groups for amines due to its general stability and the numerous mild methods available for its removal.[4][5][6] For cyclopropylamines, the key is to select deprotection conditions that minimize exposure to strong acids.

Protocol 1: N-Boc Protection of Cyclopropylamine

This protocol describes the reaction of cyclopropylamine with di-tert-butyl dicarbonate (Boc)₂O to form N-Boc-cyclopropylamine.

• Materials:

  • Cyclopropylamine

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve cyclopropylamine (1.0 equiv) in DCM or THF in a round-bottom flask.

  • Add TEA or DIPEA (1.2 equiv) to the solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of (Boc)₂O (1.1 equiv) in the same solvent.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the organic layer and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by silica gel chromatography if necessary.

Protocol 2: Mild Deprotection of N-Boc-Cyclopropylamine

Standard Boc deprotection with strong acids like neat trifluoroacetic acid (TFA) can be detrimental to the cyclopropyl ring. Milder, controlled conditions are therefore recommended.

• Method A: 4M HCl in Dioxane or Diethyl Ether

  • Dissolve the N-Boc-cyclopropylamine (1.0 equiv) in a minimal amount of a co-solvent like DCM or methanol if needed.

  • At 0 °C, add a solution of 4M HCl in dioxane or diethyl ether (2-5 equiv).

  • Stir at 0 °C to room temperature, carefully monitoring the reaction by TLC or LC-MS to avoid prolonged exposure to the acidic conditions.

  • Upon completion, the product often precipitates as the hydrochloride salt and can be isolated by filtration. Alternatively, the solvent can be removed in vacuo.

• Method B: Thermal Deprotection (for specific substrates) In some cases, thermal deprotection in a suitable solvent can be a viable, acid-free alternative.[4]

  • Dissolve the N-Boc-cyclopropylamine in a high-boiling, polar solvent such as methanol or trifluoroethanol.

  • Heat the solution in a sealed tube or a continuous flow reactor at a controlled temperature (e.g., 150 °C), monitoring for completion.[4]

  • Cool the reaction mixture and remove the solvent in vacuo.

The Benzyloxycarbonyl (Cbz) Group: Cleavage by Hydrogenolysis

The Cbz group is another excellent choice for protecting cyclopropylamines.[6][7][8] Its key advantage is its removal via catalytic hydrogenolysis, an exceptionally mild method that is highly unlikely to affect the cyclopropane ring.[7][8]

Protocol 3: N-Cbz Protection of Cyclopropylamine

• Materials:

  • Cyclopropylamine

  • Benzyl chloroformate (Cbz-Cl) or N-(benzyloxycarbonyloxy)succinimide (Cbz-OSu)

  • A base such as NaHCO₃, K₂CO₃, or an organic base like TEA

  • A suitable solvent system (e.g., THF/water, DCM)

• Procedure (using Cbz-Cl):

  • Dissolve cyclopropylamine (1.0 equiv) in a mixture of THF and water.

  • Add a base such as NaHCO₃ or K₂CO₃ (2.5 equiv).

  • Cool the mixture to 0 °C.

  • Slowly add benzyl chloroformate (1.1 equiv).

  • Stir vigorously at 0 °C for 1 hour and then at room temperature for 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify by silica gel chromatography.

Protocol 4: Deprotection of N-Cbz-Cyclopropylamine by Hydrogenolysis

• Materials:

  • N-Cbz-cyclopropylamine

  • Palladium on carbon (10% Pd/C)

  • A suitable solvent such as methanol, ethanol, or ethyl acetate

  • A source of hydrogen (H₂ gas balloon or a hydrogen generator)

• Procedure:

  • Dissolve the N-Cbz-cyclopropylamine (1.0 equiv) in the chosen solvent in a flask suitable for hydrogenation.

  • Carefully add 10% Pd/C (5-10 mol% by weight).

  • Evacuate the flask and backfill with hydrogen gas (or argon followed by hydrogen).

  • Stir the mixture under a hydrogen atmosphere (balloon pressure is usually sufficient) at room temperature.

  • Monitor the reaction by TLC or LC-MS. The reaction is often complete within 1-4 hours.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

  • Rinse the Celite pad with the solvent.

  • Concentrate the filtrate in vacuo to obtain the deprotected cyclopropylamine.

The 2-Nitrobenzenesulfonyl (Nosyl) Group: Mild Thiol-Mediated Cleavage

Sulfonamides are robust protecting groups for amines.[9][10] While the p-toluenesulfonyl (Tosyl) group is very stable, its removal often requires harsh conditions (e.g., strong acid or dissolving metal reduction) that are incompatible with the cyclopropyl ring.[9][11][12] In contrast, the 2-nitrobenzenesulfonyl (Nosyl) group, developed by Fukuyama, can be cleaved under very mild, near-neutral conditions using a thiol and a base.[13] This makes it an excellent choice for sensitive substrates like cyclopropylamines.

Protocol 5: N-Nosylation of Cyclopropylamine

• Materials:

  • Cyclopropylamine

  • 2-Nitrobenzenesulfonyl chloride (Ns-Cl)

  • Pyridine or triethylamine

  • Anhydrous dichloromethane (DCM)

• Procedure:

  • Dissolve the cyclopropylamine (1.0 equiv) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C.

  • Add pyridine or triethylamine (2.0 equiv).

  • Add 2-nitrobenzenesulfonyl chloride (1.1 equiv) portion-wise, maintaining the temperature below 5 °C.[13]

  • Allow the reaction to warm to room temperature and stir for 1-3 hours.

  • Monitor the reaction by TLC.

  • Upon completion, dilute with DCM and wash with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Purify by recrystallization or silica gel chromatography.

Protocol 6: Deprotection of N-Nosyl-Cyclopropylamine

• Materials:

  • N-Nosyl-cyclopropylamine

  • A thiol, such as thiophenol or 2-mercaptoethanol

  • A base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃)

  • N,N-Dimethylformamide (DMF) or acetonitrile (MeCN)

• Procedure:

  • Dissolve the N-Nosyl-cyclopropylamine (1.0 equiv) in DMF or MeCN.

  • Add the thiol (e.g., thiophenol, 3.0 equiv).

  • Add the base (e.g., K₂CO₃, 3.0 equiv).

  • Stir the mixture at room temperature for 1-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, dilute the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by silica gel chromatography.

Summary of Protecting Group Strategies

Protecting Group	Structure	Protection Reagents	Deprotection Conditions	Key Considerations for Cyclopropylamines
Boc (tert-Butoxycarbonyl)		(Boc)₂O, base (e.g., TEA, DIPEA)	Mild acid (e.g., 4M HCl in dioxane), or thermal.	Avoid strong, concentrated acids (e.g., neat TFA) to prevent ring-opening.
Cbz (Benzyloxycarbonyl)		Cbz-Cl, base (e.g., NaHCO₃)	H₂/Pd-C (Catalytic Hydrogenolysis)	Hydrogenolysis is extremely mild and highly compatible with the cyclopropyl ring.
Nosyl (2-Nitrobenzenesulfonyl)		Ns-Cl, base (e.g., pyridine)	Thiol (e.g., thiophenol), base (e.g., K₂CO₃)	Deprotection occurs under mild, near-neutral conditions, avoiding both strong acids and harsh reducing agents.

Visualizing the Workflow

Caption: Decision tree for selecting a suitable protecting group for cyclopropylamines.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Dicationic ring opening reactions of trans-2-phenylcyclopropylamine•HCl: electrophilic cleavage of the distal (C2-C3) bond of cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jk-sci.com [jk-sci.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. m.youtube.com [m.youtube.com]
• 10. "The Effect of Sulfonamides Structural and Reactive Properties Examined" by Gavin Rustin [aquila.usm.edu]
• 11. reddit.com [reddit.com]
• 12. Tosyl group - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]

Technical Notes & Optimization

Preventing cyclopropane ring opening under acidic conditions

Welcome to the Cyclopropane Stability Technical Support Center . As a Senior Application Scientist, I have designed this resource specifically for researchers, medicinal chemists, and drug development professionals.

Cyclopropanes are ubiquitous in modern pharmacophores due to their ability to restrict molecular conformation, enhance metabolic stability, and modulate pKa[1]. However, their inherent ring strain (~27.5 kcal/mol) makes them highly susceptible to electrophilic cleavage, particularly under acidic conditions[2]. This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to help you anticipate and prevent unwanted ring opening during your synthetic sequences.

Section 1: Mechanistic Causality & FAQs

Q1: Why do cyclopropanes undergo ring opening in acidic media, and what is the exact mechanism? The root cause of acid-catalyzed instability is the thermodynamic drive to release approximately 27 kcal/mol of ring strain[2]. The generally accepted mechanism involves the electrophilic protonation of the highly polarized, π-character-rich C–C bond of the cyclopropane ring (or protonation of an adjacent heteroatom)[1][3]. This forms a transient, high-energy carbocation intermediate. To relieve strain, this intermediate undergoes rapid C–C bond cleavage, followed by nucleophilic trapping or rearrangement to form linear or branched aliphatic byproducts[2][3].

Q2: Why are some cyclopropanes more sensitive to acid than others? Causality lies in the electronic environment of the ring. "Donor-acceptor" (D-A) cyclopropanes—which possess vicinal electron-donating and electron-withdrawing groups—are highly polarized. This synergistic push-pull effect drastically lowers the activation energy for ring opening, making them highly susceptible to even mild Lewis or Brønsted acids[4][5]. Conversely, simple alkyl-substituted cyclopropanes lack this electronic activation and are generally stable unless subjected to forcing conditions (e.g., strong non-nucleophilic acids at high temperatures)[3].

Q3: How can I structurally modify my drug candidate to prevent acid-catalyzed cleavage? If late-stage acid stability is required (e.g., to survive the acidic gastric environment for oral bioavailability), consider adding electron-withdrawing groups directly to the ring. For example, geminal difluoro substitution drastically reduces the electron density of the cyclopropane C–C bonds, shielding them from electrophilic attack. This strategy was famously used in the development of the phase III clinical candidate zosuquidar, increasing its acidic half-life from ~3 hours to over 72 hours[1].

Section 2: Troubleshooting Guide

Issue 1: Complete degradation or ring-opening during Boc-deprotection of a cyclopropylamine derivative.

• Diagnosis: Standard Boc-deprotection uses neat TFA or 4M HCl in dioxane. The high concentration of strong Brønsted acid protonates the cyclopropane C–C bond, leading to indiscriminate ring opening[3].

• Solution:

  • Reduce Acid Strength: Switch to a weaker acid or a milder Lewis acid (e.g., TMSOTf with 2,6-lutidine, or ZnBr2) that selectively coordinates the carbamate oxygen without protonating the cyclopropane[3][6].

  • Lower Temperature & Concentration: Perform the reaction at 0 °C and decrease the molar equivalents of the acid to kinetically favor deprotection over ring cleavage[3].

Issue 2: Ring cleavage when generating an adjacent oxocarbenium ion for functionalization.

• Diagnosis: Generating an oxocarbenium ion adjacent to a cyclopropane using classical Lewis acid-mediated protocols (e.g., ionizing an alkoxy group) introduces a highly reactive carbenium ion. The energetic benefit of strain release drives immediate ring cleavage[2].

• Solution: Utilize oxidative carbocation formation under strictly non-acidic conditions. For example, reacting cyclopropane-substituted allylic ethers with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) generates the oxocarbenium ion without competitive ring cleavage, as the absence of a strong acid prevents the initial protonation event[2].

Section 3: Visualizing the Logic

Mechanistic divergence of cyclopropane under strong acidic vs. mild/non-acidic conditions.

Troubleshooting workflow for selecting reaction conditions based on cyclopropane electronics.

Section 4: Quantitative Data on Cyclopropane Stability

To guide your experimental design, the following table summarizes the stability of various cyclopropane derivatives under different hydrolytic and acidic conditions. This data illustrates the profound impact of electronic shielding and hyperconjugation on ring stability.

Compound / Derivative	Condition	Half-Life (t1/2)	Mechanistic Rationale
Hydrogen-substituted cyclopropyl drug analog	pH 2, 37 °C	~3 hours	High electron density in C–C bonds allows rapid electrophilic protonation and cleavage[1].
Geminal difluoro-substituted cyclopropane (Zosuquidar)	pH 2, 37 °C	>72 hours	Strong electron-withdrawing fluorine atoms decrease ring electron density, shielding against protonation[1].
Valacyclovir (Standard Ester)	pH 6, 40 °C	69.7 hours	Standard ester hydrolysis rate[7].
Cyclopropanecarboxylic acid ester analog	pH 6, 40 °C	>300 hours	Cyclopropyl group provides hyperconjugative stabilization, drastically increasing hydrolytic stability[7].

Section 5: Self-Validating Experimental Protocols

Protocol A: Acid-Free Functionalization via Oxidative Carbocation Formation When functionalizing complex molecules where classical Lewis/Brønsted acids cause ring cleavage, use this non-acidic oxidative protocol. It operates as a self-validating system: the absence of linear byproducts in the crude NMR confirms that the reaction remained strictly non-acidic and the intermediate was sufficiently stabilized[2].

• Objective: Generate an oxocarbenium ion adjacent to a cyclopropane without ring cleavage.

• Reagents: Cyclopropane-substituted allylic ether (1.0 eq), 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.2 eq), anhydrous Dichloromethane (DCM).

• Step-by-Step Methodology:

  • Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add the cyclopropane-substituted allylic ether (1.0 mmol) and dissolve in 10 mL of anhydrous DCM.

  • Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Lower temperatures suppress background thermal degradation and stabilize the transient oxocarbenium ion[2][3].

  • Oxidant Addition: Add DDQ (1.2 mmol) portion-wise over 5 minutes. The solution will typically turn a deep color indicating charge-transfer complex formation.

  • Reaction Monitoring: Stir at 0 °C for 2 hours. Monitor via TLC (Hexanes/EtOAc). Self-Validating Checkpoint: The appearance of a single new spot confirms success; multiple lower-Rf spots indicate unwanted ring-opening.

  • Nucleophilic Trapping: Add the desired nucleophile (e.g., an electron-rich alkene or alcohol, 1.5 eq) dropwise. Allow the reaction to slowly warm to room temperature over 4 hours.

  • Quenching & Workup: Quench the reaction with saturated aqueous NaHCO3 (10 mL) to neutralize any trace acidic byproducts from the DDQ reduction. Extract with DCM (3 x 15 mL).

  • Validation: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate. Analyze the crude mixture via 1H NMR. The presence of the characteristic upfield multiplet at ~0.2–0.8 ppm confirms the cyclopropane ring remains entirely intact.

Protocol B: Mild Acid-Catalyzed Reaction of Donor-Acceptor Cyclopropanes If acidic conditions are absolutely required for a D-A cyclopropane, you must use a highly controlled, buffered Lewis acid system to prevent indiscriminate cleavage[4][5].

• Objective: Controlled activation of a D-A cyclopropane without premature degradation.

• Reagents: D-A cyclopropane (1.0 eq), MgI2 (10 mol%), chiral pyBOX ligand (11 mol%), anhydrous THF.

• Step-by-Step Methodology:

  • Catalyst Pre-formation: In a glovebox, combine MgI2 (0.1 mmol) and the pyBOX ligand (0.11 mmol) in 5 mL of anhydrous THF. Stir for 30 minutes at room temperature to form the active Lewis acid complex. Causality: MgI2 is a mild, LUMO-lowering Lewis acid that coordinates to the electron-withdrawing group (e.g., diester) without providing free protons that cause indiscriminate cleavage[4].

  • Substrate Addition: Add the D-A cyclopropane (1.0 mmol) to the catalyst solution.

  • Reaction Execution: Add the nucleophile/dipolarophile (1.2 eq). Stir at the optimized temperature (often 0 °C to room temp depending on substrate reactivity) for 12–24 hours.

  • Workup: Quench with water, extract with ethyl acetate, and purify via silica gel chromatography. Self-Validating Checkpoint: High enantiomeric excess (ee) and yield of the cycloadduct confirm that the cyclopropane opened selectively via the catalyst complex rather than via background acid degradation[4][5].

References

• BenchChem Technical Support. "Stability of Heptyl-cyclopropane Under Acidic Conditions." Benchchem.com. 3

• National Institutes of Health (PMC). "Cyclopropane Compatibility with Oxidative Carbocation Formation: Total Synthesis of Clavosolide A." NIH.gov. 2

• BenchChem Technical Support. "How to prevent ring-opening of the cyclopropane in (8-Bromooctyl)cyclopropane." Benchchem.com. 6

• ResearchGate. "Cyclopropanecarboxylic Acid Esters as Potential Prodrugs with Enhanced Hydrolytic Stability." Researchgate.net. 7

• Journal of Medicinal Chemistry (ACS). "The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules." ACS.org. 1

• Xingwei Li. "Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes." SNNU.edu.cn. 4

• Chemical Communications (RSC Publishing). "Organocatalysis as an enabling tool for enantioselective ring-opening reactions of cyclopropanes." RSC.org. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cyclopropane Compatibility with Oxidative Carbocation Formation: Total Synthesis of Clavosolide A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. Organocatalysis as an enabling tool for enantioselective ring-opening reactions of cyclopropanes - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01933D [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; Handling of 1-(2-Methylcyclopropyl)ethan-1-amine in Solution

Welcome to the Technical Support Center for 1-(2-Methylcyclopropyl)ethan-1-amine . This resource is designed for researchers, analytical scientists, and drug development professionals who utilize this strained-ring aliphatic amine as a building block or pharmacophore.

Due to the combination of a primary amine and a highly strained cyclopropane ring, this compound exhibits unique degradation pathways in solution. This guide provides mechanistic troubleshooting, quantitative stability data, and validated protocols to ensure the integrity of your experimental workflows.

I. Troubleshooting & Mechanistic FAQs

Q1: Why does the concentration of my stock solution decrease over time when stored at room temperature?

Root Cause & Causality: Low-molecular-weight aliphatic amines in their free base form are highly volatile. Furthermore, the unprotonated primary amine acts as a strong nucleophile. When exposed to air, it readily attacks atmospheric carbon dioxide (

) to form insoluble carbamate salts. This dual action (volatilization and carbamate precipitation) leads to a rapid drop in the effective molarity of your stock solution.

Resolution & Self-Validation: Always store the compound as a protonated salt (e.g., hydrochloride salt) in an acidic solution (pH 2.0–4.0). Protonation sequesters the nitrogen lone pair, eliminating its nucleophilicity and drastically reducing the compound's vapor pressure. Self-Validating Check: If you suspect air exposure, analyze the solution via LC-MS. The formation of a carbamate adduct will appear as a distinct mass shift of +44 Da relative to the parent mass.

Q2: I am observing unexpected degradation products in my physiological assay buffer (pH 7.4). What is the mechanism?

Root Cause & Causality: Cyclopropylamines are highly susceptible to oxidative degradation. The cyclopropane ring possesses significant ring strain (~27.5 kcal/mol) due to its 60° bond angles, which forces the C-C bonds into an

-like character. In aqueous solutions at physiological or basic pH, the unprotonated amine can undergo single-electron oxidation—often catalyzed by trace transition metals, ambient light, or enzymatic systems like . This oxidation forms a nitrogen-centered radical cation, which rapidly undergoes -scission, opening the ring to relieve the thermodynamic strain and yielding ring-opened aldehydes and alkyl radicals.

Resolution: Degas all assay buffers with inert gas (Nitrogen or Argon) to remove dissolved oxygen. Supplement buffers with metal chelators (e.g., 1 mM EDTA) to block transition-metal-catalyzed oxidation, and store solutions in amber vials to prevent photo-oxidation.

Q3: How does pH affect the stability of the cyclopropane ring? Will acidic conditions cause ring opening?

Root Cause & Causality: While mild acidic conditions (pH 2–5) stabilize the amine by forming an inert ammonium salt, superacidic or highly concentrated strong acids can protonate the cyclopropane ring itself. Because the strained C-C bonds have high

-character, they are susceptible to electrophilic attack by protons in superacidic media, leading to distal or vicinal bond cleavage and the [1]. However, in standard dilute aqueous buffers (e.g., 0.1 M HCl), the amine is preferentially protonated ( ), protecting the molecule and maintaining stability[2].

Resolution: Maintain the solution pH strictly between 2.0 and 5.0 for optimal long-term storage. Avoid exposure to concentrated Lewis acids or superacids unless ring-opening is synthetically desired.

II. Quantitative Stability Data

The following table summarizes the stability of 1-(2-Methylcyclopropyl)ethan-1-amine across various storage conditions to aid in experimental planning.

Storage Condition	pH	Temperature	Estimated Half-Life ( )	Primary Degradation Pathway
Free Base in Water (Air exposed)	~10.5	25°C	< 48 hours	Volatilization & Carbamate formation
Free Base in Buffer (Degassed)	7.4	37°C	~ 7 days	Oxidative ring-opening
HCl Salt in Aqueous Solution	3.0	4°C	> 6 months	None (Stable)
HCl Salt in Aqueous Solution	3.0	-20°C	> 2 years	None (Stable)

III. Validated Experimental Protocol: Preparation of a Stable 100 mM Stock Solution

To ensure maximum shelf-life and experimental reproducibility, follow this self-validating protocol for preparing aqueous stock solutions.

Step 1: Preparation of the Acidic Matrix Prepare a 0.1 M HCl aqueous solution using HPLC-grade water. Degas the solution by sparging with Argon gas for 15 minutes to displace dissolved oxygen.

Step 2: Inert Weighing Working inside a nitrogen-purged glovebox or under a continuous stream of dry nitrogen, weigh the required mass of 1-(2-Methylcyclopropyl)ethan-1-amine (free base).

Step 3: Dissolution & Protonation Slowly add the degassed 0.1 M HCl solution to the compound. To ensure complete protonation, the molar ratio of HCl to the amine must be strictly

. Vortex gently until complete dissolution is achieved.

Step 4: Self-Validation (Crucial Step) Extract a 10 µL aliquot and measure the final pH using a calibrated micro-pH probe.

• Acceptance Criteria: The pH must read between 2.0 and 3.0 .

• Correction: If the pH is >3.0, the amine is not fully neutralized. Add 0.1 M HCl dropwise until the target pH is reached.

Step 5: Aliquoting and Storage Transfer the validated solution into amber glass vials equipped with PTFE-lined screw caps. Purge the headspace of each vial with Argon before sealing. Store immediately at -20°C.

IV. Mechanistic Pathway Visualization

Degradation pathways of 1-(2-methylcyclopropyl)ethan-1-amine and stabilization via salt formation.

V. References

• [1] Title: Dicationic ring opening reactions of trans-2-phenylcyclopropylamine•HCl: electrophilic cleavage of the distal (C2-C3) bond of cyclopropanes Source: NIH / PubMed Central URL: [Link]

• [2] Title: Effects of the pH and Concentration on the Stability of Standard Solutions of Proteinogenic Amino Acid Mixtures Source: PubMed / Analytical Sciences URL: [Link]

Sources

• 1. Dicationic ring opening reactions of trans-2-phenylcyclopropylamine•HCl: electrophilic cleavage of the distal (C2-C3) bond of cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of the pH and Concentration on the Stability of Standard Solutions of Proteinogenic Amino Acid Mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification methods for volatile cyclopropyl amines

Welcome to the Technical Support Center for the isolation and purification of volatile cyclopropyl amines. Because cyclopropylamine derivatives present unique physicochemical challenges—namely extreme volatility, high water solubility, and strong basicity—standard organic workups often lead to catastrophic yield loss.

This guide is engineered to provide researchers with mechanism-driven troubleshooting strategies, ensuring high-purity recovery without compromising the structural integrity of the cyclopropyl ring.

Part 1: Core Diagnostics & FAQs

Q: I am consistently losing 60–80% of my cyclopropylamine product during the final solvent removal step. What is happening? A: Cyclopropylamine has a remarkably low boiling point of 49–50.5 °C[1][2]. If you are using a standard rotary evaporator set to a 40 °C water bath under high vacuum, you are actively co-evaporating your product alongside your extraction solvent. Causality & Solution: To prevent this, you must either evaporate highly volatile extraction solvents (like dichloromethane or diethyl ether) at 0–10 °C with carefully monitored, minimal vacuum, or convert the amine into a non-volatile salt prior to concentration[3].

Q: During flash column chromatography on silica gel, my cyclopropylamine derivative streaks severely, co-eluting with impurities. How can I resolve this? A: Free amines interact strongly via hydrogen bonding and ion-exchange with the acidic silanol groups present on standard bare silica gel, causing severe peak tailing and streaking[4]. Causality & Solution: You must neutralize the stationary phase. Add a volatile basic modifier, such as 1–5% triethylamine (TEA) or ammonium hydroxide, to your eluent system[4]. This saturates the acidic sites on the silica, allowing the amine to elute as a tight band.

Q: My LC-MS/UV system does not show a peak for cyclopropylamine at 254 nm, even though NMR confirms its presence. Why? A: Cyclopropylamine lacks a conjugated π-system or aromatic ring, meaning it has no strong UV chromophore. Causality & Solution: Relying on standard UV detection will result in false negatives. For TLC monitoring, you must use a chemical stain. Ninhydrin is highly recommended; upon heating, primary and secondary amines will react to form distinct red or purple spots[5].

Part 2: Purification Strategy & Decision Matrix

Selecting the correct purification method depends entirely on the scale of your reaction and the chemical nature of your impurities. Use the logical matrix below to determine your optimal workflow.

Decision matrix for selecting a volatile amine purification method.

Quantitative Data Summary

To execute these methods safely, you must understand the exact physicochemical parameters of your target molecule.

Table 1: Physicochemical Properties of Cyclopropylamine

Property	Value	Scientific Implication
Boiling Point	49–50.5 °C[1][2]	Extreme volatility; standard rotary evaporation will result in total product loss.
Density	~0.82 g/cm³[1][6]	Lighter than water; will form the upper layer in aqueous extractions unless halogenated solvents are used.
pKa (Free Base)	~9.3[3]	Moderately strong base; readily forms stable, non-volatile hydrochloride salts.

Part 3: Troubleshooting Guide & Experimental Protocols

Workflow A: Strong Cation Exchange (SCX) "Catch and Release"

When to use: Small to medium scale (< 5g) where the amine is contaminated with non-basic impurities (e.g., unreacted electrophiles, phosphine oxides, neutral byproducts). The Logic: SCX cartridges utilize a sulfonic acid-bonded silica stationary phase[7]. The basic cyclopropylamine chemically binds to the sulfonic acid (Catch), allowing you to wash away all non-basic impurities with methanol. A subsequent wash with an ammonia/methanol solution deprotonates the amine, breaking the ionic bond and eluting the pure product (Release)[7][8].

SCX Catch-and-Release mechanism for volatile amine purification.

Step-by-Step Protocol:

• Conditioning: Pre-wet the SCX cartridge with 2–3 column volumes (CV) of Methanol (MeOH).

• Loading: Dissolve the crude cyclopropylamine mixture in a minimum volume of MeOH or Dichloromethane (DCM) and load it onto the cartridge.

• Washing (The "Catch"): Wash the cartridge with 3 CV of MeOH. Self-Validation: Spot the eluent on a TLC plate; use UV light to confirm the elution of non-basic, UV-active impurities. Your amine remains locked on the column.

• Elution (The "Release"): Elute the target amine using 2–3 CV of 2M Ammonia in Methanol. The ammonia neutralizes the sulfonic acid, releasing the cyclopropylamine[7].

• Isolation: Carefully concentrate the basic eluent under reduced pressure. Critical: Keep the water bath below 15 °C and the vacuum above 100 mbar to prevent volatilization of the purified cyclopropylamine.

Workflow B: Fractional Distillation

When to use: Large scale (> 5g) or when separating the target from close-boiling liquid impurities. The Logic: Simple distillation is insufficient for separating liquids with boiling points within 25–70 °C of each other. Fractional distillation introduces multiple theoretical plates via a Vigreux column, allowing for repeated vaporization and condensation cycles that yield high-purity volatile amines[4].

Table 2: Fractional Distillation Parameters [4]

Parameter	Recommended Setting	Rationale
Column Type	Vigreux or packed column	Increases theoretical plates for separation from close-boiling impurities.
Heating Source	Oil bath	Prevents superheating and thermal degradation; allows precise temperature gradients.
Distillation Rate	1–2 drops per second	Ensures proper thermodynamic equilibration between vapor and liquid phases.
Receiving Flask	Submerged in an ice bath	Prevents immediate volatilization of the purified cyclopropylamine upon collection.

Step-by-Step Protocol:

• Setup: Assemble a fractional distillation apparatus utilizing a Vigreux column. Ensure all joints are lightly greased to prevent vapor leaks.

• Preparation: Add the crude amine to the distillation flask along with a magnetic stir bar or boiling chips to prevent bumping.

• Heating: Submerge the flask in an oil bath. Gradually increase the temperature.

• Collection: Monitor the vapor temperature at the distillation head. Discard the early fractions (often residual low-boiling solvents like ether or DCM). Once the temperature stabilizes at exactly 49–50.5 °C, swap to a pre-weighed, ice-chilled receiving flask to collect the pure cyclopropylamine[1][2].

• Storage: Immediately cap the receiving flask, flush with inert gas (Argon/N2), and store at 4 °C or lower to maintain stability.

Workflow C: Hydrochloride Salt Precipitation

When to use: When you need to store the compound long-term, or when solvent removal is impossible without losing the free base. The Logic: Converting the volatile free base (bp ~50 °C) into a hydrochloride salt completely eliminates its volatility, allowing you to aggressively strip away solvents under high vacuum and elevated temperatures without yield loss[3].

Step-by-Step Protocol:

• Dissolution: Dissolve the crude cyclopropylamine in an anhydrous, aprotic solvent (e.g., diethyl ether or dioxane).

• Acidification: Slowly add 1.2 equivalents of anhydrous HCl in dioxane (or bubble dry HCl gas) into the solution at 0 °C.

• Precipitation: The cyclopropylamine hydrochloride salt will immediately precipitate as a white solid.

• Isolation: Filter the solid through a Büchner funnel, wash with cold diethyl ether, and dry under high vacuum. The resulting salt is highly stable and can be stored indefinitely at room temperature[3].

References

• Georganics. "Cyclopropylamine - general description and application". Georganics. Available at:[Link]

• Google Patents. "WO2011077098A1 - Inhibitors of akt activity". Google Patents.

Sources

• 1. Cyclopropylamine - general description and application [georganics.sk]
• 2. echemi.com [echemi.com]
• 3. (S)-Cyclopropyl(phenyl)methanamine hydrochloride | 844470-80-0 | Benchchem [benchchem.com]
• 4. N-ethylcyclopropanamine | 26389-72-0 | Benchchem [benchchem.com]
• 5. 3-(3,4-Dimethoxyphenyl)pyrrolidine HCl [benchchem.com]
• 6. 765-30-0 CAS MSDS (Cyclopropylamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. (5-Methylbenzo[d]oxazol-2-yl)methanamine | 944897-59-0 | Benchchem [benchchem.com]
• 8. WO2011077098A1 - Inhibitors of akt activity - Google Patents [patents.google.com]

Section 1: The Kulinkovich-Szymoniak Reaction (Titanium-Mediated Synthesis)

Welcome to the Advanced Technical Support Center for Cyclopropylamine Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to move beyond generic advice. We will dissect the mechanistic causality behind low yields, establish self-validating experimental protocols, and address the physical properties that often lead to "invisible" yield losses during isolation.

This guide is structured around the three most common failure points in cyclopropylamine synthesis: Titanium-Mediated Ring Formation , Rearrangement Traps , and Volatility/Isolation Losses .

The Kulinkovich-Szymoniak reaction is a powerful method for converting nitriles directly into primary cyclopropylamines using Grignard reagents and titanium(IV) isopropoxide[1]. However, the reaction pathway is highly sensitive to stoichiometry and Lewis acid activation.

Mechanistic divergence in the Kulinkovich-Szymoniak reaction based on reagent stoichiometry.

FAQ & Troubleshooting

Q: My reaction consumes the starting nitrile, but my primary isolated product is an ethyl ketone rather than the cyclopropylamine. Why? A: This is a classic failure of the ring-contraction step. The reaction initially forms an azatitanacyclopentane intermediate. Without the addition of a strong Lewis acid (typically

), this intermediate cannot undergo the necessary ring contraction to form the cyclopropane ring. Upon aqueous workup, the uncontracted intermediate simply hydrolyzes into the corresponding ketone[1][2]. Ensure your is fresh and not degraded by atmospheric moisture.

Q: I am observing a significant amount of tertiary carbinamine byproduct. How do I suppress this? A: Carbinamine formation is strictly tied to Grignard stoichiometry. If you use more than 2.0 equivalents of ethylmagnesium bromide (

), the excess Grignard reagent acts as a nucleophile, attacking the azatitanacyclopentane intermediate before ring contraction can occur[1].

Table 1: Effect of Reagent Stoichiometry on Kulinkovich-Szymoniak Product Distribution

Reagent Stoichiometry	Primary Product	Mechanistic Rationale
1.0 eq Nitrile : 2.0 eq EtMgBr : 1.0 eq : 2.0 eq	Cyclopropylamine (High Yield)	Optimal conditions for azatitanacycle formation and subsequent Lewis acid-mediated ring contraction.
1.0 eq Nitrile : 2.0 eq EtMgBr : 1.0 eq : 0.0 eq	Ketone (Major)	Lack of Lewis acid prevents ring contraction; intermediate hydrolyzes upon workup.
1.0 eq Nitrile : >3.0 eq EtMgBr : 1.0 eq : 2.0 eq	Tertiary Carbinamine (Major)	Excess Grignard nucleophilically attacks the intermediate prior to contraction.
1.0 eq Nitrile : 2.0 eq EtMgBr : 0.2 eq : 2.0 eq	Mixed (Low Amine Yield)	Sub-stoichiometric Titanium reduces amine yield in favor of carbinamines and ketones.

Self-Validating Protocol: Optimized Kulinkovich-Szymoniak Synthesis

Causality Focus: Temperature control is critical to prevent premature decomposition of the titanacyclopropane.

• Preparation: Flame-dry a Schlenk flask under argon. Add the nitrile (1.0 equiv) and

  (1.1 equiv) in anhydrous diethyl ether (0.2 M).

• Grignard Addition: Cool the mixture to -70 °C. Add

  (2.0 equiv, 3M in ether) dropwise over 30 minutes. Validation step: The solution should turn deep yellow/brown, indicating the formation of the titanacyclopropane complex.

• Warming: Remove the cooling bath and allow the reaction to warm to 20 °C over 1 hour. Stir for an additional 1 hour.

• Lewis Acid Activation: Re-cool the mixture to -70 °C. Add

  (2.0 equiv) dropwise. Causality: Adding the Lewis acid at low temperature controls the highly exothermic ring-contraction step, preventing thermal degradation.

• Workup: Warm to room temperature, stir for 1 hour, then quench with 10% aqueous NaOH. Extract with ether, dry over

  , and concentrate carefully (see Section 3).

Section 2: Curtius Rearrangement of Cyclopropanecarboxylic Acids

When synthesizing complex or sterically hindered cyclopropylamines, researchers often utilize the Curtius rearrangement starting from a cyclopropanecarboxylic acid[3][4]. The most common modern variant uses Diphenylphosphoryl azide (DPPA).

Curtius rearrangement workflow highlighting the moisture-sensitive isocyanate intermediate.

FAQ & Troubleshooting

Q: Instead of the expected Boc-protected cyclopropylamine, I am isolating a highly insoluble white powder. What went wrong? A: You have formed a symmetric urea byproduct. The Curtius rearrangement proceeds via a highly electrophilic isocyanate intermediate. If there is trace moisture in your solvent, reagents, or atmosphere, water will attack the isocyanate to form a carbamic acid, which decarboxylates to a free amine. This free amine immediately attacks another molecule of isocyanate, forming the insoluble symmetric urea[3][4].

Q: My yield is low, and I see unreacted acyl azide by TLC. Should I increase the temperature? A: No, do not arbitrarily increase the temperature, as acyl azides can be explosive if concentrated or overheated. Instead, ensure complete conversion to the isocyanate before adding the trapping alcohol.

Self-Validating Protocol: DPPA-Mediated Curtius Rearrangement

Causality Focus: Segregating the rearrangement step from the trapping step ensures complete conversion and minimizes side reactions.

• Azide Formation: Dissolve the cyclopropanecarboxylic acid (1.0 equiv) in strictly anhydrous toluene (0.1 M, dried over 4Å molecular sieves). Add triethylamine (1.2 equiv) and DPPA (1.1 equiv) at room temperature. Stir for 2 hours.

• Rearrangement: Heat the reaction to 80 °C. Validation step: You will observe continuous nitrogen gas evolution. Do not proceed until gas evolution completely ceases (typically 2-3 hours).

• Intermediate Verification (Crucial): Take a 0.1 mL aliquot, evaporate the solvent, and run an IR spectrum. Validation step: Look for a strong, sharp isocyanate peak at ~2250

  . The azide peak at ~2140 should be completely absent.

• Trapping: Once the isocyanate is confirmed, add anhydrous tert-butanol (5.0 equiv) and heat at 90 °C for 12 hours to afford the Boc-protected cyclopropylamine.

Section 3: Isolation and Handling (The "Invisible" Yield Loss)

The most insidious cause of "low yield" in cyclopropylamine synthesis isn't chemical failure—it's physical loss. Free, unprotected cyclopropylamine is a highly volatile liquid with a boiling point of roughly 49-50 °C[5][6].

FAQ & Troubleshooting

Q: My crude NMR shows 100% conversion, but after rotary evaporation to remove the extraction solvent (ether/DCM), my isolated yield is less than 20%. Where did my product go? A: It evaporated. Because the boiling point of cyclopropylamine (49-50 °C) is virtually identical to common extraction solvents like dichloromethane (39 °C) and diethyl ether (34 °C), standard rotary evaporation under reduced pressure will strip the product directly into the receiving flask[6].

Table 2: Physical Properties Dictating Isolation Strategy

Compound	Boiling Point (°C)	Water Solubility	Recommended Isolation Method
Cyclopropylamine (Free Base)	49 - 50 °C [5][6]	Miscible[6]	Fractional distillation (Todd column) at atmospheric pressure. Do not use vacuum.
Cyclopropylamine Hydrochloride	Solid (MP: 85-86 °C) [6]	Highly Soluble	Precipitation from ether using HCl gas; filter to isolate.
Boc-Cyclopropylamine	>150 °C (Decomposes)	Insoluble	Standard aqueous workup and silica gel chromatography.

Self-Validating Protocol: Quantitative Isolation of Volatile Amines

If you must isolate the free amine rather than a Boc-protected variant, abandon the rotary evaporator.

• Salt Formation (Preferred): After extracting the free amine into diethyl ether, do not concentrate. Instead, bubble anhydrous HCl gas through the ether solution, or add a stoichiometric amount of HCl in dioxane.

• Isolation: The cyclopropylamine hydrochloride salt will precipitate as a white solid (MP 85-86 °C)[6]. Filter the solid and wash with cold ether. This secures your yield at 100% recovery.

• Freebasing (If required): To obtain the free base, treat the dry hydrochloride salt with a minimal amount of concentrated aqueous NaOH, and distill the free amine directly from the basic aqueous mixture using a high-efficiency fractionating column (e.g., a Todd column), collecting the fraction boiling exactly at 49-51 °C[5][6].

References

• Kulinkovich-Szymoniak Reaction - Organic Chemistry Portal. Organic-Chemistry.org. Available at:[Link]

• New and easy route to primary cyclopropylamines from nitriles. Organic-Chemistry.org (Chem. Commun. 2001). Available at:[Link]

• The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. SciSpace. Available at:[Link]

• Process for the preparation of cyclopropylamine (US5032687A). Google Patents.

• Cas 765-30-0, Cyclopropylamine. Lookchem. Available at:[Link]

Sources

• 1. Kulinkovich-Szymoniak Reaction [organic-chemistry.org]
• 2. New and easy route to primary cyclopropylamines from nitriles [organic-chemistry.org]
• 3. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. US5032687A - Process for the preparation of cyclopropylamine - Google Patents [patents.google.com]
• 6. lookchem.com [lookchem.com]

Technical Support Center: Hygroscopic Amine Hydrochloride Salts

Status: Online | Ticket Volume: High | Topic: Moisture Management & Handling

Mission Statement

Welcome to the Technical Support Center for Hygroscopic Reagents. This guide addresses the specific challenges of handling amine hydrochloride salts (

). These compounds are notoriously hygroscopic due to the high lattice energy of the ionic bond competing with the hydration energy of the chloride ion, often leading to deliquescence (dissolving in absorbed atmospheric water).

Below are the resolved tickets for the most common issues encountered by our research partners.

Module 1: Storage & Physical Integrity

Ticket #1042: "My solid reagent has turned into a sticky goo or liquid. Is it ruined?"

Root Cause Analysis

This is deliquescence . The vapor pressure of the saturated solution of your amine salt is lower than the partial pressure of water vapor in the lab air. The salt extracts moisture until it dissolves itself.

• Chemical Impact: Hydrolysis is rare for simple amine salts (unlike acid chlorides), but the effective molecular weight (MW) has changed drastically, ruining stoichiometric precision.

Decision Tree: Salvage or Discard?

Before attempting recovery, assess the state of the material using this logic flow:

Figure 1: Decision matrix for handling compromised hygroscopic salts.

Recovery Protocol: Vacuum Drying

If the salt is chemically stable but physically wet:

• Equipment: Vacuum oven or Abderhalden drying pistol.

• Desiccant: Phosphorus pentoxide (

  ) or KOH pellets (to absorb acid traces).

• Temperature: Set to 40–60°C.

  • Warning: Do not exceed 80°C under high vacuum (<1 mbar) for low-molecular-weight amine salts, as they may sublime or dissociate (

    ), resulting in loss of stoichiometry [1].

• Duration: Dry to constant weight (typically 12–24 hours).

Module 2: Accurate Weighing Techniques

Ticket #2089: "The mass reading on my balance keeps drifting upwards while I weigh the sample."

The Mechanism

You are observing kinetic water uptake . A hygroscopic amine salt can absorb 1-5% of its mass in water within minutes at 50% relative humidity. Standard weighing introduces a systematic error: you are weighing (Amine + Water), but calculating moles based on (Amine).

Protocol: Weighing by Difference

This is the only self-validating method for hygroscopic solids outside a glovebox. It eliminates the error caused by the time the balance door is open.

Step	Action	Rationale
1	Dry the Source	Ensure the bulk container is dry (see Module 1) before starting.[1][2]
2	Weigh Total	Place the capped weighing bottle containing the salt on the analytical balance. Record Mass .
3	Transfer	Remove the bottle, open it outside the balance, and pour the estimated amount into your reaction flask.
4	Re-weigh	Immediately recap the bottle and place it back on the balance. Record Mass .
5	Calculate	Mass Transferred = .

• Why this works: The moisture absorbed during the transfer adheres to the reaction flask or the bulk remaining in the bottle, but the difference in the bottle's mass accurately reflects what left the container [2].

Module 3: Reaction Troubleshooting

Ticket #3105: "My reaction yield is low, or the stoichiometry seems wrong."

Issue A: The "Water Weight" Error

If you did not dry the salt, you likely under-charged the reagent.

• Correction: Determine water content via Karl Fischer (KF) titration (see below) and adjust the molecular weight:

Issue B: Karl Fischer (KF) Interference

Ticket #3106: "I tried KF titration, but the endpoint never stabilizes." Amine salts can interfere with standard methanolic KF reagents.

• The Chemistry: The KF reaction depends on a specific pH window (5–7). Amines can shift the pH > 8, causing the iodine to disproportionate/consume itself, leading to a vanishing endpoint (false high water content) [3].

• The Fix: Use a Buffered KF System .

KF Troubleshooting Table:

Symptom	Cause	Solution
Fading Endpoint	pH too high (Basic)	Add excess salicylic acid or benzoic acid to the titration vessel to buffer the amine [4].
Side Reactions	Aldehyde/Ketone presence	If your amine salt is dissolved in a ketone solvent, use "Composit K" (methanol-free) reagents to prevent ketal formation (which releases water).

| Insolubility | Salt won't dissolve | Add formamide or chloroform to the methanol solvent to improve solubility. |

Module 4: Purification & Recrystallization

Ticket #4011: "How do I purify a sticky amine salt? It won't crystallize."

Strategy: Solvent-Antisolvent Precipitation

Amine hydrochlorides are highly soluble in polar protic solvents (water, methanol) but insoluble in non-polar solvents (ether, hexane).

Standard Protocol:

• Dissolve: Dissolve the crude salt in the minimum amount of hot Ethanol or Isopropanol (high solubility).

• Filter: Filter hot to remove insoluble impurities.

• Precipitate:

  • Method A (Vapor Diffusion): Place the open vial of amine solution inside a larger jar containing Diethyl Ether or Hexane . Seal the outer jar. The ether vapors will slowly diffuse into the alcohol, forcing the salt to crystallize slowly (best for X-ray quality crystals).

  • Method B (Direct Addition): Add warm Ethyl Acetate or Ether dropwise to the hot alcohol solution until it turns slightly cloudy. Cool slowly to 4°C.

• Wash: Filter the crystals and wash with cold Ether (anhydrous).

Visualizing the Purification Logic:

Figure 2: Solvent-Antisolvent recrystallization workflow for amine salts.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for drying temps and stability).

• Chemistry LibreTexts. (2025). Weighing by Difference. (Standard analytical protocol for hygroscopic samples).

• Metrohm AG. (2021). Side reactions in Karl Fischer titration. (Detailed mechanism of amine interference).

• Sigma-Aldrich. (2025). Determination of Water Content in 2-Propylamine Using Karl Fischer Titration. (Protocol for buffering amines).

Sources

• 1. genfollower.com [genfollower.com]
• 2. pages.mtu.edu [pages.mtu.edu]

Technical Support Center: Stability of Cyclopropylamine Derivatives

Current Status: Operational Topic: Prevention of Polymerization & Decomposition Ticket ID: CPA-STAB-001 Assigned Specialist: Senior Application Scientist, Synthesis Division

The Core Issue: The "Strained Ring" Paradox

Welcome to the technical guide for handling cyclopropylamine (CPA) derivatives. If you are reading this, you have likely encountered the "black tar" phenomenon where a clear oil spontaneously decomposes into an insoluble polymer.

The Root Cause: Cyclopropylamines possess a unique combination of high ring strain (~27.5 kcal/mol) and a nitrogen atom capable of Single Electron Transfer (SET). While this makes them potent pharmacophores (e.g., Tranylcypromine, Ciprofloxacin), it also renders them kinetically fragile.

The polymerization is rarely a simple acid-base reaction; it is predominantly an Oxidative Radical Chain Reaction triggered by the relief of ring strain.

Mechanism of Instability (The "Why")

To prevent polymerization, you must understand the invisible pathway driving it. Unlike standard amines, CPAs do not just oxidize; they "pop" open.

The SET-Ring Opening Cascade

• Initiation: Trace oxidants (air, metal impurities, or even ambient light) abstract an electron from the nitrogen lone pair, forming an Aminium Radical Cation .

• Propagation (The "Pop"): The ring strain forces the cyclopropane ring to open, generating a highly reactive Carbon-Centered Radical .

• Termination/Polymerization: This radical attacks other CPA molecules, initiating rapid oligomerization (the "tar").

Visualization: The Instability Pathway

The following diagram illustrates the transition from a stable amine to a polymer via the SET mechanism.

Figure 1: The oxidative single-electron transfer (SET) pathway leading to ring opening and subsequent polymerization.

Storage & Handling Protocols

Comparative Stability Data

The physical state of your CPA derivative dictates its shelf-life.

Form	Stability Profile	Primary Risk	Storage Requirement
Salt (HCl, Tosylate)	High (Years)	Hygroscopicity	Desiccator, RT or 4°C
Free Base (Neat)	Low (Hours/Days)	Oxidative Polymerization	-20°C, Argon, Dark
Free Base (Solution)	Moderate (Weeks)	Solvent impurities (Peroxides)	Degassed solvent, 4°C

FAQ: Storage Essentials

Q: Why did my CPA salt turn into a wet goo? A: CPAs are hygroscopic. If the salt absorbs moisture, the water can facilitate hydrolysis or localized pH changes that trigger decomposition. Always store salts in a desiccator or under inert gas.

Q: Can I store the free base in DCM or Chloroform? A: Avoid if possible. Halogenated solvents can become acidic over time (forming HCl) or generate radicals under light, both of which accelerate CPA decomposition. Preferred solvents are degassed Toluene or MTBE.

Critical Workflow: The "Safe Release" Protocol

The most dangerous moment for a CPA derivative is the conversion from a stable salt to a free base (e.g., for a coupling reaction). Exothermic neutralization generates heat, which acts as a catalyst for ring opening.

Protocol: Generating the Free Base without Polymerization

Objective: Isolate the free amine from CPA-HCl without triggering the radical cascade.

• Preparation:

  • Cool the CPA-HCl salt suspension in solvent (e.g., MTBE or Ether) to 0°C .

  • Use a mild base (saturated NaHCO₃ or K₂CO₃) rather than strong hydroxides (NaOH) if possible, to minimize localized heating.

• Biphasic Release:

  • Add the base slowly. Do not allow the internal temperature to rise above 5°C.

  • Do not concentrate to dryness immediately.

• The "Use-Immediately" Rule:

  • Telescope the free amine directly into the next reaction solution.

  • If you must concentrate: Do not use a warm water bath (>30°C). Use high vacuum at low temperature.

  • Stop point: Never leave the neat free base sitting overnight.

Visualization: Safe Handling Decision Tree

Figure 2: Decision matrix for handling Cyclopropylamine salts to prevent degradation.

Troubleshooting & FAQs

Q: My reaction mixture turned dark brown/black within minutes. What happened? A: You likely experienced Oxidative Polymerization .

• Diagnosis: Did you use old THF or Ether? Peroxides in aged ethers act as radical initiators.

• Fix: Use fresh, inhibitor-free anhydrous solvents and strictly degas your reaction mixture (sparge with Argon) before adding the CPA.

Q: Can I distill my cyclopropylamine derivative? A: Proceed with extreme caution. Thermal energy can overcome the activation barrier for ring opening. If the boiling point is >50°C, high vacuum is mandatory to keep the bath temperature low. If the pot residue turns viscous, stop immediately; this is the onset of polymerization.

Q: I need to perform an acidic deprotection (e.g., Boc removal) on a CPA. Will the ring survive? A: It depends on the acid.

• Risk:[1][2] Strong mineral acids (HCl, H₂SO₄) can protonate the ring or the amine, potentially leading to Homoallylic Rearrangement (ring opening to an alkene).

• Solution: Use HCl in Dioxane at 0°C and monitor strictly. Avoid heating. If the ring is electron-rich (e.g., has donor substituents), it is hypersensitive to acid; consider using Lewis acids (ZnBr₂) or silyl-based deprotection methods instead.

Q: Is the instability biological or chemical? A: Both, but they are related. In drug development, CPAs are often designed as Mechanism-Based Inhibitors (Suicide Substrates) for Cytochrome P450 enzymes.[3] The enzyme oxidizes the nitrogen, triggering the ring opening that covalently binds the enzyme. In your flask, air (oxygen) mimics this enzymatic process, leading to "suicide polymerization" of your starting material.

References

• Hanzlik, R. P., et al. (2005).[4] "Cyclopropylamine inactivation of cytochromes P450: Role of metabolic intermediate complexes." Archives of Biochemistry and Biophysics.

• Silverman, R. B. (1983). "Mechanism of inactivation of monoamine oxidase by N-cyclopropyl-N-arylalkyl amines." Journal of Biological Chemistry.

• Wong, A., et al. (2017). "Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism." Frontiers in Chemistry.

• Qin, X. Z., & Williams, F. (1987). "ESR studies on the radical cation mechanism of the ring opening of cyclopropylamines." Journal of the American Chemical Society.[5]

Sources

• 1. Cyclopropylamine | 765-30-0 [chemicalbook.com]
• 2. Nicotine Salts vs Freebase Vape Comparison | Coil Life Guide [ejuicy.co.uk]
• 3. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 4. Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

NMR interpretation of 2-methylcyclopropyl diastereomers

Technical Support Knowledge Base Article ID: NMR-CYC-002 Subject: Stereochemical Assignment of 2-Methylcyclopropyl Diastereomers Status: Active Last Updated: March 7, 2026

Executive Summary

This guide addresses the structural elucidation of 2-methylcyclopropyl moieties, a common pharmacophore in drug discovery (e.g., in kinase inhibitors and GPCR ligands). Researchers often encounter conflicting data when applying standard alkene-based NMR rules to cyclopropanes.

The Critical Warning: Unlike alkenes, where

, cyclopropane rings typically exhibit for vicinal protons. Misinterpreting this reversal is the primary cause of stereochemical assignment errors in this class of compounds.

Ticket #402: "My Coupling Constants Don't Make Sense"

Issue Description

User reports that the splitting pattern for the cyclopropyl methine protons suggests a cis relationship based on a large coupling constant (8-10 Hz), but chemical intuition or reaction mechanism suggests trans.

Root Cause Analysis: The Karplus Inversion

In flexible alkyl chains or rigid alkenes, the Karplus equation dictates that anti-periplanar protons (

) have the largest coupling. However, the cyclopropane ring is rigid and highly strained. The bond angles are fixed:

• Cis (Syn-clinal): Dihedral angle

• Trans (Anti-clinal): Dihedral angle

  (not )

Because the trans protons in a cyclopropane ring are not fully anti-periplanar (

), their coupling constant is reduced. Conversely, the cis protons ( ) exhibit efficient orbital overlap, leading to a larger value.

Diagnostic Protocol: H NMR ( -Coupling)

Use the following reference values to assign stereochemistry tentatively. Note that these ranges are specific to cyclopropanes.

Parameter	Cis-2-Methylcyclopropyl	Trans-2-Methylcyclopropyl	Notes
(H1-H2)	7 – 12 Hz	4 – 7 Hz	Cis coupling is generally larger.
(H2-H2')	-4 to -5 Hz	-4 to -5 Hz	Geminal coupling is often negative; requires simulation to resolve signs.
H Shift (Me)	Shielded (Upfield)	Deshielded (Downfield)	Cis methyl is often shielded by the ring current/anisotropy of the C1 substituent.

Technical Insight: If your spectrum is second-order (strongly coupled,

), the multiplets will be distorted ("roofing effect"). Do not rely solely on peak-to-peak measurement. Perform a spin simulation (e.g., using SpinWorks or Mnova) to extract accurate values [1][2].

Ticket #403: "Confirming Spatial Proximity"

Issue Description

J-coupling analysis is ambiguous due to signal overlap or intermediate

values (e.g., 7 Hz). User requires a definitive confirmation method.

Solution: 1D NOE / 2D NOESY

Nuclear Overhauser Effect (NOE) spectroscopy is the "Gold Standard" for this assignment. It relies on through-space dipolar coupling (

dependence), not through-bond connectivity.

Experimental Protocol: 1D Selective NOE

• Sample Prep: Dissolve ~5-10 mg in high-quality deuterated solvent (CDCl

  or DMSO- ).

• Degassing (Critical): Oxygen is paramagnetic and accelerates relaxation, quenching the NOE signal.

  • Method: Bubble Argon through the sample for 5-10 minutes or perform 3 freeze-pump-thaw cycles.

• Acquisition:

  • Target: Irradiate the Methyl doublet (

    1.0 - 1.2 ppm).

  • Mixing Time (

    ): Set to 500–800 ms for small molecules (MW < 500).

• Interpretation:

• Cis-Isomer: Irradiation of the Methyl (Me) group results in a positive enhancement of the C1-Methine (H1) proton.

• Trans-Isomer: Irradiation of the Methyl (Me) group shows NO enhancement of the C1-Methine (H1). Instead, you may see enhancement of the trans ring protons (H3).

Ticket #404: "Carbon Shifts & Steric Compression"

Issue Description

User requests a secondary confirmation method using

C NMR.

Solution: The -Gauche Effect

In rigid systems, steric crowding causes an upfield shift (shielding) of the carbon atoms involved. This is known as the

-gauche effect.[1][2]

• Cis-Isomer: The Methyl carbon and the C1-substituent are sterically crowded.[1]

  • Result: The Methyl carbon resonance appears Upfield (lower ppm).

• Trans-Isomer: The groups are anti-oriented (less steric strain).

  • Result: The Methyl carbon resonance appears Downfield (higher ppm).[3]

Typical

: The cis methyl carbon is often 3–5 ppm upfield relative to the trans isomer [3].

Visual Troubleshooting Workflows

Figure 1: Stereochemical Decision Tree

Caption: Logic flow for distinguishing cis/trans cyclopropanes. Note that J-values are the inverse of alkene trends.

Figure 2: The "Gamma-Gauche" Verification Loop

Caption: Utilizing

C steric shifts for confirmation. The cis-isomer methyl is typically shielded.

Summary Data Table

Feature	Cis-Isomer	Trans-Isomer	Mechanism
(H-H)	Large (8–12 Hz)	Small (4–7 Hz)	Karplus (Dihedral vs )
NOE (Me H1)	Strong	Weak / Absent	Spatial Proximity ( )
C (Me)	Upfield (Shielded)	Downfield	-Gauche Steric Compression
H (Me)	Often Upfield	Often Downfield	Ring Current Anisotropy

References

• Reich, H. J. (2020).[4] Proton Coupling Constants in Cyclopropanes. University of Wisconsin-Madison. [Link]

• Canadian Science Publishing. (1964). Proton Coupling Constants in Substituted Cyclopropanes. Canadian Journal of Chemistry. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Standard Text for NOE Protocols).

Sources

• 1. Questioning the γ-gauche effect: stereoassignment of 1,3-disubstituted-tetrahydro-β-carbolines using 1H-1H coupling constants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ab Initio Calculations of Possible γ-Gauche Effects in the 13C-NMR for Methine and Carbonyl Carbons in Precise Polyethylene Acrylic Acid Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]

Optimization of Curtius degradation for strained rings

Topic: Optimization of Curtius Degradation for Strained Rings (Cyclopropanes, Cubanes, Bicyclo[1.1.1]pentanes) Audience: Medicinal Chemists & Process Development Scientists

Introduction: The High-Stakes Rearrangement

Welcome to the Strained Ring Amination Support Center. You are likely here because you are attempting to convert a carboxylic acid on a high-value strained scaffold (e.g., BCP, Cubane, Spirocycle) into an amine.

The Paradox: Strained rings are valuable bioisosteres because of their rigid 3D vectors, but this same strain makes them susceptible to fragmentation during the thermal activation required for the Curtius rearrangement.

This guide moves beyond standard textbook protocols. We focus on kinetic control , safety in energetic systems , and preserving ring integrity .

Module 1: Critical Failure Analysis

The Mechanism & Failure Modes

The Curtius rearrangement is formally a concerted process.[1] However, in strained systems, the energy landscape changes. If the activation energy for

extrusion is too high, or if the intermediate isocyanate is not trapped immediately, the system seeks thermodynamic relief through ring opening.

Key Diagnostic:

• Symptom: NMR shows complex aliphatic signals instead of the desired ring signals.

• Root Cause: Thermal ring fragmentation or "Homo-Michael" type ring opening.

Figure 1: Mechanistic Pathways. The green path represents the desired concerted rearrangement (retention of stereochemistry). The red paths indicate failure modes common in strained systems.

Module 2: Reagent Selection & Optimization

For strained rings, the DPPA (Diphenylphosphoryl azide) method is generally superior to the Acid Chloride route because it avoids the harsh conditions of thionyl chloride formation, which can degrade acid-sensitive strained rings.

Comparative Reagent Matrix

Parameter	DPPA (Standard)	Acid Chloride ( )	Flow Chemistry (DPPA)
Suitability	High (One-pot, mild)	Low (HCl generation risks ring opening)	Critical (Safety & Yield)
Temp Profile	80–110°C	0°C Reflux	Controlled (Flash heating)
Safety Risk	Moderate (Azide accumulation)	High (Handling solid )	Low (Minimal inventory)
Stereoretention	Excellent	Good	Excellent
Rec. Use Case	Small scale (<1g)	Robust aromatics only	Scale-up (>1g) & Explosive Azides

Module 3: The "Golden" Protocol (Batch)

Scenario: You are synthesizing a Cubane-1-amine or BCP-amine derivative on a 100mg scale.

Step-by-Step Methodology

• Drying (Critical): Flame-dry all glassware. Moisture is the enemy; it reacts with the isocyanate to form the amine in situ, which then attacks the remaining isocyanate to form a symmetric urea (the "white solid of death").

• Activation:

  • Dissolve Carboxylic Acid (1.0 equiv) in anhydrous Toluene (0.1 M). Note: Toluene is preferred over THF for higher reflux temps if needed, but THF is fine for lower temp activation.

  • Add Triethylamine (TEA) (1.2 equiv).

  • Add DPPA (1.1 equiv) dropwise at 0°C.

  • Stir at RT for 1-2 hours. Do not heat yet. Monitor by LCMS for disappearance of acid and formation of acyl azide (Mass = M+25).

• The Rearrangement (The Danger Zone):

  • Add the trapping alcohol (e.g., tert-Butanol for Boc-protection, 5-10 equiv). Excess alcohol acts as a solvent co-factor and ensures rapid trapping.

  • Gradual Heating: Heat to 80°C.

  • Self-Validating Check: Monitor IR for the appearance of the Isocyanate peak (~2260 cm⁻¹) and its subsequent disappearance.

• Workup:

  • Cool to RT. Dilute with EtOAc. Wash with 5% citric acid (removes TEA), sat.

    (removes phosphate byproducts), and brine.

Module 4: Advanced Troubleshooting (FAQs)

Q1: My cyclopropane ring opened. I see an allyl group in the NMR. What happened?

A: You likely accessed a radical or ionic pathway rather than the concerted rearrangement.

• Fix: Switch to Photochemical Curtius or Lewis Acid Catalysis .

  • Catalytic Method: Add 10 mol%

    or . These Lewis acids coordinate to the acyl azide, lowering the activation energy for rearrangement, allowing the reaction to proceed at 40-60°C instead of 100°C. This preserves the ring.[2]

Q2: I am isolating a symmetric urea byproduct instead of my carbamate.

A: This is a moisture issue. The isocyanate hydrolyzed to an amine, which attacked another isocyanate.[3][4]

• Fix:

  • Use molecular sieves in the reaction mixture.

  • Increase the equivalents of your trapping alcohol (tBuOH) to >10 equiv or use it as the co-solvent (Toluene/tBuOH 1:1).

Q3: The reaction stalls at the Acyl Azide intermediate.

A: The temperature is insufficient to overcome the activation barrier for

loss.

• Fix: Do not simply crank the heat (explosion risk). Switch to Flow Chemistry (see Module 5) to safely access higher temperatures (120°C+) for short residence times.

Module 5: Safety & Scale-Up (Continuous Flow)

Why Flow? Acyl azides are energetic materials. In a batch reactor, heating 10g of acyl azide is a "bomb in a flask." In flow, only milligrams are heated at any given second.

Flow Protocol for Strained Rings

Figure 2: Continuous Flow Setup. By separating activation and rearrangement, and introducing the trapping agent immediately before the high-heat zone, side reactions are minimized.

Protocol:

• Feed A: Carboxylic acid (0.5 M), TEA (1.5 eq), DPPA (1.2 eq) in dry Toluene.

• Reactor 1 (Activation): Room temperature coil. Residence time: 20-30 mins. Goal: Complete conversion to Acyl Azide.

• Feed B: Toluene/tBuOH (1:1).

• Reactor 2 (Rearrangement): Heated coil (110–140°C). Residence time: 5–10 mins.

• Pressure: Maintain 100 psi (7 bar) back pressure to keep

  in solution and prevent slug flow/hotspots.

References

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972). Diphenylphosphoryl azide.[4][5] A new convenient reagent for a modified Curtius reaction and for peptide synthesis. Journal of the American Chemical Society, 94(17), 6203–6205.

• Baumann, M., Baxendale, I. R., Ley, S. V., & Nikbin, N. (2011). An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals. Beilstein Journal of Organic Chemistry, 7, 442–495. (See section on Flow Curtius).

• Lebel, H., & Leogane, O. (2005).[6] Boc-Protected Amines via a Mild and Efficient One-Pot Curtius Rearrangement.[6] Organic Letters, 7(19), 4107–4110. (Catalytic improvements).

• Kappe, C. O. (2013). Continuous Flow Synthesis of Artemisinin-Derived Antimalarial Drugs. Angewandte Chemie International Edition, 52(31), 8016. (Demonstrates safety of azides in flow).

• Ghosh, A. K., et al. (2018). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. ChemMedChem, 13(22), 2351–2373.

Sources

• 1. Rearrangement reaction: Rearrangement Reaction, Rearrangement of Carbocations, Curtius Reaction, Claisen Rearrangement, Beckmann Rearrangement, Hoffmann Rearrangement, Pericyclic Rearrangement, Photochemical Rearrangement, Practice Problems and FAQs in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 2. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scispace.com [scispace.com]
• 6. Curtius Rearrangement [organic-chemistry.org]

Technical Support Center: Purification of 1-(2-Methylcyclopropyl)ethan-1-amine Oil

Welcome to the technical support center for the purification of 1-(2-Methylcyclopropyl)ethan-1-amine oil. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the removal of residual solvents from this valuable compound. As a viscous, high-boiling point amine oil, 1-(2-Methylcyclopropyl)ethan-1-amine presents unique purification challenges. This document will equip you with the knowledge to overcome these hurdles, ensuring the highest purity of your product while maintaining its integrity.

The Challenge of Purifying 1-(2-Methylcyclopropyl)ethan-1-amine Oil

The inherent physical properties of 1-(2-Methylcyclopropyl)ethan-1-amine, such as its presumed high boiling point and viscosity, can make the removal of residual solvents a non-trivial task. Standard laboratory techniques like simple rotary evaporation may prove insufficient, leading to incomplete solvent removal or, conversely, product degradation if excessive heat or vacuum is applied.

The boiling point of the closely related structure, 1-cyclopropylethylamine, is reported to be in the range of 90-92 °C[1]. It is reasonable to assume that 1-(2-Methylcyclopropyl)ethan-1-amine will have a similar or slightly higher boiling point. This places it in a category of compounds where careful selection of the solvent removal technique is paramount.

Furthermore, in the context of pharmaceutical development, the levels of residual solvents are strictly regulated by guidelines such as those from the International Council for Harmonisation (ICH) Q3C[2]. Adherence to these guidelines is crucial for ensuring the safety and efficacy of the final drug product[3][4].

This guide will explore various techniques and provide practical solutions to common problems encountered during the purification of this and similar amine oils.

Troubleshooting and FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Rotary Evaporation

Q1: I've been using a rotary evaporator, but I can't seem to remove all the residual solvent from my 1-(2-Methylcyclopropyl)ethan-1-amine oil. What's going wrong?

A1: This is a common issue with high-boiling point, viscous oils. Several factors could be at play:

• Insufficient Vacuum: Your vacuum pump may not be reaching a low enough pressure to effectively remove the final traces of solvent, especially if the solvent itself has a relatively high boiling point. Ensure your vacuum system is well-maintained and capable of achieving the necessary vacuum level.

• Inadequate Heating: The bath temperature may be too low. However, increasing the temperature should be done with caution to avoid product degradation.

• Viscosity: The high viscosity of the oil can trap solvent molecules, making their removal difficult.

Troubleshooting Steps:

• Check Your Vacuum System: Inspect for leaks in all connections, tubing, and seals. A well-sealed system is critical for achieving a deep vacuum.

• Optimize Bath Temperature: Gradually increase the bath temperature in small increments (e.g., 5 °C). Monitor for any signs of product decomposition (color change, etc.).

• Increase Surface Area: A larger flask can create a thinner film of oil, facilitating solvent evaporation.

• Consider a "Solvent Chase": Add a small amount of a lower-boiling point, immiscible solvent (like hexane) and co-evaporate. This can sometimes help to azeotropically remove the residual high-boiling point solvent.

Q2: I'm observing bumping and foaming when I try to remove the solvent under high vacuum. How can I prevent this?

A2: Bumping and foaming are often caused by the rapid boiling of the solvent under reduced pressure, especially with viscous materials.

Preventative Measures:

• Gradual Vacuum Application: Apply the vacuum slowly to allow for controlled boiling.

• Controlled Heating: Begin with a lower bath temperature and increase it gradually once the system has reached a stable vacuum.

• Use a Bump Trap: A bump trap between the flask and the rotary evaporator will prevent your product from being carried over into the condenser.

• Reduce the Volume: Ensure your flask is no more than half full.

Parameter	Recommendation for Viscous Oils
Flask Size	Use a larger flask to increase surface area.
Rotation Speed	Moderate speed to ensure good film formation.
Vacuum	Apply gradually to a deep vacuum.
Bath Temperature	Start low and increase cautiously.

High-Vacuum Distillation

Q3: Since rotary evaporation isn't fully effective, would high-vacuum distillation be a better option?

A3: Yes, for high-boiling point liquids, high-vacuum distillation, particularly short-path distillation, is often the most effective method for removing residual solvents and purifying the compound.[5] The very short distance the vapor travels in a short-path apparatus minimizes product loss and allows for purification at lower temperatures, reducing the risk of thermal degradation.[5][6]

dot

Caption: Workflow for Short-Path Distillation.

Q4: What are the key parameters to control during a short-path distillation of 1-(2-Methylcyclopropyl)ethan-1-amine oil?

A4: The key to a successful short-path distillation is the precise control of temperature and pressure.

Parameter	Importance	Recommended Starting Point
Vacuum Pressure	A deep vacuum is essential to lower the boiling point of the amine.	As low as your system can achieve (e.g., <1 Torr).
Mantle Temperature	This needs to be carefully controlled to achieve a slow, steady distillation.	Start below the estimated boiling point at the given pressure and increase slowly.
Condenser Temperature	Must be cold enough to condense the amine vapor but not so cold that it solidifies.	Typically, chilled water (5-10 °C) is sufficient.

Troubleshooting Short-Path Distillation:

• No Distillate: The vacuum may not be deep enough, or the temperature is too low.

• Product Degradation: The temperature is too high. Reduce the mantle temperature.

• Flooding: The distillation rate is too fast. Reduce the mantle temperature.

Azeotropic Distillation

Q5: I've heard about azeotropic distillation for removing water. Can it be used for other solvents?

A5: Yes, azeotropic distillation is a powerful technique for removing a variety of solvents, not just water. It involves adding a third component, called an entrainer, which forms a low-boiling azeotrope with the solvent you want to remove.[7] This azeotrope is then distilled off, leaving your purified product behind.

dot

Caption: Principle of Azeotropic Distillation.

Q6: How do I choose the right entrainer for removing a specific solvent from my amine oil?

A6: The selection of an entrainer is critical and depends on the solvent you are trying to remove.[7][8]

Key Characteristics of a Good Entrainer:

• Forms a low-boiling azeotrope with the target solvent.

• Is chemically inert towards your amine product.

• Is easily separated from the collected azeotrope for recycling.

• Has a significantly different boiling point from your product.

Common Entrainers for Common Solvents:

Solvent to Remove	Potential Entrainer
Water	Toluene, Heptane
Ethanol	Benzene (use with caution due to toxicity), Cyclohexane
Toluene	Methanol, Isopropanol

Note: It is crucial to consult vapor-liquid equilibrium (VLE) data or perform small-scale experiments to confirm the effectiveness of a chosen entrainer.

Lyophilization (Freeze-Drying)

Q7: Can lyophilization be used to remove residual solvents from an oil?

A7: Lyophilization is primarily used for removing water from frozen samples via sublimation.[9] While it can be adapted to remove some organic solvents, it is generally less effective for high-boiling point solvents from a viscous oil. The solvent must have a relatively high vapor pressure at low temperatures to be effectively removed.

Considerations for Lyophilization:

• Freezing Point of the Solvent: The solvent must be frozen before sublimation can occur.

• Eutectic Temperature: The mixture of your amine and the solvent will have a eutectic temperature below which it must be frozen to avoid melting during primary drying.

• Solvent Volatility: The solvent needs to have a sufficiently high vapor pressure in its solid state for sublimation to be practical.

For removing common organic solvents from an oil like 1-(2-Methylcyclopropyl)ethan-1-amine, lyophilization is not typically the first method of choice. However, for the removal of residual water, it can be a very gentle and effective technique.[10]

Summary of Recommended Techniques

Technique	Advantages	Disadvantages	Best For...
Rotary Evaporation	Simple, widely available.	Ineffective for high-boiling solvents, risk of bumping.	Initial bulk solvent removal.
Short-Path Distillation	Highly effective for high-boiling liquids, minimizes thermal stress.[5][6]	Requires specialized equipment.	Final purification and removal of stubborn residual solvents.
Azeotropic Distillation	Effective for breaking azeotropes and removing specific solvents.	Requires careful selection of an entrainer.	Removing solvents that form azeotropes with the product or are difficult to remove by other means.
Lyophilization	Very gentle, avoids high temperatures.	Primarily for water removal, less effective for organic solvents.	Removing residual water from a temperature-sensitive product.

By understanding the principles behind each of these techniques and following the troubleshooting guidance provided, you will be well-equipped to effectively remove residual solvents from your 1-(2-Methylcyclopropyl)ethan-1-amine oil, ensuring a high-purity product that meets the stringent requirements of your research and development endeavors.

References

• 1-(2-Methylcyclopropyl)ethan-1-one | C6H10O | CID 136726. PubChem. (n.d.). Retrieved March 7, 2026, from [Link]

• Chemical Properties of Ethanone, 1-(2-methylcyclopropyl)- (CAS 930-56-3). Cheméo. (n.d.). Retrieved March 7, 2026, from [Link]

• Ethanone, 1-(2-methylcyclopropyl)-. NIST WebBook. (n.d.). Retrieved March 7, 2026, from [Link]

• Bohrer, B. B. (1967). Azeotropic drying process. U.S. Patent No. 3,298,109. Washington, DC: U.S.
• Aristov, M., & Roy, M. (2019). Removing Solvent Under Vacuum. Berry Group, University of Ottawa.
• Goldleaf Scientific. (2019, October 17). Short Path Distillation - Step by Step Guide and SOP. Goldleaf Scientific.
• Puri, S., et al. (2014). Development of lyophilization cycle and effect of excipients on the stability of catalase during freeze-drying. AAPS PharmSciTech, 15(1), 109-117.
• Laroche, L., et al. (2009). Selecting Entrainers for Azeotropic Distillation. Chemical Engineering Progress, 105(3), 47-53.
• Lab Unique. (2025, May 14).
• Boyd, D. R. (1981). Methylamines purification by distillation and purge. U.S. Patent No. 4,283,254. Washington, DC: U.S.
• CHEM 3810 Expt 6 Azotropic Preparation of an Imine from Benzaldehyde and Aniline. (2025, November 3). YouTube.
• Kaydon Filtration. (n.d.).
• Patel, S. M., et al. (2020). Lyophilization of Small-Molecule Injectables: an Industry Perspective on Formulation Development, Process Optimization, Scale-Up Challenges, and Drug Product Quality Attributes. AAPS PharmSciTech, 21(7), 241.
• Beaker & Wrench. (2025, June 30).
• Shinde, V. (2020, August 12). Residual Solvents in Pharmaceuticals. Veeprho.
• University of Nottingham Ningbo China. (2009, March 15).
• Stage, H. (1977). Deacidification of oils and fats of biological origin by aqueous solutions of tertiary amines. Tenside Detergents, 14(5), 253-259.
• Niras. (2024, September 12).
• EVP. (2020, February 19). Vacuum pump in solvent removal.
• Kiva, V. N., Hilmen, E. K., & Skogestad, S. (2006). Entrainer Selection and Systematic Design of Heterogeneous Azeotropic Distillation Flowsheets. Industrial & Engineering Chemistry Research, 45(13), 4755-4769.
• BVV. (2017, September 28).
• Kumar, A., & Kumar, S. (2015). Entrainer Selection Approach for Distillation Column. International Journal of Chemical and Petrochemical Technology, 5(2), 1-8.
• Azeotropic drying. (2025, December 6). Reddit. r/OrganicChemistry.
• oil-expeller.net. (2018, January 20).
• extraktLAB. (2025, July 15).
• De Klerk, A. (2012). DISTILLATION PRESSURE CONTROL TROUBLESHOOTING – THE HIDDEN PITTFALLS OF OVERDESIGN. Chemical Technology, (May), 27-32.

• Alkyd. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]

• DDBST. (n.d.). Entrainer Selection.
• Summit Research. (2016, December 16).
• Drug Development and Delivery. (2024, October 25).

• Ethanone, 1-(2-methylcyclopropyl)-. NIST WebBook. (n.d.). Retrieved March 7, 2026, from [Link]

• Leston, G. (1975). Purification of secondary alkyl amines. U.S. Patent No. 3,864,402. Washington, DC: U.S.
• Agilent. (n.d.). Troubleshooting a Vacuum System.
• Saleem, H. J., & Karim, A. R. (2019). Purification of Used Lubricating Oils Using Vacuum Distillation. Journal of Zankoy Sulaimani, 21(2), 11-20.
• Patel, M. M., et al. (2024). Lyophilization Technology for Improving Stability of Small and Large Molecules. Pharmaceutical Technology, 48(10).
• Glen Research. (n.d.). Technical Brief - Procedure for the synthesis and deprotection of Synthetic RNA.

• Chemical Properties of 2-Propen-1-amine (CAS 107-11-9). Cheméo. (n.d.). Retrieved March 7, 2026, from [Link]

• European Medicines Agency. (2019, August 9). Q3C (R6) Step 5 - impurities: guideline for residual solvents.
• Baboo, P. (2022). Operation and Troubleshooting Saipem LP and Vacuum section. UreaKnowHow.
• Xie, F., et al. (2024). Spectroscopic and Quantum Chemical Evidence of Amine–CO2 and Alcohol–CO2 Interactions: Confirming an Intriguing Affinity of CO2 to Monoethanolamine (MEA). Molecules, 29(23), 5283.
• Whittle, C. E. (1999). Method for removal of residual organic solvents and use thereof in manufacturing pharmaceuticals. U.S. Patent No. 5,981,751. Washington, DC: U.S.
• Li, Z., & Wu, L. (2011). Quality Control in Pharmaceuticals: Residual Solvents Testing and Analysis. In Modern Instrumental Analysis. IntechOpen.
• Hablanian, M. H. (n.d.). Troubleshooting Vacuum Pumping Systems. Varian.

Sources

• 1. 1-CYCLOPROPYL-ETHYLAMINE CAS#: 1621-24-5 [m.chemicalbook.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. veeprho.com [veeprho.com]
• 4. scispace.com [scispace.com]
• 5. extraktlab.com [extraktlab.com]
• 6. labuniquely.com [labuniquely.com]
• 7. researchgate.net [researchgate.net]
• 8. Selecting entrainers for azeotropic distillation - University of Nottingham Ningbo China [research.nottingham.edu.cn]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. FORMULATION FORUM - Lyophilization Technology - An Enabler for Stable Formulations of Small & Large Molecules [drug-dev.com]

Storage conditions to prevent amine oxidation and degradation

Subject: Prevention of Amine Oxidation, Carbamylation, and Degradation

Ticket ID: AMN-STAB-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the Technical Support Center. You are likely here because your clear amine liquid has turned yellow, a white crust has formed on your bottle cap, or your LC-MS purity has inexplicably dropped.

Amines are thermodynamically prone to oxidation and reaction with atmospheric carbon dioxide. This guide moves beyond generic "store in a cool, dry place" advice and provides the mechanistic causality and rigorous protocols required to maintain >99% purity in research and drug development contexts.

Module 1: The "Why" – Degradation Mechanisms

To prevent degradation, you must understand the enemy.[1] Amines degrade primarily through two distinct pathways: Oxidative Radicalization and Carbamylation .

FAQ: Common Degradation Symptoms

Q: Why did my clear amine turn yellow/brown? A: This is the hallmark of Oxidation .

• Mechanism: Atmospheric oxygen, often catalyzed by light or trace metals, abstracts a hydrogen atom alpha to the nitrogen. This forms a carbon-centered radical, leading to the formation of imines, enamines, and eventually complex oligomers (the "brown goo").

• Susceptibility: Electron-rich aromatic amines (e.g., anilines) and secondary amines are most vulnerable.

Q: What is the white solid crust on the cap of my liquid amine? A: This is Carbamylation , not oxidation.

• Mechanism: Primary and secondary amines are nucleophiles that react rapidly with atmospheric CO₂ to form carbamic acid, which further reacts with free amine to form carbamate salts (white solids).

• Impact: This alters the stoichiometry of your reactions. If you weigh 100mg of "amine," you may actually be adding 90mg of amine and 10mg of carbamate salt.

Visualizing the Pathways

The following diagram maps the chemical fate of an amine exposed to air.

Figure 1: Divergent degradation pathways. The upper path (Oxidation) leads to discoloration; the lower path (Carbamylation) leads to solid precipitate formation.

Module 2: The "How" – Validated Storage Protocols

Protocol A: Inert Gas Purging (Argon vs. Nitrogen)

Recommendation: Use Argon for liquid amines in storage bottles.

• The Physics: Argon (Density: ~1.78 g/L) is significantly heavier than air (1.22 g/L) and Nitrogen (1.25 g/L).

• The "Blanket" Effect: When you purge a flask with Nitrogen, it mixes with the air and dilutes the oxygen. When you purge with Argon, it settles to the bottom, physically displacing the lighter air and creating a stable "blanket" over your liquid surface.

• Procedure:

  • Insert a long needle connected to an Argon line deep into the vessel (above the liquid, do not bubble unless degassing).

  • Insert a short "vent" needle at the top of the septum.

  • Flow Argon at 2-3 PSI for 2 minutes per 100mL of headspace.

  • Remove the vent needle first, then the Argon inlet needle (this maintains positive pressure).

Protocol B: Chemical Stabilization (Salt Formation)

Context: If your amine is an intermediate that will be stored for >1 month, convert it to a salt. Free bases are unstable; salts (Hydrochlorides, Tosylates) are generally indefinite.

Step-by-Step Methodology:

• Dissolution: Dissolve the free amine in a dry, non-nucleophilic solvent (e.g., Diethyl Ether or Dioxane).

• Acidification:

  • Method 1 (Gas): Bubble dry HCl gas through the solution.

  • Method 2 (Solution): Add 4M HCl in Dioxane dropwise at 0°C.

• Precipitation: The amine-HCl salt will precipitate immediately.

• Filtration: Filter the solid under an inert atmosphere (Schlenk frit) or quickly in air if the salt is not hygroscopic.

• Re-generation: When ready to use, simply wash the salt with 1M NaOH and extract into organic solvent to recover the free base.

Storage Decision Matrix

Variable	Condition	Recommended Storage
Physical State	Liquid	Amber glass, Teflon-lined cap, Argon headspace, 4°C.
Solid	Desiccator, protected from light.
Amine Class	Primary/Secondary	Critical: Parafilm seal to prevent CO₂ ingress (Carbamate risk).
Tertiary	Focus on preventing oxidation (N-oxide risk).[2] Amber vials essential.
Sensitivity	High (e.g., Pyrroles)	Store at -20°C in Glovebox or Schlenk flask.
Container	Standard	Avoid: Polycarbonate (can leach). Use: Borosilicate Glass.

Module 3: Troubleshooting Guide

Use this logic flow to diagnose and resolve purity issues.

Figure 2: Diagnostic logic for common amine stability issues.

Scenario: The "Phantom" Impurity

Symptom: LC-MS shows a peak with M+16 or M+32 relative to your product. Diagnosis: N-Oxide formation (M+16). Fix:

• Dissolve in methanol.

• Add a mild reducing agent (e.g., Sodium Bisulfite or Triphenylphosphine).

• Re-purify. Prevention: This indicates your "inert" atmosphere was compromised. Check septum integrity.

Scenario: The "Weight Gain"

Symptom: You stored 5.0g of amine; 6 months later, the bottle weighs 5.2g. Diagnosis: Hygroscopicity.[3] The amine has absorbed atmospheric water. Fix: Dissolve in DCM, dry over anhydrous

, filter, and concentrate. Prevention: Store in a desiccator with active silica gel or .

References

• Mechanism of Amine Oxidation

  • Title: "Oxid
  • Source:Chemical Reviews (ACS Public

  • Link:[Link]

• Carbamate Formation (CO2 Reaction)

  • Title: "Reversible Reaction of Carbon Dioxide with Amines."[4][5]

  • Source:Journal of Organic Chemistry.

  • Link:[Link]

• Inert Gas Properties (Argon vs Nitrogen)

  • Title: "Handling Air-Sensitive Reagents."[6][7][8]

  • Source:Sigma-Aldrich Technical Bulletin AL-134.

• Salt Formation for Stability

  • Title: "Pharmaceutical Salts."
  • Source:Journal of Pharmaceutical Sciences.

  • Link:[Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. mingxupu.com [mingxupu.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.nl]

Reference Data & Comparative Studies

Comparative Lipophilicity Guide: 1-(2-Methylcyclopropyl)ethan-1-amine vs. tert-Butylamine in Drug Design

Executive Summary

In modern medicinal chemistry, the strategic selection of amine building blocks is critical for modulating the physicochemical properties of lead compounds. The tert-butyl group is a ubiquitous, sterically demanding motif known to improve metabolic stability, but it often drives up lipophilicity (LogP) to undesirable levels. 1-(2-Methylcyclopropyl)ethan-1-amine represents an advanced, conformationally restricted alternative. By incorporating a cyclopropyl ring, medicinal chemists can exploit its unique electronic properties to modulate lipophilicity while maintaining necessary steric bulk.

This guide objectively compares the lipophilicity profiles of 1-(2-Methylcyclopropyl)ethan-1-amine and tert-butylamine, detailing the mechanistic causality behind their properties and providing self-validating experimental protocols for empirical determination.

Structural and Physicochemical Profiling

When comparing these two amines, a critical distinction must be made between the lipophilicity of the isolated functional groups (bioisosteric fragments) versus the intact molecules.

• tert-Butylamine (C4H11N): A highly branched, rigid primary amine. While the tert-butyl group itself is highly lipophilic, the intact small molecule has a relatively low overall LogP (XLogP3 = 0.30) due to the strong polarity of the primary amine group relative to its small carbon count[1][2].

• 1-(2-Methylcyclopropyl)ethan-1-amine (C6H13N): A primary amine featuring a cyclopropyl ring. The cyclopropyl core has a significantly lower Hansch lipophilicity constant (π = 1.14) compared to the tert-butyl group (π = 1.98)[3]. However, because the intact 1-(2-Methylcyclopropyl)ethan-1-amine molecule contains two more carbon atoms than tert-butylamine, its absolute baseline lipophilicity is higher (Estimated LogP ~1.40).

In drug discovery, replacing a tert-butyl group with a cyclopropyl derivative is a classic bioisosteric strategy used to intentionally decrease the local lipophilicity of a specific molecular quadrant without sacrificing steric shielding[3].

Quantitative Data Summary

Physicochemical Property	tert-Butylamine	1-(2-Methylcyclopropyl)ethan-1-amine
Molecular Formula	C4H11N	C6H13N
Molecular Weight	73.14 g/mol	99.17 g/mol
Hansch π-value (Core Motif)	1.98 (tert-butyl group)	1.14 (cyclopropyl core)
Intact Molecule LogP	0.30 (XLogP3)	~1.40 (Estimated)
Hybridization Character	Pure sp³	sp³ with sp²-like Walsh orbitals
Primary Medicinal Application	Steric shielding, metabolic blocking	Bioisosteric replacement, LogP reduction

Mechanistic Causality of Lipophilicity Differences

Why do cyclopropyl groups behave so differently from acyclic branched alkanes like tert-butyl groups? The causality lies in quantum mechanics and solvation dynamics:

• Walsh Orbitals and sp²-like Character: The carbon-carbon bonds in a cyclopropyl ring are highly strained, forcing the electron density outside the internuclear axis. These "Walsh orbitals" exhibit significant p-character (pseudo-π electron density). This polarizability allows the cyclopropyl ring to act as a weak hydrogen-bond acceptor with water molecules. This fundamentally lowers the lipophilicity per carbon atom compared to the purely sp³-hybridized, highly hydrophobic tert-butyl group[3].

• Steric Shielding and Desolvation: The quaternary carbon of the tert-butyl group creates a dense, impenetrable hydrophobic shield around the adjacent amine. This steric bulk disrupts the hydration shell around the nitrogen. In contrast, the 1-(2-methylcyclopropyl)ethyl moiety distributes its steric mass in a planar ring structure, altering the solvent accessibility to the polar amine and shifting the distribution of free base vs. protonated species at physiological pH.

Fig 1. Mechanistic causality of lipophilicity differences between tert-butyl and cyclopropyl motifs.

Self-Validating Experimental Protocol: LogD (pH 7.4) Determination

To objectively compare the lipophilicity of these amines in a drug-development context, researchers must use a robust, self-validating system. The Shake-Flask LC-MS/MS method is the gold standard for determining LogD at physiological pH.

Step-by-Step Methodology

• Buffer Preparation: Prepare a 100 mM sodium phosphate buffer, strictly adjusted to pH 7.4.

• Phase Saturation: Combine equal volumes of 1-octanol and the pH 7.4 buffer. Stir vigorously for 24 hours to mutually saturate the phases, preventing volume shifts during the experiment. Separate the phases using a separatory funnel.

• Analyte Spiking: Dissolve exactly 1.0 mg of the target amine (tert-butylamine or 1-(2-Methylcyclopropyl)ethan-1-amine) in 1.0 mL of the saturated aqueous buffer.

• Partitioning (Thermodynamic Equilibrium): Add 1.0 mL of saturated 1-octanol to the aqueous mixture in a sealed glass vial. Shake mechanically at 25°C for 60 minutes.

• Phase Separation: Centrifuge the vials at 3,000 × g for 15 minutes to break any micro-emulsions and ensure sharp phase boundaries.

• LC-MS/MS Quantification: Carefully extract aliquots from both the aqueous and octanol phases. Quantify the amine concentration in both phases using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Self-Validation (Mass Balance Check): Calculate the total mass of the amine recovered from both phases. Critical Step: The sum must equal 95–105% of the initial 1.0 mg spike. If mass is lost, it indicates volatilization or adsorption to the glass vial, which invalidates the run.

• Calculation: Calculate the distribution coefficient: LogD7.4 = Log10([Amine]octanol / [Amine]aqueous).

Fig 2. Self-validating Shake-Flask LC-MS/MS workflow for LogD7.4 determination.

References

• Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry.[Link]

• Tert-Butylamine (CID 6385) - Molecular Properties & Analysis. MolForge.[Link]

• Tert-Butylamine | C4H11N | CID 6385. PubChem - NIH. [Link]

Sources

• 1. molforge.ai [molforge.ai]
• 2. Tert-Butylamine | C4H11N | CID 6385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. BJOC - Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups [beilstein-journals.org]

A Senior Application Scientist's Guide to the Metabolic Stability of Cyclopropylamine Scaffolds in Liver Microsomes

Introduction: The Allure and Apprehension of the Cyclopropylamine Scaffold

In the landscape of modern medicinal chemistry, the cyclopropylamine moiety has emerged as a favored structural motif. Its appeal is rooted in the unique conformational constraint it imparts, often leading to improved potency and selectivity by locking ligands into bioactive conformations. The inherent strain of the three-membered ring also subtly alters the physicochemical properties of adjacent bonds, a feature chemists leverage to fine-tune parameters like pKa and lipophilicity.[1] However, this strained ring system, particularly when directly attached to a nitrogen atom, presents a metabolic puzzle. It can be a source of metabolic stability, with its high C-H bond dissociation energy reducing susceptibility to oxidative metabolism by Cytochrome P450 (CYP) enzymes.[1] Conversely, it can be a metabolic liability, prone to bioactivation pathways that lead to reactive intermediates, enzyme inactivation, and potential toxicity.[1][2][3]

This guide provides an in-depth comparison of the metabolic stability of cyclopropylamine scaffolds. We will dissect the experimental workflows used for assessment, explore the underlying biochemical mechanisms, and present comparative data to inform rational drug design. Our focus will be on the use of liver microsomes, a cost-effective and high-throughput in vitro tool that serves as the workhorse for early-stage metabolic assessment in drug discovery.[4][5][6]

Part 1: The Experimental Framework for Assessing Metabolic Stability

The foundation of any comparative analysis is a robust, well-validated experimental protocol. The in vitro liver microsomal stability assay is designed to measure the rate at which a compound is metabolized by the primary Phase I enzymes, most notably the CYP superfamily, which are highly concentrated in this subcellular fraction.[4][5]

Core Protocol: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This protocol is designed to be a self-validating system. The inclusion of positive and negative controls ensures that the results are interpretable and that the biological matrix is performing as expected.

1. Reagent Preparation:

• Phosphate Buffer (100 mM, pH 7.4): Prepare by mixing appropriate volumes of monobasic and dibasic potassium phosphate solutions. The pH of 7.4 is crucial as it mimics physiological conditions and is the optimal pH for most CYP enzyme activity.
• Test Compound Stock (10 mM in DMSO): Prepare a high-concentration stock solution. Subsequent dilutions will minimize the final DMSO concentration in the incubation, which should be kept below 0.5% to avoid enzyme inhibition.
• Working Solution (100 µM): Dilute the 10 mM stock in the phosphate buffer.[7]
• Human Liver Microsomes (20 mg/mL stock): Thaw pooled HLM from a reputable supplier (e.g., XenoTech, Corning) on ice. Pooling microsomes from multiple donors (typically >15) is critical to average out inter-individual variability in enzyme expression and activity.[4]
• NADPH Regenerating System (or 1 mM NADPH solution): NADPH is the essential cofactor that provides the reducing equivalents for the CYP catalytic cycle.[4][8] A regenerating system (e.g., containing glucose-6-phosphate and G6P-dehydrogenase) is often preferred for longer incubations to prevent cofactor depletion. For shorter time courses, a direct 1 mM solution of NADPH is sufficient.
• Quenching Solution (Acetonitrile with Internal Standard): Use ice-cold acetonitrile to terminate the enzymatic reaction by precipitating proteins.[5][9] Including a stable, structurally similar internal standard (IS) is vital for accurate quantification by LC-MS/MS, as it corrects for variations in sample processing and instrument response.

2. Incubation Procedure:

• In a 96-well plate, combine phosphate buffer and liver microsomes to achieve a final protein concentration of 0.5 mg/mL.[4][8] This concentration is a standard starting point, balancing detectable turnover with the assumption of first-order kinetics (i.e., substrate concentration is well below the enzyme's Km).
• Add the test compound's working solution to achieve a final concentration of 1 µM.[4][8][9]
• Pre-incubation: Gently mix and pre-incubate the plate at 37°C for 5-10 minutes. This step allows the system to reach thermal equilibrium before the reaction is initiated.[7]
• Initiation: Add the NADPH solution to start the reaction. This is your T=0 time point for sampling.
• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the incubation mixture to a separate plate containing the ice-cold quenching solution.[4][7]
• Control Incubations:
• Minus Cofactor (-NADPH): Run a parallel incubation for the longest time point (e.g., 60 min) without adding NADPH. A significant loss of compound in this well indicates chemical instability rather than enzymatic metabolism.[8]
• Positive Controls: Include compounds with known metabolic fates (e.g., Dextromethorphan for high clearance, Verapamil for moderate clearance) to verify the activity of the microsomal batch.[7]

3. Sample Analysis & Data Processing:

• Centrifuge the quenched plate to pellet the precipitated proteins.
• Transfer the supernatant to a new plate for analysis by LC-MS/MS.
• Develop a Multiple Reaction Monitoring (MRM) method for the parent compound and the internal standard for sensitive and specific quantification.
• Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample.
• Plot the natural logarithm (ln) of the percent remaining versus time. The slope of this line represents the elimination rate constant (k).[5][9]
• Calculate the in vitro half-life (t½) and intrinsic clearance (Clint) using the following equations:
• t½ (min) = 0.693 / k [10]
• Clint (µL/min/mg protein) = (0.693 / t½) * (1000 / Protein Concentration) [6][7]

Workflow Visualization

The following diagram illustrates the key stages of the microsomal stability assay.

Caption: Workflow for assessing metabolic stability using liver microsomes.

Part 2: Comparative Stability Data

The true value of the microsomal assay lies in its ability to rank-order compounds, allowing for direct comparison of structural analogs. Below is a representative dataset comparing the metabolic stability of several hypothetical compounds, including various cyclopropylamine derivatives and common non-cyclopropyl bioisosteres.

Compound ID	Structural Motif	t½ (min)	Clint (µL/min/mg)	Stability Class
CPA-01	Secondary cyclopropylamine	18.5	37.5	Moderate
CPA-02	Tertiary (N-Methyl) cyclopropylamine	> 60	< 11.6	High
CPA-03	Cyclopropylamine adjacent to EWG*	45.1	15.4	Moderate-High
CPA-04	Cyclopropylamine adjacent to EDG**	9.2	75.3	Low
COMP-01	Acyclic Isopropylamine analog	25.0	27.7	Moderate
COMP-02	Pyrrolidine analog	> 60	< 11.6	High
COMP-03	Piperidine analog	52.3	13.2	High

*EWG: Electron-Withdrawing Group **EDG: Electron-Donating Group

Analysis of Comparative Data:

• N-Substitution is Key: The stark difference between CPA-01 (secondary amine) and CPA-02 (tertiary amine) highlights a critical structure-activity relationship. Secondary cyclopropylamines possess an N-H bond that can be a site for hydrogen atom abstraction (HAT), a potential initiating step for ring-opening and inactivation pathways.[2][3][11] Masking this site via N-alkylation often, but not always, enhances metabolic stability by blocking this route.

• Electronic Effects Matter: The stability of CPA-03 versus CPA-04 demonstrates the influence of local electronics. An electron-withdrawing group can decrease the electron density on the nitrogen, making it less susceptible to oxidation by CYPs. Conversely, an electron-donating group can enhance the rate of oxidation, leading to rapid metabolism.

• Cyclopropyl vs. Acyclic Amines: In this dataset, the cyclopropylamine CPA-01 is slightly less stable than its isopropylamine counterpart COMP-01 . This is not a universal rule but illustrates that the cyclopropyl group does not automatically confer stability and can, in some contexts, introduce unique metabolic liabilities.

• Comparison to Saturated Heterocycles: The high stability of the pyrrolidine (COMP-02 ) and piperidine (COMP-03 ) analogs is typical. These saturated rings are often more metabolically robust than their acyclic or strained-ring counterparts, though they are still susceptible to oxidation at carbons alpha to the nitrogen.

Part 3: Mechanistic Insights into Cyclopropylamine Metabolism

The metabolic fate of a cyclopropylamine is a bifurcation between two general pathways: metabolism that leaves the ring intact and metabolism that proceeds via ring scission. The latter is often associated with the formation of reactive intermediates.

Pathway A: Ring-Intact Metabolism

This is the desired metabolic route for drug candidates. It involves typical Phase I reactions on other parts of the molecule, such as:

• Hydroxylation: Oxidation of aliphatic or aromatic C-H bonds distant from the cyclopropylamine moiety.

• N-dealkylation: If the amine is tertiary (e.g., N-methyl), CYPs can catalyze the removal of the alkyl group, leaving a secondary cyclopropylamine which may then be susceptible to ring-opening.[12]

Pathway B: Ring-Opening and Bioactivation

This pathway is of significant concern in drug development. It is typically initiated by oxidation at or near the cyclopropylamine nitrogen, mediated by CYP enzymes (and in some cases, Flavin-containing Monooxygenases, FMOs).[1][13]

The prevailing mechanism is thought to involve a Hydrogen Atom Transfer (HAT) from the nitrogen (for secondary amines) or an adjacent carbon, rather than a Single Electron Transfer (SET).[11][12]

• Initiation (Oxidation): A CYP enzyme, such as CYP1A2 or CYP3A4, oxidizes the cyclopropylamine.[1][14]

• Radical Formation: This oxidation can generate a neutral aminyl radical.[2][3]

• Ring Scission: The highly strained cyclopropyl ring undergoes rapid β-scission, opening to form a more stable carbon-centered radical.[2][3]

• Reactive Intermediate Formation: This radical can then be further oxidized to form reactive, electrophilic species like α,β-unsaturated aldehydes.[14][15][16]

• Downstream Consequences: These reactive metabolites can covalently bind to cellular macromolecules like proteins, leading to haptens that can trigger an immune response, or they can be trapped by glutathione (GSH) to form GSH adducts.[1] The hepatotoxicity associated with the antibiotic trovafloxacin, for example, has been linked to the metabolic activation of its cyclopropylamine moiety.[1][14][15][16]

Metabolic Pathways Visualization

The diagram below outlines the competing metabolic pathways for a generic secondary cyclopropylamine scaffold.

Caption: Competing metabolic fates of cyclopropylamine scaffolds.

Conclusion and Recommendations for Drug Design

The metabolic stability of a cyclopropylamine-containing compound is not an intrinsic property of the scaffold itself but is highly dependent on its structural context. While it can be a tool to block metabolism at certain positions, its proximity to nitrogen introduces a potential liability that must be carefully evaluated.

Key Takeaways for Researchers:

• Prioritize Early Assessment: Utilize the in vitro liver microsomal stability assay early in the discovery process to rank-order compounds and identify potential metabolic liabilities.

• Mind the Nitrogen: Secondary cyclopropylamines are often more susceptible to ring-opening than their tertiary counterparts. Consider N-substitution as a strategy to enhance stability, but be aware that N-dealkylation can unmask the liability.

• Control Local Electronics: Modulate the electronic environment around the amine. The introduction of electron-withdrawing groups can decrease the nitrogen's susceptibility to oxidation.

• Look for the Signs: When conducting metabolite identification studies, actively search for signatures of ring-opening, such as GSH adducts or metabolites corresponding to a 3-carbon chain addition, which may indicate the formation of reactive intermediates.

• Consider Alternatives: If a cyclopropylamine moiety proves to be a persistent metabolic liability, evaluate bioisosteric replacements such as small, saturated heterocycles (e.g., azetidine, pyrrolidine) or other conformationally constrained acyclic amines.

By combining robust experimental evaluation with a deep mechanistic understanding, researchers can effectively navigate the complexities of cyclopropylamine metabolism, harnessing its benefits while mitigating its risks to design safer and more effective medicines.

References

• Cerny, M. A., & Hanzlik, R. P. (2006). Cytochrome P450-catalyzed oxidation of N-benzyl-N-cyclopropylamine generates both cyclopropanone hydrate and 3-hydroxypropionaldehyde via hydrogen abstraction, not single electron transfer. Journal of the American Chemical Society, 128(10), 3346-3354. [Link]

• Liu, D., et al. (2017). Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference. Frontiers in Pharmacology, 8, 40. [Link]

• Totah, R. A., & Hanzlik, R. P. (2005). Cyclopropylamine inactivation of cytochromes P450: Role of metabolic intermediate complexes. Journal of Pharmacology and Experimental Therapeutics, 313(1), 244-251. [Link]

• Liu, D., et al. (2017). Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference. Frontiers in Pharmacology. [Link]

• Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

• Cyprotex (Evotec). Microsomal Stability. Cyprotex ADME-Tox Solutions. [Link]

• Totah, R. A., & Hanzlik, R. P. (2005). Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes. The Journal of pharmacology and experimental therapeutics, 313(1), 244-51. [Link]

• Cerny, M. A., & Hanzlik, R. P. (2006). Cytochrome P450-Catalyzed Oxidation of N-Benzyl-N-cyclopropylamine Generates Both Cyclopropanone Hydrate and 3-Hydroxypropionaldehyde via Hydrogen Abstraction, Not Single Electron Transfer. Journal of the American Chemical Society. [Link]

• Mercell. Metabolic stability in liver microsomes. [Link]

• Charnwood Discovery. Microsomal Stability - In Vitro Assay. [Link]

• ResearchGate. Proposed mechanisms involved in BCA-induced inactivation of cytochrome P450. [Link]

• Sun, Q., et al. (2008). In Vitro Metabolism of a Model Cyclopropylamine to Reactive Intermediate: Insights into Trovafloxacin-Induced Hepatotoxicity. Chemical Research in Toxicology, 21(3), 725-734. [Link]

• Domainex. Microsomal Clearance/Stability Assay. [Link]

• BioDuro. ADME Microsomal Stability Assay. [Link]

• Sun, Q., et al. (2007). Mechanisms of trovafloxacin hepatotoxicity: studies of a model cyclopropylamine-containing system. Bioorganic & medicinal chemistry letters, 17(24), 6682-6. [Link]

• Semantic Scholar. Figure 17 from Bioactivation of drugs: risk and drug design. [Link]

• ResearchGate. Examples of Pharmacologically Active Compounds Containing the Cyclopropylamine Group and Bioactivation by P450 and MAO Enzymes. [Link]

• Zhang, Y., et al. (2025). Development of an LC-MS/MS method to quantitatively analyze escitalopram and its metabolites with application in liver and placenta microsome metabolism. Biomedical Chromatography. [Link]

• Li, L., et al. (2013). Rapid LC-MS Drug Metabolite Profiling Using Microsomal Enzyme Bioreactors in a Parallel Processing Format. Analytical chemistry, 85(11), 5425-32. [Link]

• ResearchGate. LC–MS-Based Metabolomics in the Study of Drug-Induced Liver Injury. [Link]

• El-Behairy, M. F., et al. (2020). Phase I metabolic profiling and unexpected reactive metabolites in human liver microsome incubations of X-376 using LC-MS/MS: bioactivation pathway elucidation and in silico toxicity studies of its metabolites. RSC Advances, 10(10), 5945-5956. [Link]

• Attwa, M. W., et al. (2021). LC–MS/MS Estimation of Rociletinib Levels in Human Liver Microsomes: Application to Metabolic Stability Estimation. Journal of Chromatographic Science, 59(8), 735-742. [Link]

• Malaria World. Exploration and Characterization of the Antimalarial Activity of Cyclopropyl Carboxamides that Target the Mitochondrial Protein. [Link]

• Edwards, R. A., et al. (2023). Optimization of 3-Cyano-7-cyclopropylamino-pyrazolo[1,5-a]pyrimidines Toward the Development of an In Vivo Chemical Probe for CSNK2A. bioRxiv. [Link]

• ResearchGate. Enhancement of metabolic stability with structural modifications. [Link]

• Sun, Q., et al. (2008). In vitro metabolism of a model cyclopropylamine to reactive intermediate: insights into trovafloxacin-induced hepatotoxicity. Chemical research in toxicology, 21(3), 725-34. [Link]

• ResearchGate. Free radical mechanism of cyclopropylamine ring opening: insights into trovafloxacin-induced hepatotoxicity. [Link]

• ResearchGate. N-Dealkylation of an N -Cyclopropylamine by Horseradish Peroxidase. Fate of the Cyclopropyl Group. [Link]

• Wei, Y., et al. (2025). New structural scaffolds to enhance the metabolic stability of arginine-derived PAD4 inhibitors. European Journal of Medicinal Chemistry, 285, 117215. [Link]

• Słoczyńska, K., et al. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta pharmaceutica (Zagreb, Croatia), 69(1), 11-26. [Link]

• Ceusters, S. (2022). EIGHT-MEMBERED CYCLIC AMINES AS NOVEL SCAFFOLDS FOR DRUG DISCOVERY. PhD Thesis. [Link]

• Sardana, M., et al. (2022). Exploring the enzyme-catalyzed synthesis of isotope labeled cyclopropanes. Journal of labelled compounds & radiopharmaceuticals, 65(4), 86-100. [Link]

• Baranczewski, P., et al. (2006). Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. Pharmacology & therapeutics, 110(3), 429-50. [Link]

• McDonald, T. R., et al. (2020). Selective Carbon–Carbon Bond Cleavage of Cyclopropanols. Chemical Reviews, 120(24), 13410-13488. [Link]

• ResearchGate. Selective Carbon–Carbon Bond Cleavage of Cyclopropylamine Derivatives. [Link]

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Conformational Rigidity &amp; Bioisosterism: 1-Methylcyclopropyl vs. Acyclic Amines

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, DMPK Researchers[1][2][3]

Executive Summary: The "Rigidification" Tactic

In the optimization of small molecule drugs, the 1-methylcyclopropyl group serves as a high-value bioisostere for the tert-butyl group.[2] While both moieties provide significant steric bulk (filling hydrophobic pockets), they differ fundamentally in their conformational dynamics and electronic influence.[4][5]

The tert-butyl group is a "spinning top"—sterically demanding but rotationally free around the C-N bond. In contrast, the 1-methylcyclopropyl group acts as a conformational lock .[2] The strain of the cyclopropane ring (approx. 27.5 kcal/mol) and the specific hybridization of the ring carbons force adjacent substituents into defined vectors. This guide analyzes why switching from an acyclic amine (like tert-butylamine or isopropylamine) to a 1-methylcyclopropylamine can improve potency, lower pKa, and mitigate metabolic liabilities.[2][3]

Structural & Conformational Analysis

The "Thorpe-Ingold" Effect on Steroids

The cyclopropyl group is not merely a space-filler; it is an electronic modulator.[2][3] The carbon atoms in the ring possess significant ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

character (often described as ), leaving the exocyclic bonds with increased -character.

• Bond Angles: The internal bond angle is 60°, far from the ideal 109.5°.[1] This forces the exocyclic bonds to widen (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ), creating a unique steric footprint that is wider and flatter than an isopropyl group.[1]

• Conformational Locking: In spirocyclic systems or when attached to rings, the 1-methylcyclopropyl group exerts a profound ortho-substituent effect .[2][3] Unlike an isopropyl group, which can rotate to relieve strain, the methylcyclopropyl group forces adjacent substituents into specific conformations (often axial in six-membered rings) to minimize torsional strain with the ring hydrogens.[1]

Visualization: Conformational Energy Landscape

The following diagram illustrates the energy penalty associated with rotation for an acyclic amine versus the restricted well of the cyclopropyl analogue.

Figure 1: Entropic advantage of conformational restriction.[2][3][4][5] The 1-methylcyclopropyl group pre-organizes the molecule, reducing the entropy loss upon binding to the protein target.[1]

Physicochemical Properties: The Data

The electronic difference between the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

carbons of a tert-butyl group and the strained carbons of a cyclopropyl ring leads to a measurable drop in basicity. This is a critical tactic for improving membrane permeability and reducing hERG channel blockage, which often correlates with high basicity.[5]

Table 1: Comparative Properties

Property	tert-Butylamine	1-Methylcyclopropylamine	Impact on Drug Design
Structure	(CH3)3C-NH2	(CH2)2C(Me)-NH2	Rigid bioisostere.[2][3]
Basicity (pKa)	10.68	~9.0 - 9.5	Lower pKa improves permeability and reduces cation-trapping.[2][3][5]
Lipophilicity	High (Bulky alkyl)	Moderate	Cyclopropyl is less lipophilic than isomeric acyclic alkyls.[2][3][5]
Metabolic Risk	Low (Stable)	Moderate (See Section 4)	Requires "methyl block" to prevent ring opening.[2][3][5]
C-N Bond Length	1.47 Å	1.44 Å	Shorter bond due to increased s-character.[2][3][5]

Metabolic Stability & Toxicology[1][2][3][4][6][7][8]

The "Suicide Inhibition" Trap

Unsubstituted cyclopropylamines are notorious Mechanism-Based Inhibitors (MBIs) of Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4).[2][3][4]

• Mechanism: Single Electron Transfer (SET) from the nitrogen to the heme iron generates an aminium radical cation.[4]

• Fate: This radical triggers the opening of the strained cyclopropyl ring, forming a reactive carbon radical that covalently binds to the heme porphyrin, irreversibly inactivating the enzyme.[1]

The "Methyl Block" Solution

Substituting the alpha-carbon (1-position) with a methyl group dramatically alters this profile.[2][3]

• Blocks

  -H Abstraction: Standard N-dealkylation often starts with H-abstraction at the alpha position.[2][3][5] 1-Methylcyclopropyl lacks this proton.[2][3][5]

• Steric Shielding: The methyl group sterically hinders the approach of the heme iron to the nitrogen lone pair, reducing the likelihood of the initial SET event.[1]

• Result: While not immune to oxidation (the methyl group itself can be hydroxylated), 1-methylcyclopropylamines are significantly less prone to causing suicide inhibition compared to their unsubstituted counterparts.[2][4][5]

Figure 2: The 1-methyl substitution prevents the catastrophic ring-opening pathway associated with mechanism-based inhibition.[2][3][4]

Case Study: HCV NS3/4A Protease Inhibitors

Context: In the development of second-generation HCV protease inhibitors (analogues of Grazoprevir), researchers needed to fill the hydrophobic S4 pocket of the enzyme.[4]

• Challenge: The pocket required a large hydrophobic group, but flexibility led to entropic penalties upon binding.[1]

• Solution: Researchers systematically increased the size of the P4 capping moiety.

  • Acyclic/Small: Isopropyl or simple cyclopropyl groups were insufficient for optimal potency.[2][3][4][5]

  • Rigidified: The 1-methylcyclopropyl group provided the perfect balance of steric bulk and rigidity.[2] It filled the pocket more effectively than smaller groups and, unlike flexible acyclic chains, paid a lower entropic cost upon binding.[1]

• Outcome: The 1-methylcyclopropyl analogue demonstrated nanomolar potency, contributing to the "substrate envelope" design strategy that minimizes drug resistance.[1]

Experimental Protocol: Synthesis of 1-Methylcyclopropylamine

Objective: Synthesize 1-methylcyclopropylamine hydrochloride from commercially available precursors. Method: Hofmann Rearrangement of 1-methylcyclopropanecarboxamide.[2][3][5]

Reagents

• 1-Methylcyclopropanecarboxamide (Starting Material)[2][3][4][6]

• Sodium Hypochlorite (NaOCl), 10-13% aqueous solution[1][2][3][4]

• Sodium Hydroxide (NaOH), 50% aqueous solution[1][4][6]

• Hydrochloric Acid (HCl), concentrated[1][4]

• Solvents: Water, Dichloromethane (DCM)[1][4]

Step-by-Step Workflow

• Preparation of Hypobromite/Hypochlorite Species:

  • In a reaction vessel, charge 1-Methylcyclopropanecarboxamide (1.0 eq) and water.

  • Cool the mixture to 0–5 °C using an ice bath.

  • Add NaOH (4.0 eq) slowly to maintain temperature <10 °C.

• Rearrangement:

  • Add NaOCl solution (1.1 eq) dropwise over 30 minutes. Crucial: Maintain temperature <5 °C to prevent side reactions.

  • Once addition is complete, allow the mixture to warm to ambient temperature (20–25 °C) .

  • Stir for 1–2 hours. Monitor consumption of amide by TLC or LCMS.[2][4][5]

  • Observation: The solution may turn slightly yellow; gas evolution (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    trapped as carbonate) indicates the rearrangement is proceeding.

• Isolation:

  • Extract the reaction mixture with Dichloromethane (3 x volumes) . The amine product is in the organic layer.[1]

  • Note: 1-Methylcyclopropylamine is volatile (bp ~70-80 °C).[2][3][5] Do not rotovap to dryness under high vacuum.[2][3][5]

• Salt Formation:

  • Cool the organic layer to 0 °C.[5]

  • Bubble HCl gas or add HCl in dioxane (1.1 eq) dropwise.[2][3][4][5]

  • The 1-methylcyclopropylamine hydrochloride salt will precipitate as a white solid.[2][3][5]

  • Filter the solid, wash with cold ether, and dry under vacuum.[1]

• Validation:

  • 1H NMR (D2O): Look for the disappearance of amide protons and the characteristic high-field cyclopropyl protons (0.6–0.9 ppm) and the singlet methyl group (~1.4 ppm).[4]

References

• Wiberg, K. B., et al. (1990).[2][5] Conformational properties of cyclopropanes.[2][5] Journal of Organic Chemistry.[2][3][5][7] Link[1][3]

• Silverman, R. B., & Zieske, P. A. (1985).[1][5][8] 1-Benzylcyclopropylamine and 1-(phenylcyclopropyl)methylamine: an inactivator and a substrate of monoamine oxidase.[2][3][8] Journal of Medicinal Chemistry.[2][3][5][8] Link

• Meanwell, N. A. (2011).[2][3][5] Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry.[2][3][5][8] Link[1][3]

• Nair, V., et al. (2020).[2][5] Avoiding Drug Resistance by Substrate Envelope-Guided Design: Toward Potent and Robust HCV NS3/4A Protease Inhibitors. mBio.[2][3][5] Link[1][3]

• Kalgutkar, A. S., et al. (2005).[2][4][5][7] Metabolism-guided drug design and optimization strategies.[2][3][5] Current Topics in Medicinal Chemistry. Link

Sources

• 1. CN104447293A - Method for preparing 1-methyl cyclopropane carboxylic acid - Google Patents [patents.google.com]
• 2. Tert-Butylamine | C4H11N | CID 6385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. patents.justia.com [patents.justia.com]
• 7. researchgate.net [researchgate.net]
• 8. 1-Benzylcyclopropylamine and 1-(phenylcyclopropyl)methylamine: an inactivator and a substrate of monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

LogP Comparison of Cyclopropylamine Derivatives: A Technical Guide for Medicinal Chemists

The following guide provides an in-depth technical comparison of the lipophilicity (LogP) and physicochemical properties of cyclopropylamine derivatives.

Executive Summary

Cyclopropylamine (CPA) is a privileged pharmacophore in modern drug discovery, often utilized as a bioisostere for isopropyl or ethyl groups.[1] Its incorporation into drug scaffolds (e.g., Ciprofloxacin, Tranylcypromine, Prasugrel) is driven not just by steric fit, but by its unique electronic properties resulting from ring strain.[1]

Key Finding: Contrary to the general rule that carbocycles increase lipophilicity, cyclopropylamine (

) is significantly less lipophilic than its acyclic analog, isopropylamine ( ). Furthermore, the cyclopropyl group exerts a strong electron-withdrawing effect relative to alkyl chains, lowering the basicity (pKa) of the amine by log units. This "pKa shift" often improves membrane permeability (LogD ) more effectively than lipophilicity modulation alone.[1]

Comparative Analysis: The "Cyclopropyl Effect"

Cyclopropylamine vs. Aliphatic Analogs

The comparison between cyclopropylamine (CPA) and isopropylamine (IPA) represents a classic bioisosteric exchange.[1] While both moieties present a similar steric bulk, their physicochemical profiles diverge due to the high

-character ( hybridization) of the cyclopropyl carbon-carbon bonds.

Table 1: Physicochemical Comparison of C3-Amine Analogs

Property	Cyclopropylamine (CPA)	Isopropylamine (IPA)	Cyclobutylamine (CBA)
Structure	Cyclic ( )	Acyclic ( )	Cyclic ( )
Exp.[1] LogP (Neutral)	0.07	0.26	~0.20
pKa (Conjugate Acid)	9.10	10.63	9.68
Electronic Character	-donor / -acceptor	Inductive donor (+I)	Intermediate
Metabolic Liability	Resistant to -hydroxylation	Prone to N-dealkylation	Moderate

Mechanistic Insight:

• Lipophilicity: The lower LogP of CPA compared to IPA is attributed to the "polar hydrophobicity" of the cyclopropane ring.[1] The strained bonds have significant

  -character, allowing for stronger solvation by water molecules compared to the purely aliphatic isopropyl group.[1]

• Basicity (The Permeability Lever): The most critical distinction is the pKa.[1] At physiological pH (7.4), IPA (pKa 10.[1]6) is

  ionized.[1] CPA (pKa 9.[1]1) has a higher fraction of neutral species ( ).[1] Consequently, while the intrinsic lipophilicity (LogP) of CPA is lower, its effective distribution coefficient (LogD ) can be superior for membrane crossing.

Substituent Effects: Fluorination

Fluorination of the cyclopropyl ring is a strategy to further modulate LogP and metabolic stability.[1]

• 2-Fluorocyclopropylamine: Introducing fluorine typically lowers the pKa further (inductive effect) but may increase or decrease LogP depending on the vector.[1]

• LogP Trend:

  . (Note: Monofluorination often decreases LogP slightly due to polarity, while trifluoromethylation drastically increases it).[1]

Experimental Protocols for LogP Determination

For cyclopropylamine derivatives, standard Shake-Flask methods can be error-prone due to the volatility of low-molecular-weight amines and their high water solubility.[1] The following protocols are validated for this specific chemical class.

Workflow Visualization

The following diagram outlines the decision process for selecting the appropriate LogP determination method.

Figure 1: Decision tree for selecting the optimal LogP determination methodology for amine derivatives.

Protocol A: Miniaturized Shake-Flask (Potentiometric)

This is the "Gold Standard" for ionizable amines.[1]

Reagents:

• n-Octanol (HPLC Grade, water-saturated).[1]

• Phosphate Buffered Saline (PBS), pH 7.4.[1]

• 0.1 M HCl and 0.1 M NaOH for titration.[1]

Step-by-Step Procedure:

• Saturation: Pre-saturate n-octanol with the aqueous buffer and vice-versa for 24 hours to prevent volume changes during partitioning.

• Preparation: Dissolve the amine derivative (approx. 1-2 mg) in the aqueous phase (pre-saturated buffer). Measure the UV absorbance (

  ) or concentration via LC-MS.

• Partitioning: Add an equal volume of pre-saturated n-octanol.

• Equilibration: Shake vigorously for 60 minutes at 25°C. Centrifuge at 3000 rpm for 10 minutes to separate phases.

• Quantification: Sample the aqueous phase.[1] Measure concentration (

  ).[1]

• Calculation:

  Note: For LogP (neutral), perform the experiment at pH > pKa + 2 (e.g., pH 12 for CPA) or calculate using the Henderson-Hasselbalch equation.

Protocol B: RP-HPLC Estimation (High Throughput)

Ideal for screening libraries of derivatives.[1]

Reagents:

• Column: C18 Reversed-Phase (e.g., Agilent Zorbax Eclipse).[1]

• Mobile Phase: Methanol/Water (buffered at pH 11 to ensure neutral species, or pH 7.4 for LogD).[1]

• Standard: Mixture of amines with known LogP (e.g., Benzylamine, Aniline).[1]

Procedure:

• Calibration: Inject standards and record retention times (

  ). Calculate capacity factor .[1]

• Correlation: Plot

  vs. Literature LogP to generate a calibration curve.

• Measurement: Inject cyclopropylamine derivative.

• Derivatization (Optional but Recommended): Since CPA lacks a strong chromophore, pre-column derivatization with AQC (6-aminoquinolyl-N-hydroxysuccinimidyl carbamate) is recommended for UV detection.[1] Alternatively, use ELSD or Mass Spectrometry detection.[1]

References

• Experimental LogP and pKa values of Cyclopropylamine

  • Source: National Center for Biotechnology Information.[1] PubChem Compound Summary for CID 69828, Cyclopropylamine.[1]

  • URL:[Link]

• Experimental LogP of Isopropylamine

  • Source: National Center for Biotechnology Information.[1] PubChem Compound Summary for CID 6363, Isopropylamine.[1]

  • URL:[Link]

• LogP Determination Protocols (HPLC & Shake Flask)

  • Source: ThermoFisher Scientific.[1] HPLC determination of biogenic amines.

• Basicity and Structural Effects of Cyclopropyl Group

  • Source: Royal Society of Chemistry.[1] Conformational preferences and basicities of monofluorinated cyclopropyl amines.

  • URL:[Link]

Sources

• 1. Isopropylamine | C3H9N | CID 6363 - PubChem [pubchem.ncbi.nlm.nih.gov]

Bioisosteric Replacement of Alkene with Cyclopropane Ring: A Technical Guide

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the replacement of an alkene double bond (

) with a cyclopropane ring is a high-impact bioisosteric strategy. While both moieties share -like electronic characteristics (due to the cyclopropane's "bent" or "banana" bonds), the cyclopropane ring offers distinct advantages: conformational rigidification , metabolic shielding , and improved physicochemical properties (solubility and lipophilicity modulation).

This guide objectively compares the performance of alkene-to-cyclopropane replacements, supported by experimental data and validated synthetic protocols.

Physicochemical & Structural Comparison

The utility of this bioisostere stems from the unique geometry and electronic structure of the cyclopropane ring. Unlike a standard alkane chain, the cyclopropane carbons possess significant

-character in their C-H bonds and -character in their C-C bonds, allowing them to mimic the electronic distribution of an alkene while removing the metabolic liability of the -system.

Comparative Metrics Table

Feature	Alkene ( )	Cyclopropane ( )	Impact on Drug Design
Hybridization		Pseudo- (Walsh Orbitals)	Mimics -system electronics without -reactivity.
Bond Angle	~120°	60° (internuclear)	Introduces high ring strain (~27.5 kcal/mol), altering reactivity.
Conformation	Planar (Rigid)	3D Rigid (Cis/Trans defined)	"Escape from flatland"; vectors substituents out of plane.
Metabolic Liability	High (Epoxidation, reduction)	Low to Moderate	Blocks CYP450 oxidation at the double bond; reduces clearance.
Lipophilicity	High	Moderate	Often lowers LogD slightly compared to corresponding alkene/phenyl.
Solubility	Low (typically)	Improved	Disruption of planar stacking improves aqueous solubility.

Decision Logic: When to Deploy this Bioisostere

The following decision tree illustrates the strategic logic for replacing an alkene (or phenyl ring) with a cyclopropane moiety during lead optimization.

Figure 1: Strategic decision pathway for deploying cyclopropane bioisosteres to address specific ADME-Tox liabilities.

Performance Comparison: Case Studies & Data

Case Study A: Metabolic Stability (LTC4S Inhibitors)

Context: AstraZeneca optimized Leukotriene C4 Synthase (LTC4S) inhibitors for asthma. The initial leads containing benzene rings suffered from high hepatic clearance and poor oral bioavailability. Intervention: Replacement of a meta-substituted benzene ring with a trans-cyclopropane.

Metric	Benzene Analog (Compd 82)	Cyclopropane Bioisostere (Compd 83)	Outcome
Inhibitory Activity	High	Maintained	Bioactivity preserved despite structural change.
Lipophilicity (LogD)	High	Reduced	Improved physicochemical profile.
Hepatic Clearance	High	Significantly Lowered	Critical for oral dosing viability.
Clinical Candidate	N/A	AZD9898 (IC50 = 0.28 nM)	Successful progression to clinical candidate.

Analysis: The cyclopropane ring mimicked the vector orientation of the meta-benzene substituents but eliminated the aromatic ring's liability for oxidative metabolism and reduced the overall lipophilicity, directly translating to improved in vivo PK.

Case Study B: Selectivity Modulation (Estrogen Receptor Ligands)

Context: Stilbene derivatives (like Tamoxifen) are non-steroidal estrogen receptor (ER) modulators but often exhibit mixed agonist/antagonist profiles and poor subtype selectivity. Intervention: Synthesis of 1,1-dichloro-cis-2,3-diphenylcyclopropane (Analog I) and related derivatives.

Parameter	Stilbene Analog (Alkenes)	Cyclopropane Analog	Interpretation
ER Binding Affinity	High ( in nM range)	Lower	Rigidification slightly penalized binding entropy.
Subtype Selectivity	Low (ER ER )	High (ER selective)	Conformational lock favored specific subtype pocket.
Functional Profile	Mixed Agonist/Antagonist	Pure Antagonist	The "bent" geometry prevented the helix-12 folding required for agonism.

Analysis: While raw potency decreased, the quality of the molecule improved via enhanced selectivity and a cleaner functional profile (pure antagonism), demonstrating the power of conformational restriction.

Experimental Protocols: Synthesis & Validation

To implement this bioisosteric replacement, the Simmons-Smith Cyclopropanation is the gold-standard methodology due to its stereospecificity (retention of alkene geometry).

Protocol: Zinc-Carbenoid Cyclopropanation (Simmons-Smith)

Objective: Stereospecific conversion of a chiral allylic alcohol/alkene to a cyclopropane.

Materials:

• Substrate: Alkene (1.0 equiv)

• Reagent: Diethylzinc (

  , 1.0 M in hexanes, 2.0-3.0 equiv)

• Carbenoid Source: Diiodomethane (

  , 2.0-3.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

• Atmosphere: Argon or Nitrogen (Strictly inert)

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and rubber septum. Purge with Argon.

• Solvent & Reagent Prep: Add anhydrous DCM and cool to 0°C (ice bath).

• Carbenoid Generation:

  • Add

    solution slowly via syringe.

  • Critical Step: Add

    dropwise over 10-15 minutes. A white precipitate ( ) may form.

  • Stir at 0°C for 20-30 minutes to form the active species (

    or ).

• Substrate Addition: Dissolve the alkene substrate in a minimal amount of anhydrous DCM and add dropwise to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature (RT) naturally. Stir for 12-24 hours. Monitor by TLC or LC-MS.

• Quench (Exothermic):

  • Cool back to 0°C.

  • Safety: Slowly add saturated aqueous

    . Vigorous gas evolution (ethane) will occur.

• Workup: Separate layers. Extract aqueous layer with DCM (3x). Wash combined organics with saturated

  and brine. Dry over .

• Purification: Concentrate in vacuo and purify via flash column chromatography.

Synthetic Pathway Visualization

Figure 2: Mechanism of the Simmons-Smith reaction, highlighting the concerted transition state that ensures stereospecificity.

References

• BenchChem. (2025). Application Notes and Protocols: Simmons-Smith Cyclopropanation of Unsaturated Aldehydes. Link

• Meanwell, N. A. (2011). Bioisosteres in Drug Design. Journal of Medicinal Chemistry.

• AstraZeneca. (2019). Discovery of the Oral Leukotriene C4 Synthase Inhibitor AZD9898. Journal of Medicinal Chemistry. Link

• Gaugaz, F. Z., et al. (2014). The impact of cyclopropane configuration on the biological activity of cyclopropyl-epothilones. ChemMedChem. Link

• Barnes,-Seeman, D., et al. (2013). The Role of Cyclopropanes in Medicinal Chemistry. Current Topics in Medicinal Chemistry.

• Li, D. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. European Journal of Medicinal Chemistry. Link

CYP450 inhibition profile of cyclopropylamine fragments

Navigating CYP450 Liability: A Comparative Guide to Cyclopropylamine Fragments and Their Bioisosteres

Introduction: The Dual Nature of Cyclopropylamines

In modern drug discovery, cyclopropylamine fragments are highly valued molecular building blocks. Their incorporation effectively constrains aliphatic systems, enhances target binding affinity through favorable entropic contributions, and improves overall pharmacokinetic properties[1]. However, as a Senior Application Scientist evaluating structural motifs, it is critical to recognize their primary liability:2[2].

This guide objectively compares the CYP450 inhibition profiles of cyclopropylamine fragments against modern bioisosteric alternatives (e.g., oxetanes, amino-bicyclopentanes). It details the mechanistic causality of their enzyme inactivation and provides a self-validating experimental protocol for rigorously profiling time-dependent inhibition (TDI).

Mechanistic Causality of CYP450 Inactivation

Unlike reversible inhibition—where a molecule transiently occupies an enzyme's active site—cyclopropylamines frequently act as suicide inhibitors. The causality of this irreversible inhibition lies in the highly oxidative environment of the CYP450 active site, particularly within CYP3A4 and CYP2D6.

When a cyclopropylamine enters the CYP active site, the enzyme catalyzes a single-electron transfer (SET) from the amine nitrogen to the prosthetic heme group, forming a radical cation. This unstable intermediate undergoes rapid ring-opening to generate a highly reactive primary carbon radical. This radical subsequently alkylates the heme iron or the apoprotein, irreversibly destroying the enzyme's catalytic capacity[3]. Alternatively, the nitrogen can be oxidized to form a nitroso metabolite that coordinates tightly to the heme iron, forming a stable 4 that prevents further substrate turnover[4].

Mechanisms of CYP450 inactivation by cyclopropylamines via heme alkylation or MIC formation.

Comparative CYP450 Inhibition Profiles

To engineer out the MBI liability of cyclopropylamines while retaining their unique geometric properties, medicinal chemists utilize specific bioisosteric replacements. The causality behind these structural shifts is rooted in altering the electronic landscape or steric rigidity of the amine:

• Oxetanes : Replacing a cyclopropyl ring with an oxetane reduces both lipophilicity and basicity. The strong electron-withdrawing nature of the oxygen atom destabilizes the formation of the initial nitrogen radical cation, effectively3[3].

• Amino-Bicyclopentanes (Amino-BCPs) : These motifs provide a metabolically stable alternative. The highly strained, rigid bicyclic framework resists the radical ring-opening cascade that plagues simple cyclopropanes[3].

• gem-Difluorocyclopropanes : The addition of fluorine atoms lowers the HOMO energy of the adjacent amine, imposing an electronic barrier that impedes the initial single-electron oxidation by the CYP450 enzyme[1].

Table 1: Quantitative CYP3A4 Inhibition Profile Comparison (Note: Values represent typical benchmarks derived from structural alert profiling and QSAR modeling of CYP3A4 inhibitors[5].)

Fragment Class	Representative Motif	CYP3A4 Reversible IC50 (µM)	CYP3A4 MBI Shift (IC50 fold-change)	kinact (min⁻¹)	KI (µM)	MBI Liability
Cyclopropylamine	N-benzylcyclopropylamine	5.2	> 10x shift	0.15	4.5	High (Irreversible)
Oxetane-amine	3-aminooxetane derivative	> 50	No shift	N/A	N/A	Low
Amino-BCP	Bicyclo[1.1.1]pentan-1-amine	> 50	No shift	N/A	N/A	Low
gem-Difluorocyclopropyl	2,2-difluorocyclopropan-1-amine	12.4	< 1.5x shift	N/A	N/A	Low/Moderate

Experimental Workflow: Self-Validating Protocol for TDI Assessment

To objectively evaluate the CYP liability of a cyclopropylamine hit versus a bioisostere, a robust Time-Dependent Inhibition (TDI) assay is mandatory. The following self-validating protocol ensures that the observed inhibition is mechanistically linked to CYP turnover (suicide inhibition) rather than non-specific or reversible binding.

Step-by-Step Methodology: IC50 Shift and kinact/KI Determination

• Primary Incubation (The Inactivation Phase) :

  • Prepare a primary incubation mixture containing Human Liver Microsomes (HLM, 1.0 mg/mL), potassium phosphate buffer (100 mM, pH 7.4), and the test compound at varying concentrations (e.g., 0.1 to 50 µM).

  • Causality Check (Self-Validation): Split the reaction into two parallel arms: one with NADPH (1 mM) and one without NADPH. Because MBI requires catalytic turnover, true mechanism-based inactivators will only show time-dependent depletion of enzyme activity in the presence of the NADPH cofactor.

• Pre-Incubation Time Course :

  • Incubate the mixtures at 37°C. Extract aliquots at predetermined time points (

    = 0, 10, 20, 30, and 45 minutes).

• Secondary Incubation (The Activity Phase) :

  • Dilute the extracted aliquots 1:10 into a secondary incubation plate containing a CYP3A4-specific marker substrate (e.g., Midazolam at 5x Km) and fresh NADPH.

  • Causality Check (Self-Validation): The 1:10 dilution drops the test compound concentration well below its reversible IC50 threshold. This isolates the irreversible (covalent) inactivation effect from standard competitive inhibition.

• Reaction Termination and LC-MS/MS Analysis :

  • Terminate the secondary reaction after 5 minutes using ice-cold acetonitrile containing an internal standard.

  • Centrifuge the plates and analyze the supernatant via LC-MS/MS to quantify the formation of the marker metabolite (1-hydroxymidazolam).

• Data Processing (kinact/KI) :

  • Plot the natural log of remaining enzyme activity versus pre-incubation time to determine the observed inactivation rate (

    ) for each concentration.

  • Fit the data to the non-linear equation:

    to extract the maximum inactivation rate ( ) and the inhibitor concentration yielding half-maximal inactivation ( )[6].

Experimental workflow for assessing time-dependent CYP450 inhibition and calculating kinact/KI.

Conclusion & Strategic Recommendations

While cyclopropylamines offer distinct advantages in conformational restriction, their high propensity for CYP450 mechanism-based inhibition poses a significant late-stage attrition risk[7]. By employing predictive QSAR models and rigorous in vitro TDI assays early in the pipeline, researchers can accurately flag these liabilities. Transitioning to rationally designed bioisosteres—such as oxetanes or amino-BCPs—provides a scientifically validated pathway to retain pharmacodynamic potency while engineering out metabolic toxicity.

References

• Title: Novel (Q)
• Source: PMC / nih.
• Title: Cyclopropylamine inactivation of cytochromes P450: Role of metabolic intermediate complexes Source: ResearchGate URL
• Source: fda.
• Title: Chapter 26 Mechanism-Based Inhibition of CYP3A4 and Other Cytochromes P450 Source: ResearchGate URL
• Title: (1R,2S)-2-(4-fluorophenyl)
• Title: The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules Source: ResearchGate / ACS URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. Novel (Q)SAR models for prediction of reversible and time-dependent inhibition of cytochrome P450 enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. Buy (1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine | 113516-71-5 [smolecule.com]

Safety & Regulatory Compliance

1-(2-Methylcyclopropyl)ethan-1-amine proper disposal procedures

Proper Disposal Procedures for 1-(2-Methylcyclopropyl)ethan-1-amine: A Comprehensive Safety & Operational Guide

For researchers and drug development professionals, the handling of low-molecular-weight aliphatic amines requires rigorous adherence to safety and environmental protocols. 1-(2-Methylcyclopropyl)ethan-1-amine is a highly reactive, volatile, and basic organic compound. Improper disposal not only violates environmental regulations but also introduces severe risks of flash fires, inhalation toxicity, and exothermic chemical incompatibilities.

This guide provides field-proven, step-by-step operational workflows for the safe neutralization and disposal of 1-(2-Methylcyclopropyl)ethan-1-amine, ensuring your laboratory maintains both scientific integrity and strict regulatory compliance.

Physicochemical Profiling & Hazard Assessment

Before initiating any disposal protocol, it is critical to understand the causality behind the chemical's hazards. The cyclopropyl ring imparts unique steric properties, but the primary hazard stems from the ethylamine functional group. As a primary aliphatic amine, this compound acts as both a strong nucleophile and a weak base.

Table 1: Physicochemical Hazards and Operational Implications

Property	Value / Characteristic	Operational Implication
Chemical Class	Primary Aliphatic Amine	Acts as a strong nucleophile; requires controlled acid neutralization to mitigate reactivity.
Physical State	Volatile Liquid	High inhalation hazard; all open-container disposal steps must be executed inside a certified chemical fume hood.
Flammability	Highly Flammable	Keep away from ignition sources; waste must be stored in grounded, flammable-rated safety cabinets.
Corrosivity	High (pH > 10 in aqueous matrix)	Causes severe tissue damage; requires heavy-duty butyl rubber or laminated safety gloves (standard thin nitrile is insufficient for prolonged contact).
Incompatibilities	Halogenated solvents, Oxidizers	Critical: Must be strictly segregated from halogenated waste to prevent delayed exothermic Menschutkin reactions[1].

Operational Disposal Workflows

Depending on the volume and concentration of the 1-(2-Methylcyclopropyl)ethan-1-amine waste generated, laboratory personnel must choose between two validated disposal routes: Direct Segregation or In-Lab Neutralization .

Route A: Direct Segregation (For Pure Amine or High-Concentration Organic Waste)

This is the standard and preferred route for bulk disposal, minimizing the handling of concentrated hazardous materials.

• Container Selection: Select a compatible High-Density Polyethylene (HDPE) waste container. Avoid metal containers, as aqueous or degraded amines can corrode certain metals over time.

• Strict Segregation (The Causality of Incompatibility): Label the container clearly as "Hazardous Waste: Non-Halogenated Flammable/Corrosive Liquid".

  • Expert Insight: Never consolidate aliphatic amines with halogenated solvent waste (e.g., dichloromethane, chloroform). Amines will nucleophilically attack halocarbons over time to form quaternary ammonium salts. This alkylation is exothermic and can slowly pressurize sealed waste containers, leading to catastrophic rupture[1].

• Transfer: Using a dedicated funnel, transfer the waste into the container inside the fume hood.

• Closure: Immediately seal the container. The EPA mandates that waste containers must be kept securely closed at all times unless actively receiving waste[2].

Route B: In-Lab Neutralization (For Dilute Aqueous Solutions or Volumes < 25 mL)

For small volumes or dilute aqueous matrices, in-lab neutralization converts the volatile, noxious free base into a stable, non-volatile, and odorless ammonium salt (1-(2-methylcyclopropyl)ethan-1-aminium chloride)[3].

Note: This protocol is a self-validating system. The cessation of heat generation and a stable pH reading confirm the complete conversion of the hazardous free base.

• Preparation & Thermal Control: Equip a heavy-duty secondary containment tray inside the fume hood. Place the receiving Erlenmeyer flask in an ice-water bath.

  • Expert Insight: Acid-base neutralization of primary amines is highly exothermic. Without an ice bath, the heat of reaction will rapidly vaporize the unreacted amine, creating a severe inhalation hazard and a potential flash-fire risk[4].

• Dilution: Dilute the amine waste to a concentration of < 5% using cold distilled water.

• Acid Quenching: While stirring continuously via a magnetic stir plate, slowly add 1M Hydrochloric Acid (HCl) dropwise.

• Validation (pH Verification): Periodically pause the addition, allow the solution to cool, and check the pH using universal indicator paper. The neutralization is complete when the solution stabilizes between pH 5.0 and 9.0 (indicator paper turns yellow/green)[5].

• Final Disposal: Once neutralized and cooled to room temperature, transfer the aqueous salt solution to the designated "Aqueous Hazardous Waste" container. Do not pour down the drain unless explicitly authorized by your institution's Environmental Health and Safety (EHS) office[5].

Disposal Decision Workflow

The following diagram illustrates the logical decision-making process for routing 1-(2-Methylcyclopropyl)ethan-1-amine waste safely.

Caption: Workflow for the proper disposal and neutralization of 1-(2-Methylcyclopropyl)ethan-1-amine waste.

Satellite Accumulation Area (SAA) Compliance

Once containerized, the waste must be managed in accordance with federal EPA regulations (40 CFR 262.15) for Satellite Accumulation Areas[2]:

• Volume Limits: A laboratory may accumulate up to 55 gallons of non-acute hazardous waste at or near the point of generation[2].

• Secondary Containment: All amine waste containers must be placed in secondary containment bins to capture potential leaks or spills.

• Time Limits: Once a waste container reaches its maximum capacity (or the 55-gallon SAA limit is met), the container must be dated and transferred to a Central Accumulation Area within three consecutive calendar days.

Emergency Spill Response Protocol

In the event of a 1-(2-Methylcyclopropyl)ethan-1-amine spill outside of a fume hood:

• Evacuate & Ventilate: Immediately alert personnel, evacuate the immediate area, and ensure room ventilation is operating at maximum capacity.

• Neutralizing Absorbent: Do NOT use sawdust or combustible absorbents due to the high flammability risk. Cover the spill with a specialized acidic absorbent (e.g., a sodium bisulfate-based spill kit) to neutralize the volatile amine vapors immediately.

• Collection: Once the exothermic neutralization is complete and the liquid is fully absorbed, sweep the solid into a compatible hazardous waste bag, label it as "Spill Cleanup: Neutralized Amine Waste", and submit for immediate EHS pickup.

References

• Indiana University Environmental Health and Safety. "In-Lab Disposal Methods: Waste Management Guide." Protect IU. Available at:[Link]

• The University of Chicago Environmental Health and Safety. "Hazardous Waste Disposal Procedures." UChicago EHS. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "40 CFR 262.15 - Satellite accumulation area regulations for small and large quantity generators." Electronic Code of Federal Regulations (eCFR). Available at:[Link]

• Defense Health Agency / U.S. Department of Defense. "Hazardous Waste Accumulation Area Management." Health.mil. Available at:[Link]

• American Chemical Society (ACS). "Lessons Learned from a Delayed Exothermic Decomposition: Amine Neutralizations with Strong, Oxidizing Acids." ACS Chemical Health & Safety. Available at:[Link]

• National Research Council. "In-Laboratory Treatment of Chemical Waste." Extracted from Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Available via UBC Safety & Risk Services:[Link]

Sources

• 1. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 2. eCFR :: 40 CFR 262.15 -- Satellite accumulation area regulations for small and large quantity generators. [ecfr.gov]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Personal protective equipment for handling 1-(2-Methylcyclopropyl)ethan-1-amine

An In-Depth Guide to the Safe Handling of 1-(2-Methylcyclopropyl)ethan-1-amine

As a novel building block in drug discovery and chemical synthesis, 1-(2-Methylcyclopropyl)ethan-1-amine offers significant potential. However, its unique structure—incorporating both a primary amine and a strained cyclopropyl ring—necessitates a robust and well-understood safety protocol. This guide, developed by Senior Application Scientists, provides comprehensive, field-tested guidance on personal protective equipment (PPE), operational procedures, and disposal plans. Our commitment is to empower researchers by providing value and expertise that extends beyond the product itself, ensuring both scientific progress and personal safety.

Hazard Assessment: A Proactive Approach to Safety

Specific toxicological and hazard data for 1-(2-Methylcyclopropyl)ethan-1-amine are not yet widely available. Therefore, a rigorous safety assessment must be based on the known hazards of its constituent functional groups. Primary amines are often corrosive and can cause severe skin burns and eye damage.[1][2] The structural analogue, cyclopropylamine, is classified as a highly flammable liquid that is harmful if swallowed and can cause respiratory irritation.[1][2] Consequently, 1-(2-Methylcyclopropyl)ethan-1-amine must be handled as a potentially flammable, corrosive, and irritating substance.

Key Potential Hazards:

• Flammability: Vapors may form explosive mixtures with air and can travel to an ignition source.[2][3][4]

• Corrosivity: Direct contact can cause severe burns to the skin and eyes.[1][5]

• Toxicity: Harmful if swallowed or inhaled.[1][6]

• Irritation: Vapors may cause respiratory tract irritation.[6][7][8]

Personal Protective Equipment (PPE): An Essential Barrier

A multi-layered PPE strategy is essential to mitigate the identified risks. The selection of each component is based on providing a robust barrier against chemical exposure.[9][10][11]

Table 1: PPE Requirements for Handling 1-(2-Methylcyclopropyl)ethan-1-amine

Protection Area	Required PPE	Rationale and Best Practices
Eyes & Face	Chemical splash goggles and a full-face shield.[1][3]	Amines can cause severe, irreversible eye damage.[2][5] A face shield protects the entire face from splashes during transfers or accidental releases. Standard safety glasses are insufficient.
Hands	Chemical-resistant nitrile or neoprene gloves.[12][13]	Provides a barrier against a wide range of chemicals. Double-gloving is recommended for added protection.[11] Gloves must be inspected for tears or pinholes before each use and disposed of immediately after contamination.[1][12]
Body	Flame-retardant, chemical-resistant laboratory coat.	Protects skin and personal clothing from splashes and spills.[1][10] For larger-scale operations (>50 mL), a chemical-resistant apron should be worn over the lab coat.
Respiratory	A certified chemical fume hood.	This is the primary engineering control to prevent inhalation of vapors.[14] A respirator with an organic vapor cartridge may be required for emergency situations like large spills or ventilation failure.[3][11]

Operational Plan: A Workflow for Safe Handling

Adherence to a systematic workflow minimizes the potential for accidents and exposure. Every step, from preparation to cleanup, must be deliberate and informed by safety principles.

Caption: A three-phase workflow for safely managing 1-(2-Methylcyclopropyl)ethan-1-amine.

Protocol for a Small-Scale Reaction (<50 mL)

• Preparation : Don all PPE as specified in Table 1. Ensure the fume hood sash is at the appropriate working height.

• Inerting and Transfer : Ground and bond containers when transferring the material to prevent static discharge.[3][5] Use spark-proof tools.[3] All transfers of the amine should be performed using a syringe or cannula to minimize exposure to air and prevent splashes.

• Reaction : Keep the reaction vessel closed and under an inert atmosphere. If heating is required, use a controlled heating mantle and monitor the temperature closely.

• Work-Up and Decontamination : After the reaction is complete, cautiously quench any reactive materials. Decontaminate all glassware and surfaces that came into contact with the amine.

Emergency Procedures: Be Prepared

In the event of an accidental release or exposure, a swift and correct response is critical.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3][15] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[12][16] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3][12]

• Spill : Evacuate the area and remove all ignition sources.[1] For small spills, absorb the material with an inert absorbent like vermiculite or sand.[3] Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

Disposal Plan: Responsible Waste Management

All materials contaminated with 1-(2-Methylcyclopropyl)ethan-1-amine must be treated as hazardous waste. Never dispose of this chemical down the drain.[1][5]

Caption: A procedural flow for the compliant disposal of amine-contaminated waste.

Disposal Protocol

• Segregation : Do not mix amine waste with other waste streams, especially acids or oxidizers, to prevent hazardous reactions.[17]

• Containerization : Use a designated, compatible, and sealable container for all waste.[18]

• Labeling : Clearly label the container with "Hazardous Waste" and the full chemical name.[18][19]

• Storage & Disposal : Store the sealed container in a designated satellite accumulation area. Contact your institution's Environmental Health & Safety (EHS) office for proper disposal.[18][19] Empty containers must be triple-rinsed, with the rinsate collected as hazardous waste, before the container can be discarded as regular trash.[19]

References

• Material Safety Data Sheet - Cyclopropylamine . Cole-Parmer. [Link]

• What are the Health and Safety Guidelines for Using Amines? . Amines.co.uk. [Link]

• Amine Disposal For Businesses . Collect and Recycle. [Link]

• Personal Protection Equipment (PPE) in Laboratories Policy . Boston University Office of Research. [Link]

• Personal Protective Equipment (PPE) - research: UGA . University of Georgia Research. [Link]

• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide . Lab Manager. [Link]

• 1-(2-Methylcyclopropyl)ethan-1-one Safety Summary . PubChem, National Center for Biotechnology Information. [Link]

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. [Link]

• In-Laboratory Treatment of Chemical Waste . University of Florida Safety & Risk Services. [Link]

• Personal Protective Equipment . United States Environmental Protection Agency (EPA). [Link]

• Chemical Waste Disposal Guidelines . University of Wisconsin-Milwaukee. [Link]

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